Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• CAS: 5730-76-7

Core Science & Biosynthesis

Physical and chemical properties of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"

An In-depth Technical Guide to Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Foreword: The Strategic Importance of a Bifunctional Biphenyl Scaffold

In the landscape of modern drug discovery and materials science, the biphenyl moiety stands as a privileged scaffold. Its rigid, planar structure provides an excellent framework for positioning functional groups in a precise three-dimensional arrangement, facilitating targeted interactions with biological macromolecules. When this core is functionalized with both an amine and a carboxylate ester, as in Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, it transforms into a highly versatile and strategic building block.

This guide is intended for researchers, medicinal chemists, and process development scientists. It moves beyond a simple recitation of data to provide a deeper understanding of the causality behind its properties and the rationale for its application. We will explore not just what its properties are, but why they are, and how they can be leveraged in complex synthetic campaigns. The protocols and data presented herein are designed to be self-validating, providing the user with the necessary context to troubleshoot and adapt these methods to their specific research objectives.

Core Physicochemical & Structural Profile

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (CAS No. 5730-76-7) is a white solid at room temperature.[1] Its structural and physical properties are a direct consequence of its molecular architecture: a biphenyl core with an electron-donating amine group on one ring and an electron-withdrawing methyl ester on the other. This electronic push-pull system influences its reactivity, solubility, and spectroscopic characteristics.

Key Identifiers and Properties

Property	Value	Source(s)
Chemical Name	Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate	[1]
CAS Number	5730-76-7	[1][2][3]
Molecular Formula	C₁₄H₁₃NO₂	[1]
Molecular Weight	227.26 g/mol	[1]
Appearance	White Solid	[1]
Melting Point	179-182 °C	[1]
Boiling Point	382.5 °C at 760 mmHg	[1]
Density	1.166 g/cm³	[1]
Predicted LogP	2.64	[1]
Storage	2-8 °C, sealed in dry, dark conditions

Solubility & Stability Insights

The predicted LogP of 2.64 suggests a moderate degree of lipophilicity.[1] The presence of the polar amino and ester groups, however, allows for solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethyl acetate. Its solubility in water is expected to be poor.

From a stability perspective, the primary amine is susceptible to oxidation over time, especially when exposed to light and air. This is a critical consideration for long-term storage, necessitating an inert atmosphere and refrigerated, dark conditions to maintain purity. The ester moiety is generally stable but can be susceptible to hydrolysis under strongly acidic or basic conditions.

Synthesis & Characterization: A Validated Approach

The construction of the biphenyl scaffold is most efficiently achieved via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is the preeminent choice for this transformation due to its high functional group tolerance, mild reaction conditions, and the commercial availability of the necessary building blocks.[4][5]

Recommended Synthetic Workflow: Suzuki-Miyaura Coupling

The most logical and field-proven synthetic route involves the coupling of 4-aminophenylboronic acid with methyl 4-bromobenzoate . The amino group on the boronic acid is generally tolerated by the catalytic system, avoiding the need for protection and deprotection steps that would complicate the synthesis and lower the overall yield.

Caption: Synthetic workflow for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Step-by-Step Experimental Protocol

This protocol is adapted from established procedures for Suzuki couplings of similar substrates and is designed for robustness.[6]

• Vessel Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add methyl 4-bromobenzoate (1.0 eq), 4-aminophenylboronic acid (1.1 eq), and sodium carbonate (2.5 eq).

• Inerting the System: Evacuate the flask and backfill with dry nitrogen. Repeat this cycle three times to ensure an inert atmosphere. Causality: This is critical to prevent the oxidation of the Pd(0) catalyst, which would render it inactive.

• Solvent Addition: Add a degassed 2:1 mixture of 1,2-dimethoxyethane (DME) and water via cannula. The volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration relative to the limiting reagent).

• Catalyst Introduction: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq), to the flask under a positive flow of nitrogen. Causality: The choice of a Pd(0) source is crucial for initiating the catalytic cycle via oxidative addition to the aryl bromide.

• Reaction Execution: Heat the reaction mixture to 80-85 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield the pure white solid.

Characterization & Spectral Data

Confirmation of the product's identity and purity is achieved through a combination of spectroscopic methods.

Method	Expected Observations
Mass Spectrometry (MS)	ESI-MS should show a prominent [M+H]⁺ ion at m/z 228.1.
Infrared (IR) Spectroscopy	Characteristic peaks expected for N-H stretching (~3300-3500 cm⁻¹), C=O stretching of the ester (~1720 cm⁻¹), and C=C stretching in the aromatic rings (~1600 cm⁻¹).
¹H NMR	See Table 2.1 for predicted chemical shifts.
¹³C NMR	See Table 2.2 for predicted chemical shifts.

Predicted NMR Spectral Data

Table 2.1: Predicted ¹H NMR (400 MHz, CDCl₃) Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 8.05	d	2H	H-2, H-6	Protons ortho to the electron-withdrawing ester group are deshielded.
~ 7.60	d	2H	H-3, H-5	Protons meta to the ester group.
~ 7.45	d	2H	H-2', H-6'	Protons ortho to the electron-donating amino group are slightly shielded relative to an unsubstituted ring.
~ 6.75	d	2H	H-3', H-5'	Protons meta to the amino group are significantly shielded by its strong electron-donating effect.
~ 3.90	s	3H	-OCH₃	Typical chemical shift for a methyl ester.
~ 3.80	br s	2H	-NH₂	Broad singlet for the amine protons; chemical shift can vary with concentration and solvent.

Table 2.2: Predicted ¹³C NMR (100 MHz, CDCl₃) Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 167.0	C=O	Carbonyl carbon of the ester.[10]
~ 146.0	C-4'	Aromatic carbon directly attached to the electron-donating amino group.[10]
~ 145.0	C-1	Quaternary carbon, deshielded by the adjacent aromatic ring.
~ 131.0	C-1'	Quaternary carbon attached to the amino-substituted ring.
~ 130.0	C-3, C-5	Aromatic carbons meta to the ester.
~ 128.5	C-2', C-6'	Aromatic carbons ortho to the amino group.
~ 127.0	C-4	Quaternary carbon attached to the ester group.
~ 126.5	C-2, C-6	Aromatic carbons ortho to the ester.
~ 115.5	C-3', C-5'	Aromatic carbons meta to the amino group, strongly shielded.
~ 52.0	-OCH₃	Methyl carbon of the ester.

Reactivity, Metabolism, and Safety Profile

The utility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a synthetic intermediate is defined by the reactivity of its two primary functional groups. However, the reactivity of the 4-aminobiphenyl core also has significant toxicological implications that must be understood and managed.

Chemical Reactivity

• The Amino Group: The nucleophilic primary amine can readily undergo standard transformations such as acylation, alkylation, sulfonylation, and diazotization, allowing for the introduction of a wide variety of functional groups and the extension of the molecular scaffold.

• The Methyl Ester: The ester can be hydrolyzed to the corresponding carboxylic acid, which is a key functional handle for amide bond formation (e.g., coupling with amines via EDC or similar reagents) or other carboxylate chemistries. It can also be reduced to the corresponding primary alcohol.

Metabolic Reactivity and Toxicological Considerations

The 4-aminobiphenyl scaffold is a well-documented pro-carcinogen.[11][12] Its mechanism of toxicity is a critical piece of knowledge for any scientist working with this or related compounds, particularly in a drug development context. The mode of action involves metabolic activation in the liver.

• N-Hydroxylation: Cytochrome P450 enzymes (specifically CYP1A2) oxidize the primary amine to form N-hydroxy-4-aminobiphenyl.[11]

• N-Esterification: This hydroxylamine metabolite undergoes further activation, often through O-acetylation, to form a reactive N-acetoxy ester.

• DNA Adduct Formation: This highly electrophilic intermediate can then react with nucleophilic sites on DNA, primarily the guanine base, to form covalent DNA adducts.[12][13] This genetic damage is the initiating event that can lead to mutations and the development of cancer, particularly of the urinary bladder.[12]

Caption: Metabolic activation pathway of the 4-aminobiphenyl scaffold.

Safety & Handling

Given the potential toxicity and irritant nature of the compound, strict adherence to safety protocols is mandatory.

Hazard Category	Description & Precautionary Statements	Source(s)
Acute Toxicity	Harmful if swallowed (H302). Causes skin irritation (H315). Causes serious eye irritation (H319). May cause respiratory irritation (H335).
Handling	Use only in a well-ventilated area, preferably a chemical fume hood. Avoid breathing dust. Do not get in eyes, on skin, or on clothing.
Personal Protective Equipment (PPE)	Wear protective gloves (nitrile or neoprene), chemical safety goggles, and a lab coat.
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place (2-8 °C).
Disposal	Dispose of contents/container in accordance with local, regional, national, and international regulations.

Applications in Drug Discovery & Development

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is not an active pharmaceutical ingredient itself, but rather a high-value starting material. Its bifunctional nature allows it to serve as a linchpin in the synthesis of more complex molecules.

• Scaffold for Receptor Antagonists: The rigid biphenyl core is ideal for spanning binding sites in receptors. For instance, related 2-(4-biphenylyl)quinoline-4-carboxylic acid derivatives have been synthesized and identified as potent antagonists of the human neurokinin-3 (hNK-3) receptor, a target for CNS disorders.[14] The amino group on our title compound could be diazotized and transformed to create such quinoline systems, or used as an anchor point for other pharmacophoric features.

• Precursor for Antibacterial Agents: Biphenyl derivatives continue to be explored as novel antibacterial agents. Recent studies have shown that substituted biphenyls can exhibit significant efficacy against various bacterial strains.[8] The amino group of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be readily acylated with various side chains to rapidly generate a library of amide derivatives for structure-activity relationship (SAR) studies.

• Versatile Intermediate: The presence of two distinct and orthogonally reactive functional groups (the amine and the ester) makes this compound a powerful tool. A medicinal chemist can choose to first modify the amine, then hydrolyze the ester and build off the resulting carboxylic acid, or vice-versa. This planned, stepwise elaboration is a cornerstone of modern synthetic strategy in drug development.[1]

References

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• Cohen, S. M., et al. (2006). 4-Aminobiphenyl and DNA reactivity: case study within the context of the 2006 IPCS Human Relevance Framework for Analysis of a cancer mode of action for humans. Critical Reviews in Toxicology, 36(10), 803-19. [Link]

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• Sajid, N., et al. (2025). Synthesis of N-([1,1'-biphenyl]-4- ylmethyl)-4-methylpyridin-2-amines and antibacterial evaluation: Agar well diffusion method, docking studies and DFT insights. Chiang Mai Journal of Science, 52(3). [Link]

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An In-Depth Technical Guide to the Solubility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate in Organic Solvents

Introduction: The Critical Role of Solubility in a Versatile Building Block

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a bifunctional organic compound featuring a rigid biphenyl scaffold. This structure is of significant interest to researchers in medicinal chemistry and materials science. The presence of a nucleophilic amino group and a readily transformable methyl ester on opposite ends of the biphenyl system makes it a valuable intermediate for the synthesis of a wide array of more complex molecules.[1][2] Its derivatives are explored as kinase inhibitors, and similar structures are investigated for applications ranging from liquid crystals to pharmaceuticals.[3]

The success of any synthetic transformation or formulation process hinges on the ability to dissolve the starting materials. Poor solubility can lead to low reaction yields, difficult purification, and challenges in formulation for biological screening. Therefore, a thorough understanding of the solubility profile of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is not merely academic; it is a prerequisite for its effective utilization in drug discovery and organic synthesis. This guide provides a comprehensive overview of the physicochemical properties of this compound, a theoretical framework for predicting its solubility, and a detailed experimental protocol for its empirical determination.

Physicochemical Characterization: The Foundation of Solubility Behavior

Understanding the inherent properties of a molecule is the first step in predicting its interaction with various solvents. The key physicochemical parameters for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate are summarized below.

Property	Value	Source
Chemical Formula	C₁₄H₁₃NO₂	[1]
Molecular Weight	227.26 g/mol	[1]
Appearance	White solid	[1]
Melting Point	179-182 °C	[1]
Predicted logP	2.64	[1]
Storage	Keep in a dark place, sealed in dry, 2-8°C

The high melting point indicates strong intermolecular forces in the solid state, likely due to a combination of van der Waals interactions from the biphenyl core and hydrogen bonding from the amino group. The predicted octanol-water partition coefficient (logP) of 2.64 suggests a predominantly lipophilic character, though with some degree of polarity conferred by the functional groups.

Theoretical Solubility Profile: A "Like Dissolves Like" Analysis

The molecule can be dissected into three key components:

• The Biphenyl Core: This large, nonpolar aromatic system is the dominant feature of the molecule. Biphenyl itself is insoluble in water but soluble in many organic solvents like benzene, toluene, and hexane.[5][6] This suggests that our target molecule will likely be soluble in nonpolar and moderately polar solvents that can effectively solvate the aromatic rings through van der Waals forces.

• The Amino Group (-NH₂): This is a polar, protic group capable of both donating and accepting hydrogen bonds.[7] This functional group will enhance solubility in polar protic solvents such as alcohols (e.g., methanol, ethanol) and to some extent in polar aprotic solvents that can act as hydrogen bond acceptors.

• The Methyl Ester Group (-COOCH₃): This is a polar, aprotic group. The carbonyl oxygen can act as a hydrogen bond acceptor. This group contributes to the overall polarity of the molecule and will favor interactions with polar solvents.

Based on this analysis, we can predict the following solubility trends:

• High Solubility: Expected in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), which are excellent solvents for a wide range of organic compounds. Chlorinated solvents like Dichloromethane (DCM) and Chloroform are also likely to be effective due to their ability to dissolve moderately polar compounds.

• Moderate to Good Solubility: Expected in polar protic solvents like Methanol, Ethanol, and Isopropanol. The ability of these solvents to engage in hydrogen bonding with the amino group should facilitate dissolution. Solvents like Tetrahydrofuran (THF) and Ethyl Acetate, which are of intermediate polarity, are also expected to be suitable.

• Low to Sparingly Soluble: Expected in nonpolar solvents such as Hexane and Toluene. While the biphenyl core has an affinity for these solvents, the polar amino and ester groups will hinder dissolution.

• Insoluble: Expected in water. The large, nonpolar biphenyl backbone will dominate, making the molecule highly hydrophobic despite the presence of polar functional groups.

Experimental Determination of Solubility: A Validated Protocol

Theoretical predictions provide a valuable starting point, but empirical determination is essential for accurate and reliable data. The following protocol outlines a systematic approach to determine the solubility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Qualitative "Rule of Thumb" Solubility Test

This rapid test provides a preliminary assessment of solubility.

• Preparation: Add approximately 1-2 mg of the compound to a small vial.

• Solvent Addition: Add the chosen solvent dropwise (e.g., 100 µL increments).

• Observation: After each addition, vortex the vial for 30 seconds and visually inspect for complete dissolution.

• Classification:

  • Soluble: Dissolves in < 0.5 mL.

  • Partially Soluble: Some, but not all, material dissolves in 1 mL.

  • Insoluble: No visible dissolution in 1 mL.

Quantitative Isothermal Shake-Flask Method

This is a more rigorous method to determine the equilibrium solubility.

• Sample Preparation: Add an excess amount of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate to a sealed vial containing a known volume of the selected solvent (e.g., 2 mL). The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker or rotator for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed for a short period to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sample Extraction: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filtration through a syringe filter (e.g., 0.22 µm PTFE) is recommended.

• Quantification:

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of a pre-calibrated analytical method.

  • Analyze the concentration of the dissolved compound using a suitable technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or a calibrated UV-Vis spectrophotometer.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured concentration and the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the quantitative solubility determination process.

Caption: Workflow for quantitative solubility determination.

Implications for Research and Development

The solubility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate directly impacts its utility in several key areas:

• Reaction Solvent Choice: For synthetic transformations, choosing a solvent in which the compound is highly soluble can lead to faster reaction rates and higher yields. For Suzuki couplings or amide bond formations, solvents like DMF, THF, or Dioxane are often employed, and good solubility in these is advantageous.

• Purification: During workup and purification, differential solubility is exploited. For instance, insolubility in a nonpolar solvent like hexane could be used to precipitate the product from a reaction mixture, while good solubility in a solvent like ethyl acetate or dichloromethane is necessary for chromatographic purification.

• Drug Discovery Screening: For biological assays, the compound is typically dissolved in DMSO to create a high-concentration stock solution. Poor solubility in DMSO would be a significant impediment to high-throughput screening efforts. Furthermore, understanding its solubility in aqueous buffers, even if low, is critical for interpreting biological data. Biphenyl-based structures are common in drug candidates, and early knowledge of their solubility properties can guide the design of more soluble analogs.[8]

Conclusion

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a compound with a promising profile for applications in synthetic and medicinal chemistry. While its large nonpolar core suggests good solubility in many organic solvents, the presence of polar functional groups introduces a degree of complexity. This guide has provided a theoretical framework for predicting its solubility and a robust experimental protocol for its empirical determination. By systematically evaluating its behavior in a range of solvents, researchers can unlock the full potential of this versatile chemical building block, paving the way for the efficient synthesis of novel compounds and the development of new therapeutic agents.

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• Biphenyl-4-carboxylic Acid [2-(1H-Indol-3-yl)-ethyl]-methylamide (CA224), a Nonplanar Analogue of Fascaplysin, Inhibits Cdk4 and Tubulin Polymerization: Evaluation of in Vitro and in Vivo Anticancer Activity | Journal of Medicinal Chemistry. (n.d.). ACS Publications. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

Introduction: The Importance of Spectroscopic Characterization

"Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" (CAS 5730-76-7) is a bifunctional organic molecule featuring a biphenyl backbone, an amino group, and a methyl ester.[1][2] Its molecular formula is C₁₄H₁₃NO₂, and it has a molecular weight of 227.26 g/mol .[1][2] The precise arrangement of these functional groups is critical to its reactivity and its utility as a building block in the synthesis of more complex molecules. Therefore, unambiguous structural confirmation through a suite of spectroscopic techniques is a fundamental requirement in any research or development setting.

This guide will walk through the theoretical underpinnings and practical considerations for acquiring and interpreting the ¹H NMR, ¹³C NMR, IR, and mass spectra of this compound. By understanding the characteristic signals of the constituent parts of the molecule, scientists can confidently verify its identity, purity, and structural integrity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

Predicted ¹H NMR Spectrum of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

The proton NMR spectrum will reveal the number of different types of protons and their neighboring environments. Based on the structure of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, we can predict the following key signals:

• Aromatic Protons (Biphenyl Core): The eight protons on the two phenyl rings will appear in the downfield region, typically between δ 6.5 and 8.0 ppm. The substitution pattern will lead to a complex splitting pattern.

  • The protons on the amino-substituted ring will be shifted upfield compared to those on the ester-substituted ring due to the electron-donating nature of the amino group.

  • We can expect two pairs of doublets for the protons on the 4-aminophenyl ring, corresponding to the protons ortho and meta to the amino group.

  • Similarly, the 4-methoxycarbonylphenyl ring will exhibit two pairs of doublets.

• Amino Protons (-NH₂): A broad singlet corresponding to the two protons of the primary amine will likely appear in the region of δ 3.5-4.5 ppm. The chemical shift of this peak can be variable and is often concentration and solvent-dependent.

• Methyl Protons (-OCH₃): A sharp singlet representing the three protons of the methyl ester group will be observed, typically around δ 3.8-3.9 ppm.

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic H (ortho to -NH₂)	~6.7	Doublet	2H
Aromatic H (meta to -NH₂)	~7.4	Doublet	2H
Aromatic H (meta to -COOCH₃)	~7.6	Doublet	2H
Aromatic H (ortho to -COOCH₃)	~8.0	Doublet	2H
Amino (-NH₂)	3.5 - 4.5	Broad Singlet	2H
Methyl (-OCH₃)	~3.9	Singlet	3H

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. With proton decoupling, each unique carbon atom will appear as a single line.

• Carbonyl Carbon (-C=O): The ester carbonyl carbon will be the most downfield signal, expected around δ 167 ppm.

• Aromatic Carbons: The twelve carbons of the biphenyl system will resonate in the δ 114-148 ppm range.

  • The carbon attached to the amino group (C4') will be shielded and appear upfield (~δ 148 ppm).

  • The carbon bearing the ester group (C4) will be deshielded and appear downfield (~δ 130 ppm).

  • The ipso-carbons (C1 and C1') will also have distinct chemical shifts.

• Methyl Carbon (-OCH₃): The carbon of the methyl ester will appear upfield, around δ 52 ppm.

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Carbon Type	Predicted Chemical Shift (δ, ppm)
Carbonyl (-C=O)	~167
Aromatic C-NH₂	~148
Aromatic C-COOCH₃	~130
Other Aromatic C	114 - 145
Methyl (-OCH₃)	~52

Experimental Protocol for NMR Spectroscopy

A general protocol for acquiring high-quality NMR spectra is as follows:

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.

• ¹H NMR Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz for good signal dispersion.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-5 seconds, and 8-16 scans for good signal-to-noise.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a spectral width of 200-250 ppm, an acquisition time of 1-2 seconds, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 512-1024) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak.

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"Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" molecular structure and conformation

An In-Depth Technical Guide to the Molecular Structure and Conformation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Abstract

The biphenyl scaffold is a cornerstone in medicinal chemistry and materials science, prized for its unique structural and electronic properties. This guide provides a comprehensive technical analysis of a key derivative, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (CAS 5730-76-7). We delve into its strategic synthesis, elucidate its structural features through a multi-technique spectroscopic approach, and explore its critical conformational attribute—the dihedral twist between the phenyl rings. This document serves as a foundational resource for researchers leveraging this molecule as a pivotal intermediate in drug development, organic synthesis, and the creation of advanced materials.

Introduction: The Biphenyl Motif in Modern Chemistry

The Significance of the Biphenyl Scaffold

The [1,1'-biphenyl] core is a privileged structure in chemical sciences. Its semi-rigid, elongated framework allows for the precise spatial orientation of functional groups, a critical feature for molecular recognition at biological targets. The ability of the two phenyl rings to rotate relative to one another introduces a degree of conformational flexibility that can be fine-tuned to optimize binding affinity and pharmacokinetic properties. Consequently, biphenyl derivatives are integral to a wide array of applications, from potent pharmaceuticals to high-performance liquid crystals.[1][2][3]

Introducing Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate: A Key Intermediate

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a bifunctional organic compound featuring a biphenyl backbone substituted with an amino group (-NH₂) on one ring and a methyl ester (-COOCH₃) on the other, both at the para (4-position). This specific arrangement makes it an exceptionally valuable building block.[4] The nucleophilic amino group and the electrophilic ester moiety (or the carboxylic acid it can be hydrolyzed to) provide two distinct chemical handles for subsequent derivatization, enabling its use in the synthesis of more complex molecules, including amides and polymers.[5][6]

Table 1: Physicochemical Properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Property	Value	Source
CAS Number	5730-76-7	[4]
Molecular Formula	C₁₄H₁₃NO₂	[4]
Molecular Weight	227.26 g/mol	[3][4]
Appearance	White solid	[4]
Melting Point	179-182 °C	[4]

| IUPAC Name | methyl 4'-amino[1,1'-biphenyl]-4-carboxylate | |

Synthesis and Elucidation of Molecular Structure

Strategic Synthesis via Suzuki-Miyaura Cross-Coupling

The construction of the C-C bond linking the two aryl rings is the central challenge in synthesizing biphenyls. Among the array of palladium-catalyzed cross-coupling reactions, the Suzuki-Miyaura reaction is the preeminent choice for this transformation.[1][7] Its widespread adoption is due to its mild reaction conditions, high functional group tolerance, the commercial availability and stability of the requisite organoboron reagents, and the generation of non-toxic, easily removed inorganic byproducts.[1]

For Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, the most logical and field-proven approach involves coupling an amino-functionalized arylboronic acid with a halo-benzoate ester.[3] The choice to place the boronic acid on the aniline ring and the halide on the benzoate ring (or vice versa) can be made based on the commercial availability and reactivity of the starting materials. The amino group's basicity does not typically interfere with the catalytic cycle, obviating the need for a protecting group under optimized conditions.

Fig 1. Synthetic workflow for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative, self-validating system. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of starting materials before proceeding to workup.

• Vessel Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add methyl 4-bromobenzoate (1.0 equiv), 4-aminophenylboronic acid (1.2 equiv), and a base such as potassium carbonate (K₂CO₃, 3.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.01-0.05 equiv). The choice of catalyst and ligand is crucial; bulky, electron-rich phosphine ligands often improve yields, especially with less reactive aryl chlorides.[8]

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,2-dimethoxyethane (DME) and water (e.g., 4:1 ratio). Degassing is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.[8]

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and stir vigorously for 6-12 hours. Monitor the reaction's completion by TLC.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure solid.

Spectroscopic Signature and Structural Verification

Structural confirmation of the synthesized molecule is non-negotiable and is achieved through a combination of spectroscopic methods.[9] Each technique provides a unique piece of the structural puzzle.

Table 2: Predicted Spectroscopic Data for Structural Confirmation

Technique	Feature	Predicted Chemical Shift / Wavenumber	Rationale
¹H NMR	-O-CH₃ (s, 3H)	~3.9 ppm	Methyl protons of the ester group.
	-NH₂ (br s, 2H)	~4.0-5.0 ppm	Amine protons, signal is often broad and exchangeable with D₂O.
	Aromatic (m, 8H)	~6.7-8.1 ppm	Protons on the two para-substituted phenyl rings, exhibiting characteristic doublet of doublets patterns.
¹³C NMR	-C=O	~167 ppm	Carbonyl carbon of the ester.
	-O-CH₃	~52 ppm	Methyl carbon of the ester.
	Aromatic Carbons	~114-145 ppm	Multiple signals corresponding to the 12 carbons of the biphenyl system.
FT-IR	N-H Stretch	3350-3500 cm⁻¹ (two bands)	Symmetric and asymmetric stretching of the primary amine.[10]
	C-H Stretch (Aromatic)	>3000 cm⁻¹	C(sp²)-H stretching.[11]
	C=O Stretch (Ester)	~1720 cm⁻¹	Strong absorption characteristic of a conjugated ester carbonyl.[10][11]
	C=C Stretch (Aromatic)	1450-1600 cm⁻¹	Skeletal vibrations of the phenyl rings.
	C-O Stretch (Ester)	1250-1300 cm⁻¹	Strong absorption for the C-O bond of the ester.[10]

| Mass Spec (EI) | Molecular Ion [M]⁺ | m/z = 227 | Corresponds to the molecular weight of the compound (C₁₄H₁₃NO₂). |

Conformational Analysis: The Dihedral Twist

The defining conformational feature of biphenyl systems is the rotation around the central C-C single bond, which dictates the dihedral angle (twist angle) between the planes of the two phenyl rings.[12] This angle is a critical determinant of the molecule's overall 3D shape, its electronic properties (degree of π-conjugation), and its ability to fit into a binding pocket.

The Balance of Steric and Electronic Effects

The observed dihedral angle is a compromise between two opposing forces:

• Steric Hindrance: The van der Waals repulsion between the hydrogen atoms at the ortho positions (2, 2', 6, and 6') of the two rings destabilizes a planar conformation. This steric clash favors a twisted, non-planar arrangement.

• π-Conjugation: A fully planar conformation allows for maximum overlap of the π-orbitals across both rings. This extended conjugation is electronically stabilizing.

In the case of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, the substituents are at the para-positions and do not introduce additional steric bulk near the central bond. Therefore, its conformational behavior is expected to be similar to the parent biphenyl, which exhibits a dihedral angle of ~35-45° in the gas phase and solution. Crystal packing forces in the solid state can lead to a more planar structure.[13]

Fig 2. Illustration of the dihedral angle (θ) between the two phenyl rings.

Determining Conformation: Experimental and Computational Synergy

While single-crystal X-ray diffraction provides the definitive solid-state conformation, such data is not always available.[14] For Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, crystallographic data on closely related structures, such as a diisopropyl derivative, confirm a significantly twisted conformation.[15] Another study on a rhenium complex containing a 4'-methylbiphenyl moiety reports a dihedral angle of 36.5°.[13]

In the absence of a direct crystal structure, computational chemistry offers a powerful predictive tool. Methods like Density Functional Theory (DFT) can be used to calculate the potential energy surface as a function of the dihedral angle, revealing the minimum energy conformation and the energy barrier to rotation.[16]

Computational Workflow for Conformational Energy Mapping

• Structure Building: Construct an initial 3D model of the molecule using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*) to find the lowest energy structure.

• Frequency Analysis: Confirm that the optimized structure is a true energy minimum by ensuring there are no imaginary frequencies.

• Potential Energy Scan (PES): Perform a relaxed scan of the dihedral angle. This involves fixing the dihedral angle at various values (e.g., from 0° to 180° in 10° increments) and re-optimizing the rest of the molecular geometry at each step.

• Energy Profile Plotting: Plot the relative energy of each conformation against the dihedral angle to visualize the rotational energy barrier and identify the most stable conformer(s).

Fig 3. A typical computational workflow for analyzing the rotational energy profile of a biphenyl compound.

Applications and Future Directions

Role as a Scaffold in Drug Discovery

The structural and functional attributes of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate make it a versatile scaffold in drug design. The biphenyl core can be elaborated to target a range of biological systems. For instance, derivatives of biphenyl-4-carboxamide have been developed as potent and orally available TRPV1 antagonists for treating neuropathic pain.[5] Other modifications have led to compounds with significant anti-inflammatory activity.[6] The amino group serves as a key attachment point for building out amide libraries, a common strategy in structure-activity relationship (SAR) studies.

Potential in Materials Science

The rigid, rod-like nature of the biphenyl unit is a foundational element in the design of liquid crystals.[3] The introduction of polar groups, such as amines and esters, can influence the mesophase behavior and dielectric properties of the final material. While this specific molecule may be a precursor, its core structure is highly relevant to the synthesis of liquid crystalline materials used in display technologies.[2]

Conclusion

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is more than a simple chemical; it is a strategically designed molecular entity. Its synthesis is reliably achieved through robust Suzuki-Miyaura coupling, and its structure can be unequivocally confirmed by standard spectroscopic techniques. The molecule's key conformational feature, a pronounced dihedral twist, is a result of a fundamental balance between steric and electronic forces, a property that can be accurately modeled using modern computational methods. For researchers in drug discovery and materials science, a thorough understanding of this molecule's synthesis, structure, and conformation is essential for unlocking its full potential as a versatile and high-value chemical intermediate.

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• Application of the Suzuki Reaction as the Key Step in the Synthesis of a Novel Atropisomeric Biphenyl Derivative for Use as a Liquid Crystal Dopant.
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• METHYL 4'-AMINO[1,1'-BIPHENYL]-4-CARBOXYL
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• Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). PubMed Central.
• Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis.
• NMR, mass spectroscopy, IR - finding compound structure.
• Design, synthesis, and biological evaluation of novel biphenyl-4-carboxamide derivatives as orally available TRPV1 antagonists. PubMed.
• A Comparative Guide to the Conformational Analysis of Biphenyl-4-yl-p-tolyl-methanone and Its Deriv
• Conformational polymorphs of isobutyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate: spectroscopic, structural and DFT approach. PubMed.
• Characteristic Infrared Absorption Frequencies Chart.
• Computational exploration of acefylline derivatives as MAO-B inhibitors for Parkinson's disease. Frontiers in Chemistry.
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A Senior Application Scientist's Guide to the Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura Coupling

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the Biphenyl Scaffold

In the landscape of modern drug discovery and materials science, the biphenyl moiety stands out as a "privileged scaffold." Its semi-rigid, planar structure is a cornerstone in the design of a vast array of functional molecules, from potent pharmaceuticals to advanced liquid crystals.[1] Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a particularly valuable derivative, offering two distinct points for further functionalization: the reactive amino group and the ester. This dual functionality makes it a critical intermediate in the synthesis of complex therapeutic agents and fine chemicals.[2] The most robust and widely adopted method for constructing this carbon-carbon bond is the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, celebrated for its high efficiency, mild conditions, and exceptional functional group tolerance.[3][4] This guide provides an in-depth examination of this synthesis, moving beyond a simple recitation of steps to explore the underlying principles that govern a successful and reproducible reaction.

The Core Transformation: A Mechanistic Deep Dive into the Suzuki-Miyaura Reaction

The synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is achieved by the palladium-catalyzed cross-coupling of 4-aminophenylboronic acid with a suitable partner, typically methyl 4-bromobenzoate. The reaction is not a simple mixing of reagents but a finely tuned catalytic cycle, with each component playing a critical role.

The universally accepted mechanism proceeds through three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[5][6][7]

• Pillar 1: Oxidative Addition: The cycle begins with a catalytically active Palladium(0) species, which inserts itself into the carbon-halogen bond of the methyl 4-bromobenzoate. This is often the rate-determining step of the entire process.[3][7] The palladium center is oxidized from the Pd(0) to the Pd(II) state, forming a square planar organopalladium complex.[8]

• Pillar 2: Transmetalation: This is the crucial step where the organic moiety from the boron reagent is transferred to the palladium center. For this to occur, the 4-aminophenylboronic acid must first be activated by a base.[9] The base reacts with the boronic acid to form a more nucleophilic boronate complex, which then readily exchanges its organic group with the halide on the Pd(II) complex.[3][10]

• Pillar 3: Reductive Elimination: In the final step, the two organic groups (the 4-aminophenyl and the 4-methoxycarbonylphenyl) on the Pd(II) center couple and are expelled as the final biphenyl product. This reductive step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[5][6]

A Guide to Rational Experimental Design

A successful synthesis hinges on the judicious selection of each component. The choices are not arbitrary but are based on established principles of reactivity, stability, and practicality.

Component	Selection	Rationale
Organoboron Reagent	4-Aminophenylboronic Acid	Commercially available and relatively stable. The amino group is a common pharmacophore, making this a valuable building block. The hydrochloride salt is often used for improved stability.
Organohalide Partner	Methyl 4-bromobenzoate	Aryl bromides offer a good compromise between high reactivity (compared to chlorides) and lower cost (compared to iodides). The methyl ester is generally stable to the reaction conditions.[3]
Palladium Catalyst	Pd(PPh₃)₄ or Pd(OAc)₂/Ligand	Tetrakis(triphenylphosphine)palladium(0) is a reliable choice as it is already in the active Pd(0) state. Alternatively, Pd(II) sources like Palladium(II) acetate can be used with a phosphine ligand; the Pd(II) is reduced in situ to Pd(0) to initiate the cycle.[11]
Ligand	Triphenylphosphine (PPh₃), SPhos, XPhos	Ligands are crucial for stabilizing the palladium catalyst and modulating its reactivity.[11] While PPh₃ is standard, more electron-rich and bulky phosphine ligands (like SPhos) can accelerate the oxidative addition and reductive elimination steps, leading to higher efficiency, especially with less reactive halides.[4][12]
Base	K₂CO₃ (Potassium Carbonate) or K₃PO₄ (Potassium Phosphate)	A base is essential to activate the boronic acid for transmetalation.[9][10] K₂CO₃ is a common and effective choice. K₃PO₄ is a stronger base that can be beneficial for less reactive systems. The choice of a moderate base helps prevent the hydrolysis of the methyl ester product.
Solvent System	1,4-Dioxane/Water or Toluene/Ethanol/Water	A biphasic solvent system is typically required. An organic solvent (dioxane, toluene) dissolves the organic reagents and catalyst, while the aqueous phase dissolves the inorganic base and facilitates the formation of the reactive boronate species.[5][13] Degassing the solvent is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Validated Experimental Protocol

This protocol provides a robust starting point for the synthesis. Note that optimization may be required depending on the scale and purity requirements.

Materials & Reagents:

• 4-Aminophenylboronic acid (1.2 mmol)

• Methyl 4-bromobenzoate (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 mmol)

• 1,4-Dioxane (8 mL)

• Deionized Water (2 mL)

• Nitrogen or Argon gas (high purity)

• Standard glassware for inert atmosphere synthesis (e.g., Schlenk flask, condenser)

• Ethyl acetate, brine, anhydrous sodium sulfate (for work-up)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add methyl 4-bromobenzoate (1.0 mmol), 4-aminophenylboronic acid (1.2 mmol), and potassium carbonate (3.0 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive pressure of inert gas, add the Tetrakis(triphenylphosphine)palladium(0) catalyst (0.03 mmol). The solid mixture may change color upon catalyst addition.

• Solvent Addition: Add the degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL) via syringe.

• Reaction Execution: Lower the flask into a preheated oil bath set to 90-100°C. Stir the biphasic mixture vigorously for 6-12 hours.[10]

• Monitoring Progress: The reaction's progress can be monitored by thin-layer chromatography (TLC) or LC-MS by taking small aliquots from the reaction mixture. Look for the consumption of the methyl 4-bromobenzoate starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 15 mL) and brine (1 x 15 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.[14][15]

Expected Outcomes & Characterization

Following a protocol similar to the one described, yields for this reaction are generally high, often in the range of 85-95%.[14] The final product, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, is a white to off-white solid.[2]

Key Product Specifications:

• Molecular Formula: C₁₄H₁₃NO₂[16]

• Molecular Weight: 227.26 g/mol [2][17]

• CAS Number: 5730-76-7[2][16][18]

• Melting Point: 179-182°C[2]

Primary characterization would be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm the structure and purity of the final compound.

Concluding Remarks

The Suzuki-Miyaura cross-coupling provides a powerful, reliable, and highly versatile pathway for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. By understanding the mechanistic underpinnings and the rationale behind the selection of each reagent, researchers can not only execute this protocol with confidence but also intelligently troubleshoot and adapt the reaction for different substrates and scales. This foundational understanding is paramount for professionals in the pharmaceutical and chemical industries, where the efficient and predictable synthesis of such key intermediates is a driver of innovation.

References

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• Baltus, C. B. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

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• Farina, V., & Krishnan, B. (2004). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Synlett, 2004(13), 2285-2291. Available from: [Link]

• Ohtaka, A., et al. (2017). Selective Synthesis of (Benzyl)biphenyls by Successive Suzuki–Miyaura Coupling of Phenylboronic Acids with 4-Bromobenzyl Acetate under Air Atmosphere. ACS Omega, 2(11), 8154-8162. Available from: [Link]

• Hassan, J., et al. (2002). Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470. Available from: [Link]

• Johansen, M. B., et al. (2017). The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions. Catalysts, 7(1), 35. Available from: [Link]

• The Organic Chemist. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

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The Pivotal Role of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a Versatile Synthetic Intermediate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Building Block

In the landscape of modern organic synthesis, certain molecules emerge as indispensable building blocks, enabling the construction of complex and functionally diverse compounds. Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (MAB) is one such pivotal intermediate. Its rigid biphenyl scaffold, coupled with the reactive amino and methyl ester functionalities, makes it a highly versatile precursor for a wide array of molecular architectures. This technical guide delves into the synthesis, properties, and multifaceted applications of MAB, providing researchers and drug development professionals with a comprehensive understanding of its utility in the creation of novel pharmaceuticals and advanced materials.

MAB's significance lies in its ability to serve as a lynchpin in the assembly of larger, more intricate molecules. The biphenyl core provides a defined and robust framework, while the strategically positioned amino and ester groups offer orthogonal handles for a variety of chemical transformations. This unique combination of features has led to its widespread use in the synthesis of bioactive compounds, including kinase inhibitors and angiotensin II receptor antagonists, as well as in the development of high-performance polymers and liquid crystals. This guide will explore these applications in detail, offering both theoretical insights and practical, field-proven protocols.

Core Properties and Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Before delving into its applications, a foundational understanding of MAB's properties and synthesis is essential.

Table 1: Physicochemical Properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Property	Value
IUPAC Name	methyl 4'-amino[1,1'-biphenyl]-4-carboxylate
CAS Number	5730-76-7[1]
Molecular Formula	C₁₄H₁₃NO₂
Molecular Weight	227.26 g/mol
Appearance	White to off-white solid
Purity	Typically >98%
Storage	Keep in a dark place, sealed in dry, 2-8°C

The primary and most efficient method for synthesizing the biphenyl core of MAB and its analogs is the Suzuki-Miyaura cross-coupling reaction .[2][3][4] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound and an organic halide, offering high yields and excellent functional group tolerance.

The Suzuki-Miyaura Coupling: A Powerful Tool for Biphenyl Synthesis

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura Coupling

This protocol provides a representative procedure for the synthesis of MAB.

Materials:

• Methyl 4-bromobenzoate

• 4-Aminophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine methyl 4-bromobenzoate (1.0 eq), 4-aminophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Catalyst Addition: Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Solvent Addition and Reflux: Add a 4:1 mixture of toluene and deionized water. Heat the reaction mixture to 90°C and stir vigorously for 6-8 hours under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

The Role of MAB in Pharmaceutical Synthesis

The biphenyl scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. MAB serves as a key intermediate in the synthesis of a variety of bioactive molecules, particularly those targeting the cardiovascular system and various kinases.

Case Study: Synthesis of Telmisartan

Telmisartan, a widely prescribed angiotensin II receptor antagonist for the treatment of hypertension, features a complex heterocyclic system built upon a biphenyl core. While MAB is not a direct precursor in all reported syntheses, its structural motif is central, and analogous intermediates are frequently employed. The synthesis often involves the coupling of a substituted benzimidazole moiety to a biphenyl precursor. The amino group of MAB provides a convenient handle for the construction of such heterocyclic systems.

MAB as a Precursor for Kinase Inhibitors

The amino group of MAB is a versatile functional group that can be readily derivatized to introduce pharmacophores necessary for kinase inhibition. Many kinase inhibitors feature a heterocyclic core that interacts with the hinge region of the kinase active site, and MAB provides an excellent starting point for the synthesis of such compounds.[6][7]

Caption: Synthetic pathways from MAB to kinase inhibitors.

Experimental Protocol: N-Acylation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

This protocol details a general procedure for the N-acylation of MAB, a common step in the synthesis of more complex pharmaceutical intermediates.[8]

Materials:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Substituted benzoyl chloride (e.g., 2-methoxybenzoyl chloride)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir.

• Acyl Chloride Addition: Slowly add the substituted benzoyl chloride (1.1 eq) dropwise to the reaction mixture at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield the N-acylated product.

MAB in Materials Science: Building Blocks for Functional Materials

The rigid and linear nature of the biphenyl unit makes MAB an attractive building block for the synthesis of advanced materials with specific optical and thermal properties.

Liquid Crystals

The incorporation of the biphenyl moiety into molecules can induce or enhance liquid crystalline properties. The amino group of MAB can be derivatized to introduce various functionalities, leading to the formation of calamitic (rod-like) liquid crystals. These materials find applications in display technologies and optical switching devices. The phase behavior and transition temperatures of these liquid crystals are highly dependent on the nature of the substituents on the biphenyl core.

High-Performance Polyamides

Aromatic polyamides are known for their exceptional thermal stability and mechanical strength.[9] By converting the methyl ester of MAB to a carboxylic acid and then to a diacid chloride, and by utilizing the amino group, MAB can be used as a monomer in the synthesis of novel polyamides. The biphenyl unit imparts rigidity and thermal stability to the polymer backbone.

Table 2: Representative Thermal Properties of Aromatic Polyamides [9]

Polymer Backbone Feature	Glass Transition Temperature (Tg)	10% Weight Loss Temperature (Td)
Flexible Linkages	Lower	Lower
Rigid Aromatic Units (e.g., biphenyl)	Higher	Higher

Conclusion: A Versatile Intermediate with Broad Horizons

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate has firmly established itself as a cornerstone of modern organic synthesis. Its unique structural features, combined with the efficiency of its synthesis via the Suzuki-Miyaura coupling, provide a powerful platform for the creation of a diverse range of functional molecules. From life-saving pharmaceuticals to cutting-edge materials, the applications of MAB continue to expand, driven by the ingenuity of researchers and scientists. This guide has provided a comprehensive overview of the synthesis, properties, and key applications of this versatile intermediate, offering both foundational knowledge and practical protocols to empower further innovation in the fields of drug discovery and materials science.

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• Google Patents. (1989). N-formylation of amino carboxylates with alkyl formates.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

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• Google Patents. (1993). Selective n-acylation of amino alcohols.

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• PubMed Central. (2023). Synthesis and characterization of new imine liquid crystals based on terminal perfluoroalkyl group. National Institutes of Health. [Link]

• Google Patents. (2016). Process for preparing 4[[(benzoyl)amino]sulphonyl]benzoyl chlorides and preparation of acylsulphamoylbenzamides.

• Wiley Online Library. (2000). Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl)-1,3-bis(4-aminophenoxy)benzene. Wiley Online Library. [Link]

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An In-depth Technical Guide to Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate: Synthesis, Derivatives, and Applications

This technical guide provides a comprehensive overview of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a versatile building block in medicinal chemistry and materials science. We will delve into its synthesis, explore the landscape of its derivatives and analogues, and discuss their applications, with a focus on the rationale behind experimental design and structure-activity relationships. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage the potential of this biphenyl scaffold.

Introduction to the Biphenyl Core

The biphenyl moiety is a privileged structure in medicinal chemistry and materials science, offering a semi-rigid scaffold that can be readily functionalized to modulate its physicochemical and biological properties.[1] Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, with its strategically placed amino and carboxylate groups, serves as a key intermediate for the synthesis of a wide array of derivatives with diverse applications.[2] The amino group provides a handle for amide bond formation and other nucleophilic reactions, while the methyl ester can be hydrolyzed to the corresponding carboxylic acid or participate in other transformations. This bifunctionality makes it a valuable starting point for creating libraries of compounds for screening and optimization.

Synthesis of the Core Scaffold: The Suzuki-Miyaura Coupling

The construction of the biphenyl core of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is most efficiently achieved through the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[3][4] This powerful carbon-carbon bond-forming reaction offers high yields, broad functional group tolerance, and generally mild reaction conditions.[5]

Rationale for Reagent Selection

The choice of coupling partners is critical for a successful synthesis. The most common approach involves the reaction of a boronic acid derivative with an aryl halide. For the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, the logical disconnection points to two primary routes:

• Route A: Coupling of 4-aminophenylboronic acid with a methyl 4-halobenzoate (e.g., methyl 4-bromobenzoate or methyl 4-iodobenzoate).

• Route B: Coupling of methyl 4-boronobenzoate with a 4-haloaniline (e.g., 4-bromoaniline or 4-iodoaniline).

Route A is often preferred due to the commercial availability and stability of 4-aminophenylboronic acid and methyl 4-bromobenzoate.[3] The palladium catalyst, typically in the form of Pd(PPh₃)₄ or a pre-catalyst like XPhos Pd G2, is essential for facilitating the catalytic cycle.[4] A base, such as potassium carbonate or potassium phosphate, is required to activate the boronic acid for transmetalation.[4][6]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

The following protocol provides a representative procedure for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. Optimization of reaction time, temperature, and catalyst loading may be necessary depending on the specific scale and purity requirements.

Materials:

• 4-Aminophenylboronic acid hydrochloride

• Methyl 4-bromobenzoate

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Nitrogen or Argon gas (for inert atmosphere)

• Standard organic synthesis glassware (e.g., Schlenk flask, condenser)

Procedure:

• Reaction Setup: In a dry Schlenk flask equipped with a magnetic stir bar and condenser, combine 4-aminophenylboronic acid hydrochloride (1.2 equivalents), methyl 4-bromobenzoate (1.0 equivalent), and potassium carbonate (3.0 equivalents).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive pressure of the inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst (3-5 mol%).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically in a 4:1 to 5:1 ratio) via syringe. The solvent volume should be sufficient to dissolve the reactants.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 8-24 hours.[6]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and brine. Separate the organic layer.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a solid.

Characterization of the Core Molecule

The identity and purity of the synthesized Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate should be confirmed using standard analytical techniques.

Property	Value
Molecular Formula	C₁₄H₁₃NO₂
Molecular Weight	227.26 g/mol
Appearance	Solid
Storage Temperature	2-8°C, keep in a dark and dry place

Representative analytical data should be obtained and compared with literature values.

Derivatives and Analogues: Expanding Chemical Space

The true utility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate lies in its potential to be transformed into a vast array of derivatives and analogues with tailored properties.

Enzyme Inhibitors: A Focus on Kinases and Carbonic Anhydrases

The biphenyl scaffold is a common feature in many enzyme inhibitors. By modifying the amino and carboxylate functionalities of the core molecule, researchers can design potent and selective inhibitors for various enzyme classes.

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer.[7] The biphenyl moiety can serve as a scaffold to position key pharmacophoric groups within the ATP-binding site of kinases.

Structure-Activity Relationship (SAR) Insights:

• Amide Derivatives: The amino group of Methyl 4'-amino[1,1'-bhenyl]-4-carboxylate can be acylated with various carboxylic acids to generate a library of amide derivatives. The nature of the acyl group can significantly impact the inhibitory activity and selectivity. For instance, the introduction of specific heterocyclic moieties can lead to interactions with key residues in the kinase active site.

• Urea and Thiourea Analogues: Reaction of the amino group with isocyanates or isothiocyanates provides access to urea and thiourea derivatives, respectively. These functional groups can act as hydrogen bond donors and acceptors, forming critical interactions with the hinge region of many kinases.

• Modifications to the Carboxylate: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate another set of amide derivatives. Alternatively, the ester can be reduced to an alcohol, providing a new point for diversification.

A focused structure-activity relationship study of BI-2536, a dual Polo-like kinase 1 (PLK1) and bromodomain 4 (BRD4) inhibitor, highlights how modifications to a related biphenyl scaffold can tune inhibitory activity.[2] For example, replacement of a cyclopentyl group with a 3-bromobenzyl moiety resulted in an equipotent BRD4 inhibitor with enhanced interactions within the binding pocket.[2]

Carbonic anhydrases (CAs) are a family of metalloenzymes involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and cancer.[8][9] Sulfonamide-based inhibitors are a well-established class of CA inhibitors.

Design Strategy:

Derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be designed as CA inhibitors by introducing a sulfonamide group. A common synthetic strategy involves the diazotization of the amino group followed by a Sandmeyer-type reaction with sulfur dioxide and a copper salt to generate a sulfonyl chloride. This intermediate can then be reacted with ammonia or various amines to yield a library of sulfonamide derivatives.

A study on 4'-amino-[1,1'-biphenyl]-4-sulfonamide derivatives demonstrated potent inhibition of several human carbonic anhydrase isoforms (hCA-II, hCA-IX, and hCA-XII).[8][9] For instance, one derivative exhibited an IC50 value of 0.21 µM against hCA-IX, which was eight-fold more potent than the standard inhibitor acetazolamide.[8][9]

Liquid Crystals: Tailoring Mesomorphic Properties

The rigid biphenyl core is a common mesogen in the design of liquid crystalline materials.[10][11] The anisotropic shape of these molecules allows them to self-assemble into ordered phases with unique optical properties, making them suitable for applications in liquid crystal displays (LCDs).

Design Principles for Liquid Crystalline Derivatives:

• Elongated Molecular Shape: To promote liquid crystallinity, the core biphenyl structure is typically elongated by introducing long alkyl or alkoxy chains at one or both ends of the molecule.

• Polar Terminal Groups: The presence of a polar group, such as a cyano or nitro group, can enhance the mesophase stability and influence the dielectric anisotropy of the material.

• Lateral Substituents: The introduction of substituents on the sides of the biphenyl core can affect the packing of the molecules and, consequently, the type of liquid crystalline phase observed.

Derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be designed for liquid crystal applications by modifying the amino and carboxylate groups to introduce these desired structural features. For example, the amino group can be N-alkylated or acylated with long-chain carboxylic acids. The methyl ester can be converted to an amide with a long-chain amine.

Experimental Workflows and Data Visualization

General Synthetic Workflow for Derivative Synthesis

The following diagram illustrates a general workflow for the synthesis and characterization of derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

A generalized workflow for the synthesis and evaluation of derivatives.

Data Summary: Representative Biological Activities

The following table summarizes the inhibitory activities of some representative aminobiphenyl derivatives against carbonic anhydrases.

Compound	Target Isozyme	IC₅₀ (µM)	Reference
Derivative 1	hCA-II	0.38 ± 0.03	[8]
Derivative 2	hCA-IX	0.21 ± 0.03	[8]
Derivative 3	hCA-XII	0.69 ± 0.15	[8]
Acetazolamide (Standard)	hCA-IX	~1.68	[8]

Conclusion and Future Directions

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a valuable and versatile chemical entity with significant potential in drug discovery and materials science. Its straightforward synthesis via Suzuki-Miyaura coupling and the presence of two readily modifiable functional groups make it an ideal starting point for the creation of diverse chemical libraries. The demonstrated utility of its derivatives as potent enzyme inhibitors and as core structures for liquid crystals highlights the broad applicability of this biphenyl scaffold.

Future research in this area will likely focus on the development of more selective and potent enzyme inhibitors with improved pharmacokinetic properties. The exploration of novel derivatives for applications in organic electronics and as probes for chemical biology also represents exciting avenues for further investigation. The systematic exploration of the structure-activity and structure-property relationships of this class of compounds will undoubtedly lead to the discovery of new molecules with significant scientific and commercial value.

References

• Byron, D. J., Gray, G. W., & Wilson, R. C. (1966). The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. Journal of the Chemical Society C: Organic, 840-845.
• Nawaz, H., et al. (2025). Facile synthesis of aminobiphenyl sulfonamides via Chan–Lam coupling and their biological evaluation as potent carbonic anhydrase inhibitors. Scientific Reports, 15(1), 25661.
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Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate: A Scaffolding Approach for Novel Therapeutics in Medicinal Chemistry

Abstract

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate presents a compelling, yet underexplored, scaffold for medicinal chemistry endeavors. This technical guide delves into the potential therapeutic applications of this biphenyl derivative, drawing insights from its structural characteristics and the established biological activities of analogous compounds. We will explore its prospective roles as a kinase inhibitor for oncological applications and as a modulator of transient receptor potential vanilloid type 1 (TRPV1) for neuropathic pain. This document provides a scientific rationale for these explorations, detailed hypothetical mechanisms of action, and robust, step-by-step experimental workflows for validation. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive framework to unlock the therapeutic potential of this promising molecule.

Introduction: The Biphenyl Carboxylate Core in Drug Discovery

The biphenyl moiety is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved drugs and clinical candidates. Its rigid, planar nature allows for precise spatial orientation of functional groups, facilitating high-affinity interactions with biological targets. When combined with a carboxylate group, the resulting biphenyl carboxylate structure offers a versatile platform for therapeutic design, with the potential for modification to tune pharmacokinetic and pharmacodynamic properties.

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (CAS No: 5730-76-7), with its molecular formula C14H13NO2, is a bifunctional molecule featuring a terminal amino group and a methyl ester.[1] These functional groups provide handles for further chemical modification, allowing for the generation of diverse compound libraries for screening. While direct biological studies on this specific molecule are limited, the activities of structurally related compounds provide a strong impetus for its investigation.[2]

Potential Therapeutic Application I: Kinase Inhibition in Oncology

Scientific Rationale:

The biphenyl ester framework is a known feature in a variety of kinase inhibitors.[2] Kinases play a pivotal role in cellular signaling pathways that are often dysregulated in cancer, making them a prime target for therapeutic intervention. The planar aromatic system of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can mimic the purine ring of ATP, enabling it to competitively bind to the ATP-binding pocket of various kinases. The amino group can be functionalized to introduce moieties that confer selectivity and enhance binding affinity.

Hypothetical Mechanism of Action:

We hypothesize that derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be designed to selectively inhibit protein kinases involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) or Vascular Endothelial Growth Factor Receptor (VEGFR). The core biphenyl structure would occupy the hydrophobic region of the ATP-binding cleft, while a tailored substituent on the 4'-amino group could form hydrogen bonds with the hinge region of the kinase, a critical interaction for potent inhibition.

Caption: Proposed mechanism of kinase inhibition by a derivative of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Experimental Workflow for Validation:

In Vitro Kinase Inhibition Assays:

A library of derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate would be synthesized, focusing on modifications of the 4'-amino group. These compounds would then be screened against a panel of cancer-relevant kinases.

Parameter	Description
Assay Type	In vitro kinase activity assay (e.g., ADP-Glo™, LanthaScreen™)
Kinase Panel	EGFR, VEGFR, PDGFR, c-Met, and other relevant kinases
Substrate	Specific peptide substrate for each kinase
Compound Concentration	Ranging from 1 nM to 100 µM
Readout	Luminescence or fluorescence to determine kinase activity
Metric	IC50 (half-maximal inhibitory concentration)

Cell-Based Proliferation Assays:

Lead compounds from the in vitro screens would be evaluated for their ability to inhibit the growth of cancer cell lines.

Parameter	Description
Cell Lines	A panel of cancer cell lines with known kinase dependencies (e.g., A549, HUVEC)
Assay Type	Cell viability assay (e.g., MTT, CellTiter-Glo®)
Treatment Duration	72 hours
Compound Concentration	Dose-response curve to determine GI50
Readout	Absorbance or luminescence
Metric	GI50 (half-maximal growth inhibition)

Potential Therapeutic Application II: TRPV1 Antagonism for Neuropathic Pain

Scientific Rationale:

Derivatives of biphenyl-4-carboxamide have been successfully developed as potent and orally available antagonists of the Transient Receptor Potential Vanilloid type 1 (TRPV1).[3] TRPV1 is a non-selective cation channel that plays a crucial role in the sensation of pain and is a well-validated target for the treatment of neuropathic pain. The structural similarity of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate to these known TRPV1 antagonists suggests that it could serve as a valuable starting point for the design of novel pain therapeutics.

Hypothetical Mechanism of Action:

By converting the methyl ester to a carboxamide and functionalizing the amino group, derivatives of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be designed to bind to the TRPV1 channel and prevent its activation by endogenous ligands like capsaicin or by noxious heat. This would block the influx of cations and inhibit the transmission of pain signals.

Caption: Experimental workflow for the development of a TRPV1 antagonist from a Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate scaffold.

Experimental Workflow for Validation:

In Vitro Calcium Influx Assay:

A primary screen to identify compounds that inhibit TRPV1 activation.

Parameter	Description
Cell Line	HEK293 cells stably expressing human TRPV1
Assay Type	Calcium flux assay using a fluorescent calcium indicator (e.g., Fluo-4)
Agonist	Capsaicin
Compound Concentration	Dose-response to determine IC50
Readout	Fluorescence intensity
Metric	IC50

In Vivo Models of Neuropathic Pain:

Promising candidates would be tested in established animal models of neuropathic pain.

Parameter	Description
Animal Model	Spinal nerve ligation (Chung model) in rats or mice
Route of Administration	Oral or intraperitoneal
Behavioral Test	Measurement of mechanical allodynia (von Frey filaments) and thermal hyperalgesia (Hargreaves test)
Outcome	Reversal of pain-like behaviors

Synthesis and Derivatization Strategies

The synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its derivatives can be readily achieved through well-established synthetic methodologies. The Suzuki-Miyaura cross-coupling reaction is a plausible and efficient route for constructing the core biphenyl structure.[2]

Proposed Synthetic Route:

Caption: Proposed Suzuki-Miyaura cross-coupling for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Further derivatization can be achieved by:

• N-acylation/alkylation/sulfonylation of the 4'-amino group to explore structure-activity relationships.

• Hydrolysis of the methyl ester to the corresponding carboxylic acid, followed by amide coupling with a diverse range of amines.

Conclusion and Future Directions

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate represents a largely untapped resource in medicinal chemistry. Its structural features, combined with the proven track record of the biphenyl scaffold, make it a highly attractive starting point for the development of novel therapeutics. The proposed applications in oncology and neuropathic pain are based on sound scientific precedent and offer clear paths for investigation. The synthetic accessibility of this compound and its derivatives further enhances its appeal for drug discovery programs. Future research should focus on the synthesis and screening of focused compound libraries to validate these hypotheses and uncover the full therapeutic potential of this versatile molecule.

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The Lynchpin Moiety: A Technical Guide to Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate in Agrochemical Design

Abstract

The relentless pursuit of novel, effective, and environmentally benign agrochemicals necessitates a deep understanding of versatile chemical scaffolds. Among these, the biphenyl moiety has emerged as a privileged structure, underpinning the efficacy of numerous commercial fungicides, herbicides, and insecticides. This technical guide delves into the chemistry and agrochemical potential of a key building block: Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate . We will explore its synthesis, physicochemical properties, and, most critically, its strategic application in the design and synthesis of next-generation crop protection agents. This document is intended for researchers, synthetic chemists, and professionals in the agrochemical industry, providing both foundational knowledge and actionable experimental insights.

Introduction: The Biphenyl Scaffold in Modern Agrochemicals

The biphenyl scaffold is a recurring motif in a multitude of bioactive molecules, prized for its structural rigidity, tunable electronic properties, and ability to engage with biological targets through various non-covalent interactions. In the realm of agrochemicals, this structural unit is central to the mode of action of several commercially successful products. For instance, the fungicide boscalid, a succinate dehydrogenase inhibitor (SDHI), features a biphenylamine core that is crucial for its biological activity. The strategic functionalization of the biphenyl rings allows for the fine-tuning of a compound's spectrum of activity, systemic properties, and metabolic stability.

This guide focuses on a particularly valuable, bifunctional building block: Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. Its two key functional groups—an amine and a methyl ester—provide orthogonal handles for a wide range of chemical transformations, making it an ideal starting point for the synthesis of diverse agrochemical candidates.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physical and chemical characteristics of a building block is paramount for its effective utilization in synthesis.

Table 1: Physicochemical Properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Property	Value	Source(s)
CAS Number	5730-76-7	[1][2][3]
Molecular Formula	C₁₄H₁₃NO₂	[1][2][3]
Molecular Weight	227.26 g/mol	[1]
Appearance	White to off-white solid	[1]
Melting Point	179-182 °C	[1]
Boiling Point	382.5 °C at 760 mmHg	[1]
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, methanol); sparingly soluble in non-polar solvents; poorly soluble in water.	General chemical knowledge
Storage	Store in a cool, dry, dark place.	[2]

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum would be complex, showing distinct signals for the aromatic protons on both phenyl rings. The protons on the amine-substituted ring will be upfield compared to those on the ester-substituted ring due to the electron-donating nature of the amino group. A singlet corresponding to the methyl ester protons would be expected around 3.8-3.9 ppm.

• ¹³C NMR: The carbon NMR would display signals for all 14 carbon atoms. The carbonyl carbon of the ester would appear significantly downfield (around 165-170 ppm). The carbons attached to the nitrogen and the ester group would also be readily identifiable.

• IR Spectroscopy: Key infrared absorption bands would include N-H stretching vibrations for the primary amine (around 3300-3500 cm⁻¹), C=O stretching of the ester (around 1700-1730 cm⁻¹), and C-N and C-O stretching bands. The aromatic C-H and C=C stretching vibrations would also be prominent.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) at m/z 227, corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the methoxy group from the ester and cleavage of the biphenyl bond.

Synthesis of the Building Block: A Strategic Approach

The most versatile and widely employed method for the synthesis of substituted biphenyls is the Suzuki-Miyaura cross-coupling reaction .[4][5] This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an aryl boronic acid or ester. For the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a convergent strategy is ideal.

Figure 1: Synthetic strategy for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate from Methyl 4-bromobenzoate and 4-aminophenylboronic acid.

Materials:

• Methyl 4-bromobenzoate (1.0 eq)

• 4-Aminophenylboronic acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene

• Ethanol

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add Methyl 4-bromobenzoate, 4-aminophenylboronic acid, and potassium carbonate.

• Purge the flask with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 3:1:1 ratio).

• Add the palladium catalyst, Pd(PPh₃)₄, to the reaction mixture.

• Heat the mixture to reflux (typically 80-90 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium catalyst is sensitive to oxidation, which can deactivate it. Therefore, an inert atmosphere is crucial for maintaining catalytic activity.

• Degassed Solvents: Dissolved oxygen in the solvents can also lead to catalyst deactivation. Degassing the solvents prior to use is a critical step.

• Base: The base is required to activate the boronic acid for transmetalation to the palladium center. Potassium carbonate is a common and effective choice.

• Solvent System: The mixed solvent system ensures the solubility of both the organic reactants and the inorganic base.

Application as a Building Block for Agrochemicals: A Case Study in Fungicide Design

The true value of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate lies in its potential as a precursor to novel agrochemicals. The biphenylamine scaffold is a key feature of several SDHI fungicides. While no commercial fungicide is directly synthesized from our title compound, we can rationally design a novel, hypothetical fungicide based on the well-established principles of SDHI inhibitor design.

The proposed synthetic strategy involves the derivatization of the amine and ester functionalities of our building block. A particularly promising approach is the formation of a picolinamide, a common toxophore in modern fungicides.

Figure 2: Proposed synthetic route to a hypothetical biphenyl picolinamide fungicide.

Experimental Protocol: Amide Bond Formation

Objective: To synthesize a hypothetical fungicide, Methyl 4'-(2-chloronicotinamido)-[1,1'-biphenyl]-4-carboxylate.

Materials:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq)

• 2-Chloronicotinoyl chloride (1.1 eq)

• Pyridine (as both base and solvent)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate in anhydrous pyridine in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2-chloronicotinoyl chloride in DCM to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired picolinamide.

Self-Validating System: The success of this reaction can be validated by spectroscopic analysis. The disappearance of the N-H stretches of the primary amine in the IR spectrum and the appearance of a new amide N-H signal, along with the characteristic shifts in the ¹H and ¹³C NMR spectra, would confirm the formation of the amide bond.

Structure-Activity Relationships (SAR) and the Role of the Methyl Carboxylate Group

The biological activity of biphenyl carboxamide fungicides is highly dependent on the nature and position of substituents on the biphenyl rings.[6][7][8] In the context of our hypothetical fungicide, the methyl carboxylate group at the 4-position could have several implications:

• Electronic Effects: The electron-withdrawing nature of the ester group can influence the overall electronic properties of the molecule, which may affect its binding to the target enzyme.

• Solubility and Systemicity: The ester functionality can impact the compound's solubility and its ability to be transported within the plant (systemicity). This is a critical factor for effective disease control.

• Metabolic Stability: The ester group may be susceptible to hydrolysis by plant or fungal enzymes, potentially leading to deactivation of the fungicide. However, this could also be a mechanism for controlled release of the active compound or a pathway to less persistent environmental residues.

Further research would be required to fully elucidate the impact of the methyl carboxylate group on fungicidal activity. This could involve the synthesis of a series of analogues with different ester groups or other substituents at the 4-position to build a comprehensive SAR profile.

Conclusion and Future Outlook

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a highly versatile and strategically important building block for the synthesis of novel agrochemicals. Its bifunctional nature allows for a wide range of derivatization reactions, enabling the creation of diverse chemical libraries for biological screening. The synthetic protocols outlined in this guide, based on robust and well-established methodologies like the Suzuki-Miyaura coupling, provide a clear pathway for the utilization of this valuable intermediate.

While a direct commercial application of this specific building block in a named agrochemical has not been identified, its structural similarity to the core of existing fungicides strongly suggests its potential in the development of new crop protection agents. The hypothetical synthesis of a picolinamide fungicide presented here serves as a compelling example of how this building block can be leveraged in a rational drug design approach. Future research in this area should focus on the synthesis and biological evaluation of a range of agrochemical candidates derived from Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate to fully unlock its potential in the ongoing quest for more effective and sustainable agricultural solutions.

References

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• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). Molecules, 15(11), 8146-8179.

• American Chemical Society. (n.d.). Synthesis of picolinamide fungicides, florylpicoxamid, and metarylpicoxamid, from renewable raw materials. [Link]

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• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents. [Link]

• Google Patents. (n.d.). WO2019007839A1 - Fungicidal mixtures of mefentrifluconazole.

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• PubMed. (2015). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. [Link]

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Protocols & Analytical Methods

Application Notes: A Detailed Protocol for the Suzuki-Miyaura Coupling Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Introduction: The Strategic Importance of Biaryl Scaffolds

The biphenyl moiety is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and organic electronics.[1] The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for constructing carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[2][3] Its widespread adoption is due to its mild reaction conditions, exceptional tolerance of various functional groups, and the use of organoboron reagents that are generally less toxic and more stable than other organometallics.[2]

This document provides an in-depth guide for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a valuable intermediate in drug discovery. We will move beyond a simple recitation of steps to explore the underlying principles and rationale for each component and procedural choice, ensuring a robust and reproducible protocol.

Reaction Principle: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction is a transition metal-catalyzed process that couples an organoboron compound with an organohalide.[4] The mechanism is a well-understood catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[5]

The cycle comprises three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (Methyl 4-bromobenzoate), forming a Pd(II) complex.[2][6] This is often the rate-determining step of the reaction.[2]

• Transmetalation: The organic group from the activated organoboron species (4-aminophenylboronic acid) is transferred to the palladium center, displacing the halide. The base is critical in this step, as it activates the boronic acid to form a more nucleophilic boronate species, facilitating the transfer.[6][7]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated from the metal center, forming the new C-C bond of the biphenyl product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[4][6]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Design: Rationale for Reagent Selection

The success of a Suzuki coupling hinges on the judicious selection of its components. Each choice is a deliberate step to maximize yield, minimize side reactions, and ensure compatibility with the present functional groups.

Component	Selection	Rationale & Field Insights
Aryl Halide	Methyl 4-bromobenzoate	The reactivity of aryl halides in oxidative addition follows the trend: I > OTf > Br >> Cl.[2] Aryl bromides offer a good balance of high reactivity and cost-effectiveness compared to iodides, while being significantly more reactive than the more economical but often challenging aryl chlorides.[8][9]
Organoboron Reagent	4-Aminophenylboronic acid	Boronic acids are the most common organoboron reagents due to their general stability and commercial availability.[10] The amino group is electron-donating, which can influence reactivity. While generally well-tolerated, the basicity of the amine requires careful selection of the reaction base to avoid side reactions.[11]
Palladium Precatalyst	Palladium(II) Acetate (Pd(OAc)₂)	Pd(OAc)₂ is a common and air-stable Pd(II) precatalyst that is reduced in situ to the active Pd(0) species. It is often more cost-effective than pre-formed Pd(0) complexes.[12]
Ligand	Triphenylphosphine (PPh₃)	Ligands are crucial for stabilizing the palladium catalyst and modulating its reactivity.[2] PPh₃ is a classic, cost-effective ligand. It increases electron density at the palladium center, facilitating oxidative addition, while its bulkiness aids the final reductive elimination step.[2] For more challenging couplings, more electron-rich and bulky biarylphosphine ligands might be employed.
Base	Potassium Carbonate (K₂CO₃)	The base is essential for activating the boronic acid for transmetalation.[13] K₂CO₃ is a moderately strong inorganic base that is effective for a wide range of substrates. It is less aggressive than hydroxides, which could potentially hydrolyze the methyl ester group on the substrate under harsh conditions.[14]
Solvent System	1,4-Dioxane / Water	A biphasic solvent system is frequently used.[2] Dioxane or THF solubilizes the organic reagents and the catalyst complex. Water is added to dissolve the inorganic base (K₂CO₃), facilitating the formation of the active boronate species at the phase interface.[15]

Detailed Experimental Protocol

Safety Precautions: Work should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. Palladium compounds are toxic and should be handled with care. 1,4-Dioxane is a potential peroxide-former and should be tested before use.

Materials & Equipment:

• Methyl 4-bromobenzoate (1.0 eq)

• 4-Aminophenylboronic acid (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 eq, 2 mol%)

• Triphenylphosphine (PPh₃) (0.04 eq, 4 mol%)

• Potassium Carbonate (K₂CO₃) (2.5 eq)

• 1,4-Dioxane, anhydrous

• Deionized Water

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a condenser, add Methyl 4-bromobenzoate (1.0 eq), 4-aminophenylboronic acid (1.2 eq), and Potassium Carbonate (K₂CO₃) (2.5 eq).

• Catalyst Preparation: In a separate small vial, pre-mix the Palladium(II) Acetate (0.02 eq) and Triphenylphosphine (0.04 eq) in a small amount of the reaction solvent. This allows for the formation of the palladium-ligand complex.

• Solvent Addition: Add 1,4-Dioxane and deionized water to the main reaction flask in a 4:1 ratio (e.g., 20 mL Dioxane, 5 mL Water).

• Inerting the System: Seal the flask and purge the system with an inert gas (Nitrogen or Argon) for 10-15 minutes to remove oxygen, which can deactivate the catalyst.

• Reaction Initiation: Add the pre-mixed catalyst solution to the reaction flask via syringe.

• Heating: Heat the reaction mixture to 85-90 °C with vigorous stirring. The mixture will typically be a biphasic suspension.

• Reaction Monitoring (Self-Validation): Monitor the reaction progress every 1-2 hours. Take a small aliquot from the reaction mixture, dilute it with ethyl acetate, and spot it on a Thin Layer Chromatography (TLC) plate against the starting materials.[16][17] A typical mobile phase would be 4:1 Hexanes:Ethyl Acetate. The reaction is complete when the starting aryl bromide spot has been fully consumed (typically 6-12 hours). LC-MS can also be used for more precise monitoring.[18]

• Work-up:

  • Once the reaction is complete, cool the flask to room temperature.

  • Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water (2x) and then with brine (1x) to remove the base and other inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product, a solid or oil, should be purified by flash column chromatography on silica gel.[19][20] A gradient elution system, starting with a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) and gradually increasing the polarity, is typically effective.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent.

  • Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water or ethyl acetate/hexanes.[21]

• Characterization: Confirm the identity and purity of the final product, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, using standard analytical techniques:

  • ¹H and ¹³C NMR spectroscopy to confirm the structure.

  • Mass Spectrometry (MS) to confirm the molecular weight (Expected: 227.26 g/mol ).[22]

  • Melting Point determination to assess purity.

Experimental Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis.

Conclusion

This protocol provides a comprehensive and well-grounded procedure for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via the Suzuki-Miyaura cross-coupling reaction. By understanding the rationale behind each step—from the choice of catalyst and base to the method of monitoring and purification—researchers can not only reproduce this synthesis reliably but also adapt the principles to other biaryl targets. The inclusion of in-process controls like TLC or LC-MS ensures a self-validating system, which is critical for efficiency and success in both academic and industrial drug development settings.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

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• Macharia, J. M., et al. (n.d.). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

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• Old, D. W., et al. (1998). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

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• Molinari, F. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Mini-Reviews in Organic Chemistry. [Link]

• Taylor & Francis Online. (1982). Purification of polybrominated biphenyl congeners. [Link]

• Dannan, G. A., et al. (1982). Purification of polybrominated biphenyl congeners. Journal of Toxicology and Environmental Health. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• ResearchGate. (2021). What can I use as a solvent and base in a suzuki reaction with a sensitive amide in the core?. [Link]

• Advion. (n.d.). SUZUKI REACTION MONITORING. [Link]

• Leonori, D., et al. (2021). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• Organic Syntheses. (1998). SYNTHESIS OF UNSYMMETRICAL BIARYLS USING A MODIFIED SUZUKI CROSS-COUPLING: 4-BIPHENYLCARBOXALDEHYDE. [Link]

• ACS Publications. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. [Link]

• ResearchGate. (n.d.). Palladium-catalyzed cross-coupling reactions of compound 4 with arylboronic acids. [Link]

• Journal of Synthetic Chemistry. (n.d.). A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. [Link]

• Royal Society of Chemistry. (n.d.). Advances. [Link]

• Chemspace. (n.d.). Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate. [Link]

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• ChemRxiv. (2019). Suzuki-Miyaura Cross-Coupling Towards 4-Amino Biphenyl Intermediates. [Link]

• Antemir, A. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]

• NIH. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. [Link]

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Palladium-catalyzed synthesis of substituted biphenyls using "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"

Application Note & Protocol

Topic: Palladium-Catalyzed Synthesis of Substituted Biphenyls: A Detailed Guide to the Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For: Researchers, scientists, and drug development professionals.

Abstract

The substituted biphenyl motif is a cornerstone in modern medicinal chemistry and materials science, appearing in numerous blockbuster drugs and advanced materials. The development of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of these vital structures, offering unparalleled efficiency and functional group tolerance. This application note provides a comprehensive guide to the synthesis of a key biphenyl intermediate, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, via the Suzuki-Miyaura cross-coupling reaction. We delve into the mechanistic underpinnings of the catalytic cycle, offer a detailed, field-tested laboratory protocol, and provide expert insights into reaction optimization and troubleshooting. This document is designed to empower researchers to confidently and successfully incorporate this powerful methodology into their synthetic workflows.

Introduction: The Primacy of the Biphenyl Scaffold

The [1,1'-biphenyl] scaffold is a privileged structure in drug discovery. Its unique stereochemical properties—allowing for restricted rotation (atropisomerism) when appropriately substituted—enable it to serve as a rigid and well-defined pharmacophore that can effectively orient functional groups for optimal interaction with biological targets. This structural feature is leveraged in a wide array of therapeutics, including the antihypertensive "sartan" class of drugs like Valsartan and Losartan, as well as in anti-inflammatory agents and novel oncology candidates. Beyond pharmaceuticals, biphenyl derivatives are integral to the development of liquid crystals, organic light-emitting diodes (OLEDs), and advanced polymers.

Given their importance, the efficient and modular synthesis of substituted biphenyls is a paramount concern for synthetic chemists. While classical methods like the Ullmann condensation exist, they often require harsh conditions and have limited scope. The advent of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, has become the gold standard. This method allows for the precise and high-yield formation of a C-C bond between an aryl halide (or triflate) and an arylboronic acid, under relatively mild conditions and with broad functional group compatibility.

This guide focuses on the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate , a highly versatile building block that contains three key points for further chemical diversification: an amino group, an ester, and the biphenyl core itself.

The Engine of Biphenyl Synthesis: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is crucial for rational troubleshooting and optimization. The reaction is driven by a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.

The generally accepted catalytic cycle consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting itself into the carbon-halogen bond. This forms a new Pd(II) complex.

• Transmetalation: A base activates the organoboron species (Ar'-B(OR)₂) to form a more nucleophilic "ate" complex. This complex then transfers its aryl group to the Pd(II) center, displacing the halide and forming an Ar-Pd(II)-Ar' intermediate. This is often the rate-determining step.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated from the metal center, forming the desired biaryl product (Ar-Ar'). This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

This protocol details the Suzuki-Miyaura coupling between Methyl 4-bromobenzoate and 4-Aminophenylboronic acid hydrochloride . The choice of these starting materials is strategic; they are commercially available and cost-effective, making this a reliable and scalable synthesis.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Supplier Example	Purity
Methyl 4-bromobenzoate	C₈H₇BrO₂	215.05	619-42-1	Sigma-Aldrich	≥98%
4-Aminophenylboronic acid HCl	C₆H₉BClNO₂	173.41	85006-25-3	Combi-Blocks	≥97%
Pd(PPh₃)₄ (Tetrakis)	C₇₂H₆₀P₄Pd	1155.56	14221-01-3	Strem Chemicals	≥99%
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	584-08-7	Fisher Scientific	Anhydrous, ≥99%
1,4-Dioxane	C₄H₈O₂	88.11	123-91-1	Acros Organics	Anhydrous, ≥99.8%
Deionized Water	H₂O	18.02	7732-18-5	-	18 MΩ·cm
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	VWR	ACS Grade
Brine (Saturated NaCl solution)	NaCl(aq)	-	-	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9	Sigma-Aldrich	≥99.5%

Equipment

• Three-neck round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Reflux condenser

• Inert gas line (Nitrogen or Argon) with bubbler

• Schlenk line or glovebox (recommended for handling catalyst)

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (Silica gel 60 F₂₅₄)

Step-by-Step Experimental Procedure

Caption: Experimental workflow for the Suzuki-Miyaura synthesis.

• Vessel Preparation: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 4-bromobenzoate (2.15 g, 10.0 mmol, 1.0 eq), 4-Aminophenylboronic acid hydrochloride (2.08 g, 12.0 mmol, 1.2 eq), and anhydrous Potassium Carbonate (4.15 g, 30.0 mmol, 3.0 eq).

  • Scientist's Note: Using a slight excess of the boronic acid (1.1-1.3 eq) is standard practice to drive the reaction to completion and compensate for any potential homocoupling or degradation. A strong inorganic base like K₂CO₃ is essential for the transmetalation step; using at least 3 equivalents is critical, especially when starting with a boronic acid salt.

• Solvent Addition: Add 1,4-Dioxane (40 mL) and deionized water (10 mL) to the flask. The biphasic mixture will become a suspension.

• Inert Atmosphere: Seal the flask and condenser with septa. Purge the system with an inert gas (Nitrogen or Argon) for 15-20 minutes by bubbling the gas through the reaction mixture via a long needle while venting through another needle. This step is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Catalyst Addition: Under a positive pressure of inert gas, add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (231 mg, 0.20 mmol, 0.02 eq). The mixture will typically turn a darker yellow or brown color.

  • Scientist's Note: Pd(PPh₃)₄ is a reliable, air-stable Pd(0) pre-catalyst that is convenient to handle. For more challenging couplings, more advanced catalyst systems involving other phosphine ligands (e.g., SPhos, XPhos) may be required.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Allow the reaction to proceed for 4-12 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexanes:EtOAc mobile phase). The disappearance of the starting methyl 4-bromobenzoate spot (visualized under UV light) indicates completion.

• Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with deionized water (50 mL) and transfer it to a 250 mL separatory funnel.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine the organic layers.

  • Scientist's Note: The amino group on the product can make it slightly water-soluble. Thorough extraction is key to maximizing yield.

• Washing: Wash the combined organic layers sequentially with deionized water (50 mL) and then with brine (50 mL) to remove residual base and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of Hexanes and Ethyl Acetate (e.g., starting from 10% EtOAc in Hexanes and gradually increasing to 30% EtOAc). The desired product is typically a white to off-white solid.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and LC-MS analysis. Expected Yield: 75-90%.

Optimization & Troubleshooting

The success of a Suzuki coupling hinges on the careful interplay of its components. The following table provides guidance on common issues and optimization strategies.

Observation / Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (degraded by oxygen).2. Insufficiently strong or soluble base.3. Low reaction temperature.	1. Ensure thorough deoxygenation of the reaction mixture and solvent before adding the catalyst.2. Switch to a stronger base like Cs₂CO₃ or an organic base like K₃PO₄.3. Increase temperature to reflux.
Significant Starting Material Recovery	Poor catalyst activity or insufficient reaction time.	1. Increase catalyst loading slightly (e.g., from 2 mol% to 5 mol%).2. Try a different ligand/catalyst system (e.g., Pd(OAc)₂ with SPhos ligand).3. Extend the reaction time.
Boronic Acid Decomposition	The boronic acid is unstable under the reaction conditions (protodeborylation).	1. Use a larger excess of boronic acid (e.g., 1.5-2.0 eq).2. Add the boronic acid in portions over time.3. Use a boronate ester (e.g., a pinacol ester) which is more stable.
Formation of Homocoupled Side Products	Oxygen contamination leading to oxidative homocoupling of the boronic acid.	1. Improve the deoxygenation procedure significantly.2. Ensure the purity of all reagents and solvents.
Difficult Purification	Residual palladium catalyst or triphenylphosphine oxide.	1. After the reaction, consider washing the organic layer with an aqueous solution of thiourea or N-acetylcysteine to scavenge residual palladium.2. Phosphine oxides can often be removed by careful chromatography.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling is an indispensable tool in the modern synthetic chemist's arsenal. This application note provides a robust and reproducible protocol for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a valuable and versatile chemical intermediate. By understanding the underlying mechanism and the critical role of each reaction component, researchers can effectively troubleshoot issues and adapt this methodology to a wide range of substrates. The successful implementation of this protocol will enable the rapid and efficient generation of complex biphenyl structures for applications spanning drug discovery to materials science.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Slower, Not-so-Obvious, Chemistry of the Suzuki–Miyaura Coupling. Angewandte Chemie International Edition, 53(8), 2022-2039. [Link]

• Han, F. S. (2013). Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 42(12), 5270-5298. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. [Link]

The Biphenyl Core: Application Notes on the Synthesis of Bioactive Molecules Using Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

In the landscape of modern medicinal chemistry, the privileged biphenyl scaffold is a recurring motif in a multitude of bioactive molecules. Its conformational flexibility and ability to present functional groups in a precise three-dimensional arrangement make it an invaluable component in drug design. At the heart of many synthetic routes to these vital compounds lies Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (MAB) , a versatile and strategically important intermediate. This guide provides an in-depth exploration of the utility of MAB in the synthesis of several classes of therapeutic agents, offering detailed protocols, mechanistic insights, and a discussion of the underlying principles that guide experimental design. Our focus will be on providing researchers, scientists, and drug development professionals with the practical knowledge to effectively utilize this key building block.

The Strategic Importance of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (MAB)

MAB (CAS No: 5730-76-7) is a crystalline solid with the molecular formula C₁₄H₁₃NO₂. Its structure, featuring a biphenyl core with an amino group on one ring and a methyl carboxylate on the other, offers two key points for chemical modification. The amino group can be readily transformed into a variety of other functionalities, while the ester can be hydrolyzed to the corresponding carboxylic acid, serving as a handle for amide bond formation or other modifications. This dual reactivity makes MAB a cornerstone in the convergent synthesis of complex molecules.

Table 1: Physicochemical Properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Property	Value
Molecular Weight	227.26 g/mol
Melting Point	179-182 °C
Boiling Point	382.5 °C at 760 mmHg
Appearance	White solid
Solubility	Soluble in organic solvents such as DMF and DMSO.

Application in the Synthesis of Angiotensin II Receptor Blockers (Sartans)

One of the most prominent applications of MAB and its derivatives is in the synthesis of angiotensin II receptor blockers (ARBs), a class of antihypertensive drugs commonly known as "sartans." These drugs, including Telmisartan, Valsartan, and Olmesartan, selectively block the AT₁ receptor, preventing the vasoconstrictive and aldosterone-secreting effects of angiotensin II. The biphenyl scaffold is a critical pharmacophoric element for this class of drugs.

The Renin-Angiotensin-Aldosterone System (RAAS) and the Role of ARBs

The RAAS is a crucial hormonal cascade that regulates blood pressure and fluid balance. Dysregulation of this system can lead to hypertension and cardiovascular disease. ARBs intervene at a key point in this pathway, as illustrated below.

Caption: The Renin-Angiotensin-Aldosterone System and the site of action for ARBs.

General Synthetic Strategy for Sartans from MAB Derivatives

The synthesis of many sartans involves the construction of a biphenyl-tetrazole moiety, which is crucial for their biological activity. A common precursor for this is 4'-bromomethyl-2'-cyanobiphenyl, which can be synthesized from MAB. The general workflow involves:

• Diazotization of the Amino Group: The amino group of MAB is converted to a diazonium salt.

• Sandmeyer Reaction: The diazonium salt is then reacted with a copper(I) halide (e.g., CuBr) to introduce a bromine atom at the 4'-position.

• Hydrolysis of the Ester: The methyl ester is hydrolyzed to the corresponding carboxylic acid.

• Formation of the Biphenyl Core: This can be achieved through a Suzuki-Miyaura coupling reaction.

• Functional Group Transformations: Further modifications, such as the conversion of a methyl group to a bromomethyl group, are carried out.

• N-Alkylation: The resulting biphenyl intermediate is used to alkylate the heterocyclic core of the specific sartan.

• Tetrazole Formation: The cyano group is converted to a tetrazole ring.

Caption: General synthetic workflow for sartan drugs from MAB derivatives.

Detailed Protocol: Synthesis of a Key Telmisartan Intermediate

The synthesis of Telmisartan often involves the alkylation of a pre-formed bis-benzimidazole moiety with a substituted biphenyl derivative. A key intermediate, methyl-4'-(bromomethyl)biphenyl-2-carboxylate, can be prepared from a derivative of MAB.

Protocol 1: Synthesis of Methyl-4'-(bromomethyl)biphenyl-2-carboxylate

This protocol outlines a plausible multi-step synthesis starting from a commercially available precursor that can be derived from MAB.

Step 1: Suzuki-Miyaura Coupling to form Methyl 4'-methyl-[1,1'-biphenyl]-2-carboxylate

• Rationale: The Suzuki-Miyaura coupling is a highly efficient and versatile method for the formation of C-C bonds between aryl groups. The use of a palladium catalyst allows for mild reaction conditions and high functional group tolerance. The choice of base and solvent system is crucial for achieving high yields. A mixture of an organic solvent and water is often used to dissolve both the organic reactants and the inorganic base.

• Procedure:

  • To a solution of methyl 2-bromobenzoate (1.0 equiv.) and 4-methylphenylboronic acid (1.2 equiv.) in a 3:1 mixture of toluene and ethanol, add a 2M aqueous solution of sodium carbonate (2.5 equiv.).

  • Degas the mixture by bubbling argon through it for 20 minutes.

  • Add tetrakis(triphenylphosphine)palladium(0) (0.03 equiv.) to the reaction mixture.

  • Heat the mixture to reflux (approximately 85-90 °C) and stir vigorously for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford methyl 4'-methyl-[1,1'-biphenyl]-2-carboxylate.

Step 2: Radical Bromination to yield Methyl-4'-(bromomethyl)biphenyl-2-carboxylate

• Rationale: The benzylic methyl group is susceptible to free radical bromination using N-bromosuccinimide (NBS) as the bromine source and a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide. The reaction is typically carried out in a non-polar solvent like carbon tetrachloride under reflux.

• Procedure:

  • Dissolve methyl 4'-methyl-[1,1'-biphenyl]-2-carboxylate (1.0 equiv.) in carbon tetrachloride.

  • Add N-bromosuccinimide (1.1 equiv.) and a catalytic amount of AIBN (0.05 equiv.).

  • Heat the mixture to reflux (approximately 77 °C) and irradiate with a UV lamp to initiate the reaction.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Table 2: Representative Yields for Telmisartan Intermediate Synthesis

Step	Reaction	Typical Yield (%)	Reference
1	Suzuki-Miyaura Coupling	85-95
2	Radical Bromination	70-85

Application in the Synthesis of TRPV1 Antagonists

The biphenyl-4-carboxamide scaffold, which can be derived from MAB, is a key structural feature in a class of potent and selective transient receptor potential vanilloid 1 (TRPV1) antagonists. TRPV1 is a non-selective cation channel that plays a crucial role in the perception of pain and is a promising target for the development of novel analgesics.

General Synthetic Approach

The synthesis of these antagonists typically involves the amidation of a biphenyl-4-carboxylic acid derivative with a suitable amine. The biphenyl-4-carboxylic acid can be readily obtained by hydrolysis of the corresponding methyl ester, a direct derivative of MAB.

Caption: General synthesis of biphenyl-4-carboxamide TRPV1 antagonists.

Application in the Synthesis of Carbonic Anhydrase Inhibitors

Derivatives of MAB, particularly those containing a sulfonamide group, have been explored as inhibitors of carbonic anhydrases (CAs). CAs are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide. They are involved in various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and certain types of cancer. The sulfonamide group is a key zinc-binding pharmacophore for this class of inhibitors.

Synthetic Strategy

A key intermediate, 4'-amino-[1,1'-biphenyl]-4-sulfonamide, can be synthesized from MAB. This involves the transformation of the methyl carboxylate group into a sulfonamide.

Protocol 2: Synthesis of 4'-amino-[1,1'-biphenyl]-4-sulfonamide

Step 1: Hydrolysis of the Ester

• Procedure: Hydrolyze Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate with an aqueous solution of sodium hydroxide in methanol at reflux to obtain 4'-amino[1,1'-biphenyl]-4-carboxylic acid.

Step 2: Conversion to the Sulfonyl Chloride

• Rationale: The carboxylic acid can be converted to the corresponding sulfonyl chloride via a multi-step process. A common method involves reduction to the corresponding benzyl alcohol, followed by conversion to the thiol, and then oxidative chlorination. A more direct, albeit challenging, route involves a chlorosulfonation reaction.

Step 3: Amination to the Sulfonamide

• Procedure: React the sulfonyl chloride with ammonia or an appropriate amine to furnish the desired sulfonamide.

Table 3: Representative Carbonic Anhydrase Inhibitory Activity

Compound	Target Isozyme	IC₅₀ (nM)	Reference
Biphenyl-4-sulfonamide derivative	hCA II	15
Biphenyl-4-sulfonamide derivative	hCA IX	25

Conclusion and Future Perspectives

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its derivatives are indispensable building blocks in the synthesis of a diverse range of bioactive molecules. The strategic placement of reactive functional groups on the robust biphenyl scaffold allows for the construction of complex molecular architectures with significant therapeutic potential. The applications highlighted in this guide, from the well-established "sartans" to emerging TRPV1 antagonists and carbonic anhydrase inhibitors, underscore the versatility of this chemical entity. As drug discovery continues to evolve, the demand for such versatile intermediates will undoubtedly grow, paving the way for the development of novel and improved synthetic methodologies that are more efficient, cost-effective, and environmentally benign. The continued exploration of new reactions and applications for MAB will certainly contribute to the advancement of medicinal chemistry and the creation of next-generation therapeutics.

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• Di Marzo V, et al. Tetrahydropyridine-4-carboxamides as Novel, Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists. Journal of Medicinal Chemistry. 2008;51(18):5535-5548. [Link]

• Appendino G, et al. A new era for the design of TRPV1 antagonists and agonists with the use of structural information and molecular docking of capsaicin-like compounds. Scientific Reports. 2022;12(1):13873. [Link]

• Cheung WS, et al. Discovery of piperidine carboxamide TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters. 2008;18(16):4569-4572. [Link]

• Cihan University-Erbil Repository. Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. [Link]

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• ResearchGate. Preparation of amino biphenyl derivatives. [Link]

Application Notes &amp; Protocols: Strategic Functionalization of the Amino Group in Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a pivotal building block in the realms of medicinal chemistry and materials science. Its rigid biphenyl scaffold, combined with two distinct and strategically positioned functional groups—a nucleophilic aromatic amine and a methyl ester—makes it a highly versatile intermediate for complex molecular architectures.[1] The primary locus of reactivity for derivatization is the 4'-amino group, an aromatic amine whose nucleophilicity can be harnessed for a wide array of chemical transformations.

This molecule is perhaps most famously recognized as a key intermediate in the synthesis of Telmisartan, an angiotensin II receptor antagonist used to treat hypertension.[2][3][4][5] Beyond this, the biphenyl-4-carboxylate framework is a recurring motif in kinase inhibitors, liquid crystals, and other functional materials, where modifications to the amino group are used to modulate biological activity, solubility, and material properties.[6]

This guide provides an in-depth exploration of the primary strategies for functionalizing this amino group, offering detailed protocols and the scientific rationale behind the methodological choices. Our focus is on providing researchers with the practical and theoretical tools necessary to leverage this scaffold in their synthetic programs.

Table 1: Physicochemical Properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Property	Value	Reference
CAS Number	5730-76-7	[1][7]
Molecular Formula	C₁₄H₁₃NO₂	[1][7][8]
Molecular Weight	227.26 g/mol	[1][8]
Appearance	White to off-white solid	[1]
Melting Point	179-182 °C	[1]
IUPAC Name	methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate	[7][8]

Core Functionalization Strategies: A Practical Guide

The synthetic utility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is unlocked through the targeted modification of its amino group. The following sections detail the most robust and widely applicable methods for its functionalization.

Figure 1: Overview of major functionalization pathways for the amino group.

N-Acylation: Forging the Amide Bond

The formation of an amide bond is one of the most fundamental and frequently employed reactions in drug discovery.[9] The resulting N-acyl biphenyl derivatives often exhibit tailored biological activities and modified physical properties. The conversion of the primary amine to a secondary amide is typically achieved via nucleophilic acyl substitution.[10]

This classic method is highly efficient for robust substrates, leveraging the high reactivity of acyl chlorides.

• Principle of Causality: Acyl chlorides are powerful electrophiles, ensuring a rapid and often complete reaction. A non-nucleophilic base, such as triethylamine or pyridine, is essential to act as a scavenger for the hydrochloric acid generated during the reaction.[11] Failure to neutralize the HCl would result in the protonation of the starting amine, rendering it non-nucleophilic and halting the reaction.

Step-by-Step Protocol:

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF), 0.1 M concentration).

• Base Addition: Add a tertiary amine base, such as triethylamine (1.5 eq) or pyridine (2.0 eq), to the solution and cool the mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Slowly add the desired acyl chloride (1.1 eq) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove unreacted acid chloride), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure N-acyl derivative.

For sensitive substrates or when the corresponding acyl chloride is unstable, direct coupling with a carboxylic acid using a coupling agent is the preferred method.

• Principle of Causality: Coupling agents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt), activate the carboxylic acid by converting its hydroxyl group into a better leaving group.[12][13] This in-situ formation of a highly reactive intermediate facilitates nucleophilic attack by the amine under much milder conditions than the acid chloride route, preserving sensitive functional groups elsewhere in the molecule.

Step-by-Step Protocol:

• Setup: To a solution of the carboxylic acid (1.1 eq) in anhydrous DCM or DMF (0.1 M), add EDC (1.2 eq) and HOBt (1.2 eq). Stir the mixture at room temperature for 15-30 minutes to pre-activate the acid.

• Amine Addition: Add a solution of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in the same solvent to the activated acid mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Workup: Dilute the mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent. The resulting crude product can be purified by silica gel chromatography.

Table 2: Representative N-Acylation Reactions

Acylating Agent	Method	Base/Coupling Agent	Typical Yield
Acetyl Chloride	Acid Chloride	Pyridine	>90%
Benzoyl Chloride	Acid Chloride	Triethylamine	>90%
Butyryl Chloride	Acid Chloride	Triethylamine	85-95%[2][4]
Pyrazine-2-carboxylic acid	Coupling	EDC, HOBt	~85%[14]

N-Sulfonylation: Synthesis of Sulfonamides

The sulfonamide functional group is a cornerstone of medicinal chemistry, found in a wide range of antibacterial, diuretic, and carbonic anhydrase inhibiting drugs.[15][16]

• Principle of Causality: Similar to acylation, this reaction proceeds via nucleophilic attack of the amine on the highly electrophilic sulfur atom of a sulfonyl chloride. The reaction is typically performed in the presence of a base to neutralize the generated HCl. The resulting sulfonamide C-N bond is exceptionally stable to hydrolysis, making it a desirable and robust linker.

Step-by-Step Protocol:

• Setup: Dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a suitable solvent such as pyridine or a mixture of THF/water.

• Base and Reagent: If not using pyridine as the solvent, add a base such as Na₂CO₃ (2.5 eq).[17] Cool the mixture to 0 °C. Add the sulfonyl chloride (e.g., p-toluenesulfonyl chloride, 1.2 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 4-12 hours.

• Workup: If pyridine is the solvent, remove it under reduced pressure. Dilute the residue with ethyl acetate and wash with 2 M HCl to remove any remaining pyridine. If an aqueous base was used, acidify the mixture with HCl to pH ~2 to precipitate the product and protonate any unreacted amine.[17]

• Purification: Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography or recrystallization.

N-Alkylation and N-Arylation: Expanding Chemical Space

Introducing alkyl or aryl substituents directly onto the nitrogen atom can significantly alter the molecule's steric and electronic properties.

This powerful two-step, one-pot process is the most reliable method for producing secondary and tertiary amines with precise control, avoiding the over-alkylation issues common with direct alkylation using alkyl halides.

• Principle of Causality: The reaction first involves the formation of an imine intermediate through the condensation of the primary amine with an aldehyde or ketone.[18] This step is often acid-catalyzed and reversible. In the second step, a mild and selective reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB), is used.[19] These reagents are specifically chosen because they readily reduce the protonated imine (iminium ion) but are slow to reduce the starting carbonyl compound, allowing the reaction to be performed in a single pot.[20][21]

Figure 2: Workflow for the reductive amination protocol.

Step-by-Step Protocol:

• Setup: Combine Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in a suitable solvent like 1,2-dichloroethane (DCE) or methanol.

• Imine Formation: Add a catalytic amount of acetic acid (e.g., 1-2 drops) and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the stirred solution.

• Reaction: Continue stirring at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution. Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by silica gel chromatography.

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms carbon-nitrogen bonds.[22][23] While often used to construct the initial aryl amine, it can also be employed to couple a pre-existing amine with a different aryl halide or triflate, thus creating N-aryl derivatives. This represents a state-of-the-art method for C-N bond formation.[24][25]

• Principle of Causality: The reaction proceeds through a Pd(0)/Pd(II) catalytic cycle. A Pd(0) complex undergoes oxidative addition into the aryl halide bond. The resulting Pd(II) complex coordinates the amine. A base then deprotonates the coordinated amine, and the final N-aryl product is formed via reductive elimination, regenerating the Pd(0) catalyst.[22] The choice of phosphine ligand is critical and is tailored to the specific substrates to optimize reaction efficiency.[26]

Figure 3: Catalytic cycle of the Buchwald-Hartwig amination.

Step-by-Step Protocol (General):

• Setup: In a glovebox or using Schlenk technique, add the aryl halide (1.0 eq), Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.2 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu, 1.4 eq) to a reaction vessel.

• Solvent: Add anhydrous, deoxygenated toluene or dioxane.

• Reaction: Seal the vessel and heat the mixture to 80-110 °C for 12-24 hours.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

Conclusion and Outlook

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a high-value synthetic intermediate whose utility is defined by the selective and efficient functionalization of its amino group. The protocols detailed herein—acylation, sulfonylation, reductive amination, and Buchwald-Hartwig amination—represent a robust toolkit for chemists in drug discovery and materials science. The choice of method should be guided by the desired final product and the chemical compatibility of the substrates. By understanding the principles of causality behind each protocol, researchers can rationally design synthetic routes to novel and complex molecules, driving innovation in their respective fields.

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• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. National Institutes of Health (NIH). [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Efficient and improved synthesis of Telmisartan. Beilstein Journals. [Link]

• Alternative Synthesis of Telmisartan via Suzuki Coupling. Scholars Research Library. [Link]

• Synthesis and Characterization of Telmisartan‐Derived Cell Death Modulators to Circumvent Imatinib Resistance in Chronic Myeloid Leukemia. National Institutes of Health (NIH). [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate. Chemspace. [Link]

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• Methyl biphenyl-4-carboxylate. NIST WebBook. [Link]

• Reductive amination. Wikipedia. [Link]

• Buchwald-Hartwig coupling. YouTube. [Link]

• Methyl 4-biphenylcarboxylate. PubChem, National Institutes of Health (NIH). [Link]

• Methyl 4'-cyano[1,1'-biphenyl]-4-carboxylate. PubChem, National Institutes of Health (NIH). [Link]

• Amine Preparation 4 - Reductive Amination. YouTube. [Link]

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• A conventional new procedure for N-acylation of unprotected amino acids. PubMed. [Link]

• Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. AIR Unimi. [https://air.unimi.it/retrieve/handle/2434/782169/1258644/ manuscript.pdf]([Link] manuscript.pdf)

• Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions. [Link]

• Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. National Institutes of Health (NIH). [Link]

• Amide Bond Formation and Peptide Coupling. ResearchGate. [Link]

• Highly Efficient Protocol for Sulfonylation of Amino Acid. PJSIR. [Link]

• Optimizing the Alkylation of Carboxylic Acid Derivatives for Use in the Synthesis of the Oxidative Metabolites of DEHP. Eagle Scholar. [Link]

• Amide bond formation: beyond the dilemma between activation and racemisation. Royal Society of Chemistry Publishing. [Link]

• Discovery of 1,1′-Biphenyl-4-sulfonamides as a New Class of Potent and Selective Carbonic Anhydrase XIV Inhibitors. ACS Publications. [Link]

• Amide formation from carboxylic acid derivatives. Khan Academy. [Link]

• Carboxyl Derivatives. Chemistry LibreTexts. [Link]

• Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. PubMed Central, National Institutes of Health (NIH). [Link]

• Discussion Addendum for: Boric Acid Catalyzed Amide Formation from Carboxylic Acids and Amines: n-Benzyl-4-phenylbutyramide. Organic Syntheses. [Link]

• Facile synthesis of aminobiphenyl sulfonamides via Chan–Lam coupling and their biological evaluation as potent carbonic anhydrase inhibitors. ResearchGate. [Link]

• Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. [Link]

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Application Notes and Protocols for the Ester Hydrolysis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" to the Carboxylic Acid

Introduction: The Strategic Importance of 4'-amino[1,1'-biphenyl]-4-carboxylic acid in Medicinal Chemistry

The biphenyl scaffold is a privileged structure in drug discovery, conferring a unique combination of rigidity and conformational flexibility that is conducive to potent and selective interactions with biological targets. Within this class of molecules, 4'-amino[1,1'-biphenyl]-4-carboxylic acid stands out as a critical building block and a key pharmacophore in numerous therapeutic agents. The carboxylic acid moiety often serves as a crucial anchor for binding to enzyme active sites or receptors, while the amino group provides a versatile handle for further chemical modification to modulate pharmacokinetic and pharmacodynamic properties.

The synthesis of this vital carboxylic acid is frequently achieved through the hydrolysis of its corresponding methyl ester, "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate". This transformation, while seemingly straightforward, requires careful optimization and control to ensure high yields, purity, and scalability, particularly in the context of pharmaceutical development where reproducibility and cost-effectiveness are paramount.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the efficient and reliable hydrolysis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate". We will delve into the mechanistic underpinnings of both base- and acid-catalyzed hydrolysis, present detailed, field-proven protocols, and discuss critical aspects of reaction monitoring, work-up, and purification.

Mechanistic Insights: The "Why" Behind the Experimental Choices

The hydrolysis of an ester to a carboxylic acid can be achieved under either basic or acidic conditions. The choice between these two pathways is often dictated by the overall stability of the molecule to the reaction conditions and the desired ease of purification.

Base-Catalyzed Hydrolysis (Saponification)

Base-catalyzed hydrolysis, often referred to as saponification, is a widely employed method due to its typically irreversible nature, which drives the reaction to completion.[1] The mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide ion as a leaving group. The resulting carboxylic acid is immediately deprotonated by the basic reaction medium to form the carboxylate salt, rendering the final step essentially irreversible.[2]

This irreversibility is a significant advantage, often leading to higher yields compared to the equilibrium-limited acid-catalyzed hydrolysis. For "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate", the presence of the amino group does not generally interfere with base-catalyzed hydrolysis.

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis represents the reverse of the Fischer esterification reaction.[3] The reaction is initiated by the protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon. A water molecule then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfers and the elimination of a molecule of methanol yield the carboxylic acid and regenerate the acid catalyst.[4]

A key consideration for acid-catalyzed hydrolysis is that it is a reversible process.[3] To drive the equilibrium towards the formation of the carboxylic acid, a large excess of water is typically used.[3] For the target molecule, the amino group will be protonated under acidic conditions, forming an ammonium salt. This can affect the solubility of the starting material and the product, which must be considered during the reaction setup and work-up.

Experimental Protocols

The following protocols are designed to be robust and reproducible. However, optimization may be necessary depending on the scale of the reaction and the desired purity of the final product.

Protocol 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol is generally preferred for its high yield and irreversible nature.

Materials and Reagents:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)

• Methanol (MeOH)

• Water (deionized)

• Hydrochloric Acid (HCl), concentrated and 1 M

• Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Instrumentation:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• pH meter or pH paper

• Filtration apparatus (Büchner funnel)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a mixture of methanol and water (e.g., a 2:1 to 1:1 v/v ratio).

• Addition of Base: Add a solution of sodium hydroxide or lithium hydroxide (2.0 - 3.0 eq) in water to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 2-4 hours.

• Work-up - Removal of Methanol: After the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Acidification: Dilute the remaining aqueous solution with water and cool it in an ice bath. Slowly add concentrated hydrochloric acid dropwise with stirring to acidify the solution to a pH of approximately 3-4. A precipitate of the carboxylic acid should form.

• Isolation of Product: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with cold water to remove any inorganic salts.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or acetic acid/water.

• Drying: Dry the purified 4'-amino[1,1'-biphenyl]-4-carboxylic acid in a vacuum oven to a constant weight.

Diagram of Base-Catalyzed Hydrolysis Workflow

Caption: Workflow for Base-Catalyzed Ester Hydrolysis.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol can be an alternative, particularly if the substrate is sensitive to strong bases.

Materials and Reagents:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl), concentrated

• Dioxane or Acetic Acid

• Water (deionized)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Instrumentation:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• pH meter or pH paper

• Filtration apparatus (Büchner funnel)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a suitable organic solvent such as dioxane or acetic acid.

• Addition of Acid: Add an excess of aqueous acid (e.g., 3-6 M H₂SO₄ or HCl) to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or HPLC. Due to the reversible nature of the reaction, longer reaction times (e.g., 12-24 hours) may be required.

• Work-up - Neutralization: After the reaction is complete, cool the mixture to room temperature and carefully neutralize the excess acid by adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. Be cautious as CO₂ evolution will occur.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system.

Diagram of Acid-Catalyzed Hydrolysis Workflow

Caption: Workflow for Acid-Catalyzed Ester Hydrolysis.

Quantitative Data Summary

The following table provides a comparative overview of the two hydrolysis methods. The values are typical and may vary based on the specific reaction scale and conditions.

Parameter	Base-Catalyzed Hydrolysis	Acid-Catalyzed Hydrolysis
Typical Yield	> 90%	70-85%
Reaction Time	2-4 hours	12-24 hours
Reaction Temperature	60-80 °C	80-100 °C
Key Advantage	Irreversible, high yield	Useful for base-sensitive substrates
Key Disadvantage	Potential for side reactions with base-sensitive groups	Reversible, may require longer reaction times

Trustworthiness: A Self-Validating System

The reliability of these protocols is ensured through a series of in-process controls and analytical validations:

• Reaction Monitoring: Regular monitoring of the reaction by TLC or HPLC is crucial to determine the point of completion and to identify the formation of any significant byproducts. For TLC analysis, a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes with a small amount of acetic acid) should be developed to achieve good separation between the starting material, the product, and any potential impurities.

• pH Control: Accurate control of pH during the work-up is critical for maximizing the yield and purity of the product. In the base-catalyzed method, complete precipitation of the carboxylic acid is achieved by adjusting the pH to be well below the pKa of the carboxylic acid (typically around 4-5). In the acid-catalyzed method, careful neutralization is required to avoid the formation of emulsions and to ensure efficient extraction.

• Product Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity.

  • Melting Point: To compare with the literature value.

Conclusion

The hydrolysis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" is a fundamental transformation in the synthesis of valuable pharmaceutical intermediates. The choice between base- and acid-catalyzed methods will depend on the specific requirements of the synthesis, including the presence of other functional groups and the desired scale of the reaction. The protocols provided in these application notes, when coupled with careful reaction monitoring and product characterization, offer a reliable and efficient means of producing high-quality 4'-amino[1,1'-biphenyl]-4-carboxylic acid for research and drug development applications.

References

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• Journal of the Chemical Society C: Organic. (1967). The synthesis of some substituted biphenyl-4-carboxylic acids, 4-biphenylylacetic acids, and 4-aminobiphenyls. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• ACS Publications. (1962). Hydrolysis of Simple Aromatic Esters and Carbonates. Retrieved from [Link]

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• Google Patents. (2012). Process for preparing 5-biphenyl-4-amino-2-methyl pentanoic acid.
• Google Patents. (1980). Hydrolysis of methyl esters.

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• ResearchGate. (2003). Hydrolysis of Samples for Amino Acid Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2003). Hydrolysis of samples for amino acid analysis. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Analytical Methods - M. Retrieved from [Link]

• Google Patents. (2007). Process for preparing methyl 4-(aminomethyl)benzoate.

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• ResearchGate. (2003). Simple methodology for the purification of amino acids. Retrieved from [Link]

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Application Notes and Protocols: Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a Monomer for High-Performance Polymer Synthesis

Introduction: Unlocking the Potential of a Rigid-Rod Monomer

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a bifunctional monomer poised for application in the synthesis of high-performance aromatic polymers. Its rigid biphenyl core, coupled with strategically positioned amino and carboxylate functionalities, offers a unique building block for creating polymers with exceptional thermal stability, mechanical strength, and chemical resistance. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of this monomer in the synthesis of aromatic polyamides and polyimides. The protocols detailed herein are founded on established polymerization methodologies for structurally analogous monomers, providing a robust starting point for innovation in materials science and advanced drug delivery systems.

The inherent rigidity of the biphenyl unit is a key determinant of the macroscopic properties of the resulting polymers. By restricting conformational flexibility, this structural motif promotes strong intermolecular interactions, leading to materials with high glass transition temperatures and excellent dimensional stability. The presence of both an amine and a methyl ester group allows this monomer to act as an A-B type monomer for self-polycondensation or as a reactive component in A-A/B-B polycondensation reactions with appropriate comonomers.

Monomer Profile: Physicochemical Properties

A thorough understanding of the monomer's properties is critical for successful polymerization and for predicting the characteristics of the final polymer.

Property	Value	Source
IUPAC Name	methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate	[1]
CAS Number	5730-76-7	[2]
Molecular Formula	C₁₄H₁₃NO₂
Molecular Weight	227.26 g/mol	N/A
Appearance	Solid
Purity	≥98%
Storage	Keep in dark place, sealed in dry, 2-8°C

Section 1: Synthesis of Aromatic Polyamides

Aromatic polyamides, or aramids, are a class of polymers renowned for their exceptional strength-to-weight ratio and thermal stability.[3] The synthesis of polyamides from Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be approached via direct polycondensation, a versatile and widely adopted method.

Causality of Experimental Choices: The Yamazaki-Higashi Reaction

The Yamazaki-Higashi phosphorylation reaction is a highly effective method for direct polycondensation.[3] This technique circumvents the need for highly reactive and moisture-sensitive acyl chlorides. The reaction proceeds through the in-situ formation of an active amide intermediate from the carboxylic acid and a phosphite reagent in the presence of a base, which then reacts with the amine to form the amide bond. N-methyl-2-pyrrolidone (NMP) is a preferred solvent due to its excellent solvating power for both the monomers and the resulting polymer, as well as its high boiling point, which allows for the necessary reaction temperatures.[3] Lithium chloride is often added to enhance the solubility of the aromatic polyamides by preventing aggregation of the polymer chains.[4]

Experimental Workflow: Polyamide Synthesis

Caption: Workflow for Aromatic Polyamide Synthesis.

Detailed Protocol: Direct Polycondensation

Materials:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Aromatic dicarboxylic acid (e.g., terephthalic acid or isophthalic acid)

• Triphenyl phosphite (TPP)

• Pyridine

• N-methyl-2-pyrrolidone (NMP)

• Lithium chloride (LiCl)

• Methanol

• Deionized water

Procedure:

• Monomer and Salt Dissolution: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, add the aromatic dicarboxylic acid (1.0 mmol), Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 mmol), and anhydrous LiCl (0.2 g).

• Solvent Addition: Add 2.5 mL of NMP and 0.5 mL of pyridine to the flask. Stir the mixture at room temperature until all solids have dissolved.

• Condensing Agent Addition: Add triphenyl phosphite (0.63 mL, 2.2 mmol) to the reaction mixture.

• Polymerization: Heat the reaction mixture to 110°C with constant stirring under a gentle stream of nitrogen. Maintain this temperature for 3-4 hours. The viscosity of the solution will increase as the polymerization proceeds.[3]

• Precipitation and Washing: After cooling to room temperature, pour the viscous polymer solution into 200 mL of methanol with vigorous stirring. A fibrous precipitate will form.

• Purification: Collect the polymer by filtration and wash it thoroughly with methanol and then with hot water to remove any residual solvent and salts.

• Drying: Dry the purified polyamide in a vacuum oven at 110°C for 24 hours.

Expected Polymer Properties and Characterization

Aromatic polyamides synthesized from rigid biphenyl monomers are expected to exhibit the following properties:

• High Thermal Stability: Decomposition temperatures (Td) are anticipated to be above 450°C, as determined by Thermogravimetric Analysis (TGA).[5]

• High Glass Transition Temperature (Tg): Tg values are expected to be in the range of 200-300°C, measured by Differential Scanning Calorimetry (DSC).[5]

• Limited Solubility: These polymers are typically soluble in polar aprotic solvents like NMP, DMAc, and DMSO, often requiring the addition of salts like LiCl.[5]

• Good Mechanical Properties: Films cast from solution are expected to be tough and flexible, with high tensile strength and modulus.[4]

Characterization Techniques:

• Inherent Viscosity: To estimate the molecular weight, measured in a suitable solvent (e.g., NMP with LiCl) at a specific concentration and temperature.

• FTIR Spectroscopy: To confirm the formation of the amide linkage (characteristic C=O and N-H stretching vibrations).

• ¹H NMR Spectroscopy: To elucidate the polymer structure and confirm the disappearance of monomer signals.

• Thermogravimetric Analysis (TGA): To assess thermal stability.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature.

Section 2: Synthesis of Aromatic Polyimides

Aromatic polyimides are another class of high-performance polymers known for their outstanding thermal and oxidative stability, excellent mechanical properties, and superior dielectric performance.[6]

Causality of Experimental Choices: One-Step and Two-Step Methods

The synthesis of polyimides from Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be achieved through two primary routes: a one-step or a two-step method.

• One-Step Method: This involves the direct reaction of the diamine and a dianhydride in a high-boiling solvent, such as m-cresol, at elevated temperatures (180-200°C).[7] This method is often preferred for its simplicity and for producing highly crystalline polymers.

• Two-Step Method: This is the most common method and involves a two-stage process. First, the diamine and dianhydride react at room temperature in a polar aprotic solvent (e.g., NMP or DMAc) to form a soluble poly(amic acid) precursor. In the second step, the poly(amic acid) is converted to the final polyimide through thermal or chemical imidization.[6] This method allows for easier processing as the poly(amic acid) solution can be cast into films or coatings before conversion to the intractable polyimide.

Experimental Workflow: Two-Step Polyimide Synthesis

Caption: Workflow for Two-Step Aromatic Polyimide Synthesis.

Detailed Protocol: Two-Step Synthesis via Poly(amic acid)

Materials:

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Aromatic dianhydride (e.g., pyromellitic dianhydride (PMDA) or 3,3',4,4'-biphenyltetracarboxylic dianhydride (BPDA))

• N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc)

• Methanol

Procedure:

Step 1: Poly(amic acid) Synthesis

• Diamine Dissolution: In a dry, nitrogen-purged flask, dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 mmol) in the chosen solvent (e.g., 5 mL of NMP).

• Dianhydride Addition: Slowly add an equimolar amount of the aromatic dianhydride (1.0 mmol) to the stirred solution at room temperature.

• Polymerization: Continue stirring the reaction mixture at room temperature under a nitrogen atmosphere for 24 hours to form a viscous poly(amic acid) solution.

Step 2: Thermal Imidization

• Film Casting: Cast the poly(amic acid) solution onto a glass plate.

• Curing: Place the cast film in an oven and heat it in a staged manner: 100°C for 1 hour, 200°C for 1 hour, and finally at 300°C for 1 hour to effect the cyclization to the polyimide.

Step 2: Chemical Imidization (Alternative)

• Dehydrating Agent Addition: To the poly(amic acid) solution, add a mixture of acetic anhydride and pyridine (e.g., 1:1 molar ratio with respect to the repeating unit) and stir at room temperature for several hours.

• Precipitation: Precipitate the polyimide by pouring the solution into a non-solvent like methanol.

• Purification and Drying: Collect the polymer by filtration, wash thoroughly with methanol, and dry in a vacuum oven.

Expected Polymer Properties and Characterization

Aromatic polyimides derived from this monomer are anticipated to possess:

• Exceptional Thermal Stability: Decomposition temperatures are expected to exceed 500°C.[6]

• Very High Glass Transition Temperatures: Tg values can be well above 300°C.[6]

• Poor Solubility: Fully aromatic polyimides are generally insoluble in common organic solvents, necessitating the two-step synthesis for processing.[8]

• Excellent Mechanical and Dielectric Properties: These polymers are known for their high tensile strength, modulus, and low dielectric constant.[6]

Characterization Techniques:

• FTIR Spectroscopy: To monitor the disappearance of the amic acid groups and the appearance of characteristic imide carbonyl absorption bands.

• Thermogravimetric Analysis (TGA): To confirm the high thermal stability.

• Dynamic Mechanical Analysis (DMA): To determine the glass transition temperature and mechanical properties as a function of temperature.

Conclusion and Future Outlook

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate presents a compelling platform for the development of novel high-performance polyamides and polyimides. The rigid biphenyl backbone is expected to impart exceptional thermal and mechanical properties to the resulting polymers. The protocols provided herein, based on established and reliable synthetic methodologies for analogous systems, offer a solid foundation for researchers to explore the full potential of this monomer. Further investigations into the structure-property relationships of polymers derived from this monomer will undoubtedly open new avenues for advanced materials in diverse fields, from aerospace and electronics to specialized biomedical applications.

References

• Gaikwad, S. D., et al. (2020). Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines. Designed Monomers and Polymers, 23(1), 177-187. [Link]

• Gaikwad, S. D., et al. (2020). Synthesis, characterization and properties of novel polyamides derived from 4 4' bis(4-carboxy methylene) biphenyl and various diamines. PubMed Central. [Link]

• Lozano, Á. E., et al. (2011). Synthesis, characterization and gas separation properties of novel polyimides containing cardo and tert-butyl-m-terphenyl moieties. Polymer, 52(21), 4725-4734. [Link]

• Hsiao, S. H., & Yang, C. P. (1995). Synthesis and properties of aromatic polyamides from 2,2'-bis(p-aminophenoxy)biphenyl and various aromatic dicarboxylic acids. Journal of Polymer Science Part A: Polymer Chemistry, 33(5), 885-891.

• Li, M., et al. (2020). Mechanical, Dielectric, and Thermal Attributes of Polyimides Stemmed Out of 4, 4'–Diaminodiphenyl Ether. Polymers, 12(10), 2343. [Link]

• Ding, M. (2007). The Synthesis and Characteristic of A New Soluble Polyimides. Polyimides and Other High-Performance Polymers, 2, 1-6.
• Sarkar, A. (2004). Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups.

• Kawasaki, N., et al. (2023). Synthesis of N-methylol polyamide 4: characterization, properties, and biodegradability. Polymer Journal, 55, 1235–1244. [Link]

• Espeso, J. F., et al. (2000). Synthesis and characterization of new soluble aromatic polyamides based on 4-(1-adamantyl)-1,3-bis(4-aminophenoxy)benzene. Journal of Polymer Science Part A: Polymer Chemistry, 38(6), 1014-1023.
• Google Patents. (1992). High performance engineering polymer compositions.

• PubChem. (n.d.). Methyl 4-biphenylcarboxylate. [Link]

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Analytical methods for the quantification of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"

An Application Note on the Analytical Quantification of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Authored by: A Senior Application Scientist

Abstract

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a key intermediate in the synthesis of various organic materials and active pharmaceutical ingredients.[1] Its purity and concentration are critical parameters that dictate the yield and quality of downstream products. This document provides a comprehensive guide to the quantitative analysis of this compound, designed for researchers, quality control analysts, and drug development professionals. We present a primary, robust method using Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV), suitable for routine quality control. Additionally, an orthogonal method using Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization is detailed for applications requiring higher sensitivity or confirmatory analysis. The causality behind instrumental and chemical choices is explained to empower the user with a deeper understanding of the methodologies.

Analyte Characterization

A thorough understanding of the analyte's physicochemical properties is fundamental to selecting and optimizing an analytical method.

Property	Value	Source
Chemical Name	Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate
CAS Number	5730-76-7	[1]
Molecular Formula	C₁₄H₁₃NO₂	[1]
Molecular Weight	227.26 g/mol	[1]
Appearance	White to off-white solid	[1]
Melting Point	179-182 °C	[1]
Storage	2-8°C, sealed in dry, dark conditions

Principle of Analytical Method Selection

The molecular structure of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate features two key functional regions that guide the choice of analytical technique:

• The Biphenyl Core: This extended aromatic system is a strong chromophore, meaning it absorbs ultraviolet (UV) light efficiently. This property makes HPLC with UV detection an ideal choice for direct quantification without the need for chemical modification.[2]

• The Primary Amino Group (-NH₂): This functional group imparts polarity and makes the molecule non-volatile and thermally labile, rendering it unsuitable for direct GC analysis.[3] However, this group is reactive and can be chemically modified (derivatized) to create a more volatile and thermally stable compound, enabling analysis by GC-MS .[3][4]

Therefore, RP-HPLC-UV is recommended as the primary method for its robustness and simplicity, while GC-MS serves as a powerful alternative for trace-level detection and structural confirmation.

Primary Method: Reversed-Phase HPLC with UV Detection

This method is designed for accuracy, precision, and high throughput, making it ideal for routine quality control in a drug development or manufacturing setting. A validated HPLC method provides a high degree of assurance in its reliability for its intended purpose.[2]

Rationale of Method Design

• Stationary Phase: A C18 (octadecylsilyl) column is selected. Its nonpolar nature provides excellent retention for the aromatic biphenyl structure through hydrophobic interactions, allowing for effective separation from polar impurities.

• Mobile Phase: A mixture of acetonitrile and water is a classic reversed-phase eluent system. Acetonitrile is chosen for its low UV cutoff and strong elution strength for this class of compounds. The ratio can be optimized to achieve a suitable retention time (typically 3-10 minutes).[2]

• Detection: Based on the UV absorbance of the biphenyl core, a detection wavelength of 254 nm is a common and effective choice, providing a strong signal and thus high sensitivity.[2]

Experimental Protocol: HPLC-UV

A. Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, pipettes.

• HPLC-grade acetonitrile, and purified water (e.g., Milli-Q).

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate reference standard (>98% purity).

B. Preparation of Solutions

• Mobile Phase: Prepare the mobile phase, for instance, Acetonitrile:Water (70:30 v/v).[2] Filter through a 0.45 µm membrane filter and degas by sonication or helium sparging.

• Diluent: Use the mobile phase as the diluent to ensure peak shape integrity.

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of at least five working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Accurately weigh the sample to be analyzed and dissolve it in the diluent to achieve a final concentration within the calibration range.

C. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : Water (70:30 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	~10 minutes

D. System Validation and Analysis

• System Suitability: Before analysis, inject the mid-point standard solution five times. The system is deemed ready if the relative standard deviation (RSD) of the peak area is ≤ 2.0%.

• Calibration Curve: Inject each working standard in duplicate. Plot the average peak area against the concentration and perform a linear regression. The correlation coefficient (r²) should be ≥ 0.999.

• Sample Quantification: Inject the sample solution. The concentration is calculated from the peak area using the linear regression equation from the calibration curve.

HPLC Workflow Diagram

Caption: RP-HPLC-UV analytical workflow.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is employed when higher specificity and sensitivity are required, or for the analysis of the target compound in complex matrices where co-eluting impurities might interfere with UV detection. It requires a chemical derivatization step to make the analyte suitable for GC.[3]

Rationale of Method Design

• Derivatization: The primary amine is the target for derivatization. Using an alkyl chloroformate, such as methyl chloroformate (MCF), is a rapid and efficient reaction that replaces the active hydrogens on the amine with a methoxycarbonyl group.[4] This derivatization neutralizes the polarity and increases the volatility and thermal stability of the analyte.

• Separation & Detection: A nonpolar capillary GC column (e.g., DB-5ms) is used to separate the derivatized analyte based on its boiling point. The mass spectrometer provides highly selective and sensitive detection by monitoring characteristic fragment ions of the derivatized molecule in Selected Ion Monitoring (SIM) mode.

Experimental Protocol: GC-MS

A. Instrumentation and Materials

• GC-MS system with a split/splitless injector and a mass selective detector.

• DB-5ms capillary column (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Methyl Chloroformate (MCF), Pyridine, Methanol, Chloroform (all anhydrous).

• Reference standard and samples as described in the HPLC section.

B. Derivatization Procedure

• Sample Preparation: Prepare a solution of the sample or standard in anhydrous methanol at a concentration of ~1 mg/mL.

• Reaction: In a 2 mL autosampler vial, add 100 µL of the methanolic sample solution.

• Add 20 µL of anhydrous pyridine (acts as an acid scavenger).

• Add 30 µL of Methyl Chloroformate (MCF) solution (10% in chloroform).

• Vortex the vial for 1 minute at room temperature. The reaction is nearly instantaneous.

• The derivatized sample is now ready for injection.

C. GC-MS Conditions

Parameter	Condition
Injector	Splitless mode, 250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	100 °C hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)
MS Transfer Line	280 °C
Ion Source	230 °C, Electron Ionization (EI) at 70 eV
MS Mode	Selected Ion Monitoring (SIM) - Ions to be determined by analyzing a full scan of a derivatized standard.

D. Data Analysis

• A full scan analysis of a derivatized standard must be performed first to identify the molecular ion and key fragment ions for SIM mode.

• Quantification is achieved by creating a calibration curve based on the peak area of the primary monitored ion versus the concentration of the derivatized standards.

GC-MS Workflow Diagram

Caption: GC-MS with derivatization workflow.

Method Validation and Trustworthiness

To ensure that these protocols produce reliable and accurate results, they must be validated. This process establishes the performance characteristics of the method and ensures it is fit for its intended purpose. Key validation parameters are defined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2]

Validation Parameter	Typical Acceptance Criteria	Purpose
Specificity	Peak purity analysis (for HPLC); Mass spectral data confirms identity (for GC-MS).	Ensures the signal is from the analyte only.
Linearity	Correlation coefficient (r²) ≥ 0.999	Confirms a direct relationship between signal and concentration.
Accuracy	% Recovery typically between 98.0% - 102.0%	Measures the closeness of the test result to the true value.
Precision (RSD)	Repeatability ≤ 2.0%; Intermediate Precision ≤ 3.0%	Demonstrates the method's consistency over short and long terms.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	The lowest amount of analyte that can be detected.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	The lowest amount of analyte that can be accurately quantified.
Robustness	No significant change in results with minor variations in method parameters.	Shows the method's reliability during normal use.

References

• BenchChem. (2025). A Comparative Guide to HPLC Method Validation for 4-Methylbiphenyl Quantification.

• Kvitvang, H. F. N., Kristiansen, K. A., Lien, S. K., & Bruheim, P. (2014). Quantitative analysis of amino and organic acids by methyl chloroformate derivatization and GC-MS/MS analysis. Methods in Molecular Biology, 1198, 137-45. Available at: [Link]

• Le, T. B., & Le, M. D. (2021). Quality Control in Targeted GC-MS for Amino Acid-OMICS. Metabolites, 11(10), 656. Available at: [Link]

• Hirfara, A., et al. (2016). Current Pharmaceutical Analysis. A Novel Validated Non-derivatization Spectrophotometric Method for the Estimation of Vigabatrin in Pharmaceutical Formulation.

• Tsoni, E., & Tsalissavrou, M. (2025). Gas chromatography-mass spectrometry analysis of amino acid enantiomers as methyl chloroformate derivatives. ResearchGate. Available at: [Link]

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Application Notes and Protocols: Synthesis and Characterization of Biphenyl-Based Liquid Crystals from Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Introduction

Biphenyl derivatives are a cornerstone in the design of advanced functional materials, serving as a rigid core for many thermotropic liquid crystals.[1][2] Their inherent stability and linear geometry are pivotal for inducing the anisotropic molecular arrangements that define liquid crystalline phases.[1][3] "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" is a versatile precursor for the synthesis of novel liquid crystal materials. Its structure combines a rigid biphenyl core with two key functional groups: an amino group (NH₂) that can be readily converted into various linkages (e.g., imine, azo) and a methyl ester group (COOCH₃) that can be modified or serve as a terminal group.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a starting material for the synthesis and characterization of calamitic (rod-like) liquid crystals.[4] We will detail two primary synthetic pathways—Schiff base formation and azo coupling—and outline the essential characterization techniques to verify the chemical structures and elucidate the mesomorphic properties of the resulting compounds.

PART 1: Synthetic Pathways and Protocols

The transformation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate into a liquid crystalline material typically involves the extension of the molecular structure to enhance its aspect ratio and the introduction of a flexible terminal group, often an alkyl or alkoxy chain, which promotes the formation of mesophases.[5]

Pathway A: Synthesis of Schiff Base (Azomethine) Liquid Crystals

Schiff base linkages (-CH=N-) are widely used in liquid crystal synthesis due to their ability to maintain the linearity of the molecular core and their straightforward formation.[5][6] This protocol describes the reaction of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate with an alkoxy-substituted benzaldehyde to create a three-ring mesogen.

Caption: Synthetic workflow for Schiff base liquid crystals.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) and 4-octyloxybenzaldehyde (1.05 eq).

• Solvent and Catalyst Addition: Add absolute ethanol (approximately 30-40 mL per gram of the amine) to dissolve the reactants. Add a few drops of glacial acetic acid as a catalyst.

• Reaction Execution: Heat the mixture to reflux with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate 7:3). The reaction is typically complete within 4-6 hours.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. The product will often precipitate out of the solution. If not, reduce the solvent volume using a rotary evaporator.

• Purification: Collect the crude product by vacuum filtration. Purify the solid by recrystallization from hot ethanol until a constant melting point is achieved.

• Drying: Dry the purified product in a vacuum oven at a temperature below its melting point to remove any residual solvent.

Pathway B: Synthesis of Azo Liquid Crystals

Azo compounds, characterized by the -N=N- linkage, are another important class of liquid crystals. The synthesis involves a two-step process: diazotization of the primary amine followed by coupling with an electron-rich aromatic compound, such as a phenol.[7]

Caption: Synthetic workflow for azo-linked liquid crystals.

Step 1: Diazotization

• Amine Solution: In a 250 mL beaker, suspend Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a mixture of concentrated hydrochloric acid (3.0 eq) and water. Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Nitrite Addition: Prepare a solution of sodium nitrite (NaNO₂) (1.1 eq) in a small amount of cold water. Add this solution dropwise to the amine suspension, ensuring the temperature remains below 5 °C.[8] Continue stirring for 30 minutes at this temperature after the addition is complete. The formation of a clear solution indicates the successful generation of the diazonium salt.

Step 2: Azo Coupling

• Coupling Partner Solution: In a separate beaker, dissolve 4-octylphenol (1.0 eq) in an aqueous solution of sodium hydroxide (2.0 eq). Cool this solution to 0-5 °C in an ice bath.

• Coupling Reaction: Slowly add the cold diazonium salt solution to the cold phenol solution with vigorous stirring. A brightly colored precipitate (typically yellow, orange, or red) should form immediately.

• Neutralization and Isolation: Continue stirring in the ice bath for 1-2 hours. Neutralize the mixture with dilute hydrochloric acid until it is slightly acidic.

• Purification: Collect the crude azo compound by vacuum filtration and wash it thoroughly with water. Purify the product by column chromatography on silica gel followed by recrystallization from an appropriate solvent system (e.g., ethanol/chloroform mixture).

PART 2: Characterization of Liquid Crystalline Materials

A thorough characterization is essential to confirm the chemical identity of the synthesized compounds and to determine their liquid crystalline properties.

Structural Elucidation

Standard spectroscopic techniques should be employed to verify the molecular structure of the final products.

Technique	Purpose	Expected Observations
FT-IR Spectroscopy	To identify key functional groups.	For Schiff bases: Appearance of a C=N stretching band (~1625 cm⁻¹). For Azo compounds: Appearance of an N=N stretching band (~1450 cm⁻¹). Disappearance of N-H stretching bands of the primary amine.
¹H and ¹³C NMR	To confirm the overall molecular structure and purity.	For Schiff bases: A new singlet in the ¹H NMR spectrum around 8.3-8.6 ppm corresponding to the imine proton (-CH=N-). For both: Signals corresponding to the biphenyl core and the newly introduced aromatic ring and alkyl/alkoxy chain should be present in the expected ratios.
Mass Spectrometry	To determine the molecular weight.	The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the target compound.

Investigation of Mesomorphic Properties

The liquid crystalline behavior of the synthesized compounds is primarily investigated using Polarized Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).[9][10]

Caption: Logical workflow for characterizing liquid crystal properties.

• Sample Preparation: Place a small amount of the purified compound on a clean glass microscope slide and cover it with a coverslip.

• Heating Stage: Place the slide on a hot stage equipped with a temperature controller.

• Observation upon Heating: Heat the sample slowly (e.g., 5-10 °C/min) while observing it through a polarizing microscope with crossed polarizers. Note the temperatures at which phase transitions occur, characterized by changes in the observed optical textures. The transition from a crystalline solid to a liquid crystal phase (melting point) and from the liquid crystal phase to an isotropic liquid (clearing point) are of primary interest.[4]

• Observation upon Cooling: Slowly cool the sample from the isotropic liquid state. The formation of characteristic textures (e.g., threaded for nematic, fan-shaped for smectic) upon cooling confirms the thermotropic liquid crystalline nature of the material.[11][12]

• Sample Preparation: Accurately weigh a small amount (2-5 mg) of the sample into an aluminum DSC pan and seal it.

• Thermal Program: Place the sample pan and an empty reference pan into the DSC instrument. Run a heating and cooling cycle at a controlled rate (e.g., 10 °C/min) over a temperature range that encompasses the expected phase transitions.

• Data Analysis: Analyze the resulting thermogram. Endothermic peaks on the heating scan and exothermic peaks on the cooling scan correspond to phase transitions. The peak onset or peak maximum temperature is taken as the transition temperature, and the integrated peak area provides the enthalpy of the transition (ΔH).[11]

The phase transition temperatures obtained from POM and DSC should be tabulated for clear comparison.

Compound	Transition	Temperature (°C)	Enthalpy (ΔH, kJ/mol)
Schiff Base Example	Crystal (K) → Nematic (N)	125.5	28.7
Nematic (N) → Isotropic (I)	210.2	1.5
Azo Compound Example	Crystal (K) → Smectic A (SmA)	110.8	32.1
Smectic A (SmA) → Nematic (N)	145.3	2.1
Nematic (N) → Isotropic (I)	198.6	1.3

Conclusion

"Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" serves as an excellent and adaptable starting material for the synthesis of novel thermotropic liquid crystals. By employing well-established synthetic methodologies such as Schiff base formation and azo coupling, researchers can readily generate new mesogenic compounds. The subsequent characterization using standard techniques like POM and DSC is crucial for determining the structure-property relationships that govern their liquid crystalline behavior. The protocols and workflows detailed in these notes provide a solid foundation for the exploration and development of new biphenyl-based liquid crystal materials for a variety of advanced applications.

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Scale-Up Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate for Industrial Applications: Application Notes and Protocols

Introduction

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a key building block and advanced intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its biphenyl structure is a prevalent motif in medicinal chemistry, contributing to the efficacy of numerous drugs.[1][2] The growing demand for pharmaceuticals containing this scaffold necessitates robust, scalable, and economically viable synthetic processes that adhere to stringent quality and safety standards.

This guide provides a comprehensive overview of the industrial-scale synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, with a focus on the widely adopted Suzuki-Miyaura cross-coupling reaction.[3] We will delve into the critical aspects of process development, from reaction optimization and safety considerations to purification, analytical quality control, and regulatory compliance. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals engaged in the scale-up of pharmaceutical intermediates.

Synthetic Strategy: The Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is the cornerstone of modern biaryl synthesis due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[3][4] This palladium-catalyzed reaction offers a direct and efficient route to construct the carbon-carbon bond between the two phenyl rings of the target molecule.[5]

The overall transformation for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is depicted below:

Caption: General Suzuki-Miyaura coupling scheme for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

The reaction proceeds through a well-established catalytic cycle involving oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronate species, and reductive elimination to yield the biaryl product and regenerate the active catalyst.[6]

Process Development and Optimization

Scaling up a laboratory procedure to an industrial process requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.

Raw Material Selection and Qualification

The quality of starting materials directly impacts the purity of the final product and the overall process efficiency.

Raw Material	Key Specifications	Rationale
Methyl 4-bromobenzoate	Purity: >99% Related substances: Controlled	High purity minimizes the introduction of impurities that may be difficult to remove later.
4-Aminophenylboronic acid	Purity: >98% Boronic anhydride content: Minimized	Stability of the boronic acid is crucial for consistent reaction performance.
Palladium Catalyst	Activity and selectivity: High Supplier qualification: Essential	Catalyst performance is critical for reaction efficiency and minimizing side reactions.
Base	Particle size and purity: Consistent	The physical properties of the base can affect reaction kinetics and reproducibility.
Solvents	Purity and water content: Specified	Solvent quality can influence reaction rate, impurity profile, and catalyst stability.

Reaction Parameter Optimization

The optimization of reaction parameters is crucial for maximizing yield, minimizing impurities, and ensuring a safe and controllable process.

Parameter	Recommended Range	Rationale and Considerations
Catalyst Loading	0.05 - 1 mol%	Lowering catalyst loading is economically favorable but may impact reaction kinetics. Optimization is key.[7]
Base	2-3 equivalents	An excess of base is typically required to activate the boronic acid. Carbonates and phosphates are common choices.
Solvent System	Biphasic (e.g., Toluene/Water, 2-MeTHF/Water)	Aqueous-organic mixtures facilitate the dissolution of both the organic substrates and the inorganic base.
Temperature	70-90 °C	Higher temperatures generally increase the reaction rate but can also lead to the formation of degradation products.[8]
Reaction Time	2-12 hours	Reaction progress should be monitored by in-process controls (IPCs) to determine the optimal endpoint.

Industrial Scale-Up Protocol (Representative 10 kg Scale)

This protocol is a representative example and must be adapted and validated for specific manufacturing equipment and conditions.

Materials and Equipment

• Reactor: 200 L glass-lined or stainless steel reactor equipped with a mechanical stirrer, reflux condenser, temperature probe, and nitrogen inlet/outlet.

• Raw Materials:

  • Methyl 4-bromobenzoate: 10.0 kg

  • 4-Aminophenylboronic acid: 7.0 kg

  • Palladium on Carbon (10% Pd, 50% water wet): 100 g

  • Potassium Carbonate (K₂CO₃), milled: 12.8 kg

  • Toluene: 80 L

  • Purified Water: 40 L

Reaction Setup and Execution

Caption: Workflow for the industrial synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

• Reactor Charging: Charge the reactor with toluene (80 L), Methyl 4-bromobenzoate (10.0 kg), 4-aminophenylboronic acid (7.0 kg), and milled potassium carbonate (12.8 kg).

• Inerting: Seal the reactor and purge with nitrogen for at least 30 minutes to create an inert atmosphere. Maintain a slight positive nitrogen pressure throughout the reaction.

• Catalyst Addition: Prepare a slurry of the palladium on carbon catalyst (100 g) in purified water (1 L) and add it to the reactor.

• Reaction: Begin agitation and heat the reaction mixture to 80-85 °C. Monitor the reaction progress every 1-2 hours using HPLC until the consumption of the limiting reagent (Methyl 4-bromobenzoate) is greater than 99%.

• Cooling and Phase Separation: Once the reaction is complete, cool the mixture to 50-60 °C. Stop the agitation and allow the phases to separate. Remove the lower aqueous layer.

• Work-up: Add hot purified water (40 L) to the organic layer, stir for 15 minutes, and then separate the aqueous layer.

• Catalyst Removal: Filter the hot organic layer through a pre-heated filter aid (e.g., Celite®) to remove the palladium catalyst. Wash the filter cake with hot toluene (10 L).

Product Isolation and Purification

• Solvent Swap and Crystallization: Transfer the combined filtrate to a clean reactor. Distill off the toluene under reduced pressure. Add isopropanol (50 L) and continue the distillation to remove residual toluene. Cool the resulting slurry to 0-5 °C over 2-3 hours and hold at this temperature for at least 2 hours to ensure complete crystallization.

• Isolation: Isolate the product by centrifugation. Wash the wet cake with cold isopropanol (10 L).

• Drying: Dry the product in a vacuum oven at 50-60 °C until the loss on drying is less than 0.5%.

Expected Yield: 85-95% Expected Purity (by HPLC): >99.5%

Process Safety and Hazard Analysis

The Suzuki-Miyaura coupling reaction can be exothermic, and its thermal profile must be thoroughly understood before scaling up.[7][9][10]

• Thermal Hazard Assessment: Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC1) studies should be conducted to determine the heat of reaction, adiabatic temperature rise, and the maximum temperature of the synthesis reaction (MTSR).[11] This data is crucial for designing adequate cooling capacity and emergency relief systems for the plant reactor.

• Gas Evolution: The reaction may produce off-gases. The reactor should be equipped with a proper venting system.

• Handling of Palladium Catalysts: Palladium on carbon can be pyrophoric when dry. It should be handled with care in a wet state.

• Solvent Hazards: Toluene and isopropanol are flammable liquids. Appropriate grounding and bonding procedures must be in place to prevent static discharge.

Analytical Quality Control

Robust analytical methods are essential for ensuring the quality and consistency of the final product.

In-Process Controls (IPCs)

• Reaction Monitoring: HPLC is used to monitor the consumption of starting materials and the formation of the product. This allows for the determination of the reaction endpoint, preventing the formation of excess impurities due to prolonged reaction times or elevated temperatures.

Final Product Specification

Test	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Identification	Conforms to the reference standard	HPLC (retention time), IR
Assay	≥ 99.0%	HPLC
Related Substances	Individual impurity ≤ 0.1% Total impurities ≤ 0.5%	HPLC
Residual Solvents	Toluene ≤ 890 ppm Isopropanol ≤ 5000 ppm	Gas Chromatography (GC)
Heavy Metals (Palladium)	≤ 10 ppm	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Loss on Drying	≤ 0.5%	Gravimetric

Validated HPLC Method for Assay and Purity

A validated reversed-phase HPLC method is critical for the accurate quantification of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its impurities.[12][13]

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
20
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Method validation should be performed according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.[12]

Palladium Removal and Waste Management

Residual palladium in the final API is strictly regulated by health authorities. Therefore, efficient removal of the palladium catalyst is a critical step.[14]

• Catalyst Filtration: The primary method for removing a heterogeneous catalyst like Pd/C is filtration.

• Scavengers: If filtration is insufficient to meet the required specifications, treatment with a palladium scavenger (e.g., thiol-functionalized silica gel) can be employed.

• Waste Disposal: Palladium-containing waste is hazardous and must be disposed of in accordance with local and national regulations.[15][16] Recycling of palladium from spent catalysts is an environmentally and economically sound practice.[17][18] Organic solvent waste should also be managed through appropriate recycling or incineration processes.

Good Manufacturing Practices (GMP) Considerations

The synthesis of pharmaceutical intermediates must be conducted in compliance with Good Manufacturing Practices (GMP) to ensure product quality and patient safety.[][20][21]

• Documentation: All manufacturing steps, including raw material dispensing, equipment usage, process parameters, and analytical results, must be thoroughly documented in batch manufacturing records.

• Quality Assurance: An independent Quality Assurance (QA) unit is responsible for reviewing and approving all procedures, specifications, and batch records.[21]

• Facility and Equipment: The manufacturing facility and equipment must be designed, qualified, and maintained to prevent cross-contamination and ensure consistent production.[22]

• Process Validation: The manufacturing process must be validated to demonstrate that it consistently produces a product meeting its predetermined specifications and quality attributes.

Conclusion

The scale-up synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via the Suzuki-Miyaura cross-coupling reaction is a well-established and efficient industrial process. Success hinges on a thorough understanding of the reaction mechanism, careful process optimization, robust analytical controls, and strict adherence to safety and GMP guidelines. The protocols and considerations outlined in this guide provide a solid foundation for the successful and compliant manufacturing of this important pharmaceutical intermediate.

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Application Notes &amp; Protocols: Strategic Derivatization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate for Pharmaceutical Intermediate Synthesis

Abstract

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a pivotal starting material in medicinal chemistry, valued for its rigid biphenyl scaffold and versatile functional groups. This bifunctional molecule serves as a cornerstone for constructing complex pharmaceutical intermediates, most notably in the synthesis of Angiotensin II receptor blockers (ARBs), commonly known as "sartans".[1][2][3] This guide provides an in-depth exploration of key derivatization strategies focusing on the nucleophilic amino group. We present detailed, field-tested protocols for N-Acylation, N-Sulfonylation, and N-Alkylation, explaining the chemical rationale behind each step. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to leverage this versatile intermediate for the synthesis of next-generation therapeutics.

Introduction: The Strategic Importance of the Biphenyl Scaffold

The biphenyl moiety is a privileged structure in drug discovery, offering a unique combination of conformational rigidity and lipophilicity that facilitates strong interactions with biological targets.[4][5] Molecules like Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (MABC) are particularly valuable as they contain two distinct reactive sites: a nucleophilic aromatic amine and an electrophilic methyl ester. This duality allows for sequential and controlled modifications, making MABC an ideal precursor for a wide range of pharmacologically active compounds.[6]

The primary focus of this guide is the derivatization of the 4'-amino group, which is frequently the initial step in constructing complex heterocyclic systems found in many modern drugs, including the benzimidazole core of the antihypertensive drug Telmisartan.[7][8][9] By transforming the primary amine into amides, sulfonamides, or secondary/tertiary amines, chemists can profoundly alter the molecule's steric and electronic properties to build sophisticated pharmaceutical intermediates.

Physicochemical Properties of Starting Material

A thorough understanding of the starting material is critical for successful synthesis. The key properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate are summarized below.

Property	Value	Reference(s)
CAS Number	5730-76-7	[10]
Molecular Formula	C₁₄H₁₃NO₂	[11]
Molecular Weight	227.26 g/mol	[10][11]
Appearance	White to off-white solid	[10]
Melting Point	179-182 °C	[10]
Boiling Point	382.5 °C at 760 mmHg	[10]
IUPAC Name	methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate
Storage	2-8°C, sealed in dry, dark place

Core Derivatization Strategies at the 4'-Amino Group

The reactivity of the aromatic amine allows for several robust and high-yielding transformations. We will detail the three most common and pharmaceutically relevant derivatizations.

Diagram 1: Key derivatization pathways for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

N-Acylation: Synthesis of Amide Intermediates

Causality and Rationale: N-acylation transforms the primary amine into a more complex and sterically hindered amide. This is a fundamental step in many syntheses. For example, in the context of sartan synthesis, an acylation followed by cyclization is a common strategy to form the benzimidazole ring system.[7][12] The resulting amide bond is stable and introduces a new building block (the "R" group from the acylating agent) for further diversification.

Protocol: General Procedure for N-Acylation with an Acyl Chloride

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a suitable aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF), approx. 10 mL per gram of starting material).

• Base Addition: Add a non-nucleophilic base such as triethylamine (TEA, 1.2 eq) or pyridine (1.2 eq) to the solution. Cool the mixture to 0 °C in an ice bath. The base acts as a scavenger for the HCl byproduct, preventing protonation of the starting amine.

• Acylating Agent Addition: Dissolve the acyl chloride (R-COCl, 1.1 eq) in a minimal amount of the same solvent and add it dropwise to the cooled reaction mixture via the dropping funnel over 15-20 minutes. Maintaining a low temperature is crucial to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM) three times.

  • Combine the organic layers and wash sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution (to remove acidic impurities), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification & Characterization: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel. The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

N-Sulfonylation: Synthesis of Sulfonamide Intermediates

Causality and Rationale: The sulfonamide group is a key pharmacophore found in numerous drugs, including antibiotics, diuretics, and anti-inflammatory agents. N-sulfonylation of MABC introduces this valuable functional group. The reaction is analogous to acylation but forms a more robust S-N bond. Mild reaction protocols for the sulfonylation of anilines have been developed, highlighting the importance of this transformation.[13] This derivatization can be used to modulate the acidity of the N-H proton and the overall electronic properties of the molecule.

Protocol: General Procedure for N-Sulfonylation with a Sulfonyl Chloride

• Reagent Preparation: Dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in pyridine (used as both solvent and base, approx. 10 mL per gram) in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C. Pyridine is an excellent choice as it effectively catalyzes the reaction and neutralizes the HCl byproduct.

• Sulfonylating Agent Addition: Add the desired sulfonyl chloride (R-SO₂Cl, 1.1 eq) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the mixture to slowly warm to room temperature and stir overnight (12-16 hours). Monitor the reaction to completion using TLC.

• Work-up:

  • Carefully pour the reaction mixture into a beaker containing ice-cold 2M HCl. This will precipitate the product and dissolve the pyridine hydrochloride salt.

  • Stir for 30 minutes, then collect the solid product by vacuum filtration.

  • Wash the solid thoroughly with cold deionized water until the filtrate is neutral.

• Purification & Characterization: Dry the crude product under vacuum. If necessary, purify further by recrystallization from an appropriate solvent (e.g., ethanol or acetone). Confirm the structure and purity via NMR, IR (look for characteristic S=O stretches), and Mass Spectrometry.

N-Alkylation via Reductive Amination

Causality and Rationale: N-alkylation introduces an alkyl substituent, converting the primary amine to a secondary amine. This is a critical step for building many pharmaceutical scaffolds, including the final structure of Telmisartan which features an N-alkylation step.[7][12] Reductive amination is a preferred method as it is a one-pot procedure that avoids the harsh conditions and poor selectivity often associated with direct alkylation using alkyl halides. The process involves the initial formation of an imine intermediate, which is then immediately reduced in situ.

Protocol: General Procedure for N-Alkylation with an Aldehyde

• Reagent Preparation: To a solution of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) and an aldehyde (R-CHO, 1.1 eq) in an anhydrous solvent like 1,2-dichloroethane (DCE) or THF, add acetic acid (1.0 eq) as a catalyst for imine formation.

• Reducing Agent Addition: Add a mild reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the mixture. This reagent is selective for imines in the presence of aldehydes, which is key to the success of the one-pot reaction.

• Reaction Monitoring: Stir the reaction at room temperature for 6-24 hours under a nitrogen atmosphere. Monitor by TLC or LC-MS for the disappearance of the starting amine.

• Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate or DCM).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification & Characterization: Purify the crude product by flash column chromatography on silica gel. Characterize the purified N-alkylated product by NMR and Mass Spectrometry.

Application Case Study: Pathway to Benzimidazole Core Synthesis

The derivatives of MABC are not endpoints but crucial intermediates. A common application is the synthesis of the substituted benzimidazole core, a heterocyclic system prevalent in many ARBs like Telmisartan and Azilsartan.[7][14][15] The following workflow illustrates a conceptual pathway.

Diagram 2: Conceptual workflow for synthesizing a benzimidazole core from MABC, a key step toward sartan-class drugs.

This pathway demonstrates a logical and experimentally validated sequence:

• N-Acylation: The amine is first acylated to form an amide. This serves to protect the amine and introduce a side chain (e.g., the propyl group in Telmisartan).[7]

• Nitration: A nitro group is introduced ortho to the amide. The amide group directs the electrophilic nitration to the desired position.

• Reduction: The nitro group is selectively reduced to a primary amine, creating a 1,2-diaminoaromatic system.

• Cyclization: Under acidic conditions and heat, the newly formed amine attacks the amide carbonyl, leading to intramolecular cyclization and dehydration to form the stable benzimidazole ring.[7][9]

This resulting benzimidazole intermediate, still containing the methyl ester on the other biphenyl ring, is a highly valuable platform for the final steps of sartan synthesis.

Analytical Summary and General Workflow

Effective synthesis relies on a robust cycle of reaction, purification, and analysis.

General Experimental Workflow

Diagram 3: A self-validating workflow for the synthesis and confirmation of MABC derivatives.

Comparative Analytical Data

The following table summarizes the expected changes in analytical data upon derivatization, which is crucial for validating the success of each protocol.

Derivative Type	Key ¹H NMR Changes	Key IR Spectroscopy Changes (cm⁻¹)	Expected Mass (MS) Change
N-Acyl (Amide)	Appearance of new signals for the acyl group (R-CO). Disappearance of -NH₂ protons, appearance of a single -NH proton (broad singlet, δ 7-9 ppm).	Disappearance of N-H stretches (~3300-3400). Appearance of Amide I (C=O) band (~1650-1680) and Amide II (N-H bend) band (~1550).	+ Mass of R-CO group, minus 1 Da.
N-Sulfonyl (Sulfonamide)	Appearance of new signals for the sulfonyl group (R-SO₂). Disappearance of -NH₂ protons, appearance of a single -NH proton (broad singlet, δ 9-11 ppm).	Disappearance of N-H stretches. Appearance of two strong S=O stretches (~1350 and ~1160).	+ Mass of R-SO₂ group, minus 1 Da.
N-Alkyl (Sec. Amine)	Appearance of new signals for the alkyl group (R-CH₂). Disappearance of -NH₂ (2H), appearance of a single -NH proton (1H, may be broad).	Disappearance of primary N-H stretches, appearance of a single, weaker secondary N-H stretch (~3300-3350).	+ Mass of R-CH₂ group, minus 1 Da.

References

• Highly Efficient and Practical Synthesis of the Key Intermediate of Telmisartan. (2021). Organic Process Research & Development.
• Highly Efficient and Practical Synthesis of the Key Intermediate of Telmisartan. (n.d.). Synfacts.
• A Comparative Guide to Intermediates in Sartan Synthesis. (2025). BenchChem.
• A Comparative Analysis of Sartan Synthesis Yields Utilizing Diverse Biphenyl Intermediates. (2025). BenchChem.
• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (2013). Arabian Journal of Chemistry.
• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (2015). ResearchGate.
• Biphenyl in Pharmaceuticals and Agrochemicals: A Chemical Intermediate's Role. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Formal Synthesis of Telmisartan. (2021). Synfacts.
• Advancements in Biphenyl Derivative Synthesis for Advanced Chemical Applications. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate. (n.d.). Sigma-Aldrich.
• Optimized Synthesis of the Key Intermediate of Telmisartan via the Cyclization of 2-Bromoarylamine with n-Butyronitrile. (2023). ACS Publications.
• N-acetyltransferase 2 acetylator genotype-dependent N-acetylation of 4-aminobiphenyl in cryopreserved human hepatocytes. (n.d.). PubMed.
• Azilsartan intermediate, azilsartan, method for producing azilsartan intermediate, and method for producing azilsartan. (2018). Google Patents.
• Aminosulfonylation of aromatic amines, sulfur dioxide and hydrazines. (n.d.). RSC Publishing.
• Preparation method of telmisartan intermediate. (2011). Google Patents.
• Process for the preparation of sartan derivatives and intermediates useful in such process. (2006). Google Patents.
• A Review on Synthesis of Antihypertensive Sartan Drugs. (n.d.). SciSpace.
• Complementary Site-Selective Sulfonylation of Aromatic Amines by Superacid Activation. (2021). Organic Letters.
• Unlocking Chemical Potential: The Versatility of Biphenyl Derivatives and Their Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Representative examples for biphenyl containing marketed drugs. (n.d.). ResearchGate.
• METHYL 4'-AMINO[1,1'-BIPHENYL]-4-CARBOXYLATE 5730-76-7. (n.d.). Guidechem.
• Mild Sulfonylation of Anilines. (2017). ChemistryViews.
• Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate. (n.d.). Chemspace.

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• 13. Mild Sulfonylation of Anilines - ChemistryViews [chemistryviews.org]
• 14. WO2018008219A1 - Azilsartan intermediate, azilsartan, method for producing azilsartan intermediate, and method for producing azilsartan - Google Patents [patents.google.com]
• 15. CN102295604A - Preparation method of telmisartan intermediate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura cross-coupling. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds with high efficiency. However, its success is highly dependent on the careful selection of reaction parameters.[1] This is particularly true when dealing with substrates containing functional groups like amines, which can influence catalyst activity and lead to side reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions.

Issue 1: Low or No Product Yield

Q: My reaction is showing very low conversion to the desired Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. What are the primary factors I should investigate?

A: Low yield in a Suzuki coupling is a common issue that can often be traced back to a few key areas. Here’s a systematic approach to troubleshooting:

• Catalyst Activity: The palladium catalyst is the heart of the reaction.[2]

  • Catalyst Choice: For coupling an electron-rich amine-containing boronic acid with an aryl halide, traditional catalysts like Pd(PPh₃)₄ may require higher temperatures and longer reaction times.[3] Consider more modern, efficient pre-catalysts like XPhos Pd G2, which have shown to improve yields and shorten reaction times even at lower catalyst loadings.[4]

  • Catalyst Deactivation: Palladium black precipitation is a visual indicator of catalyst decomposition, which reduces its efficiency.[5] This can be caused by impurities or inappropriate reaction conditions. Ensure all reagents and solvents are of high purity.

• Integrity of Boronic Acid: Boronic acids can be prone to decomposition, especially protodeboronation, where the C-B bond is cleaved by a proton source.[6]

  • Storage and Handling: Store 4-aminophenylboronic acid or its derivatives in a cool, dry place.

  • Reaction Conditions: Using anhydrous solvents or switching to more stable boronate esters (e.g., pinacol esters) can mitigate this side reaction.[1][6]

• Base Selection and Concentration: The base plays a crucial role in activating the boronic acid for transmetalation.[7]

  • Base Strength: A base that is too weak may not facilitate the reaction efficiently. Conversely, a base that is too strong can promote side reactions. For this specific coupling, inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly used.[4][8] A screen of different bases can be beneficial.[9]

  • Homogeneity: Ensure the base is finely powdered and well-dispersed in the reaction mixture, especially in biphasic solvent systems.

• Solvent System and Degassing: The choice of solvent and the exclusion of oxygen are critical.

  • Solvent Choice: A mixture of an organic solvent and water is often employed. Common choices include 1,4-dioxane/water, DME/water, or more environmentally friendly options like ethanol/water.[4][8] The optimal solvent system can depend on the specific substrates and catalyst used.

  • Oxygen Exclusion: Oxygen can lead to the homocoupling of the boronic acid, a common side product.[6] It is imperative to thoroughly degas all solvents and the reaction mixture by purging with an inert gas like argon or nitrogen before adding the catalyst.[8]

Issue 2: Formation of Significant Side Products

Q: I'm observing significant impurities alongside my desired product. What are the likely side products and how can I minimize their formation?

A: Side product formation is a frequent challenge that complicates purification and reduces the overall yield. Here are the most common culprits and strategies to mitigate them:

• Homocoupling of the Boronic Acid: This side reaction forms a biaryl byproduct from the coupling of two boronic acid molecules.[6]

  • Cause: Often promoted by the presence of oxygen.

  • Mitigation: Rigorous degassing of all reagents and solvents and maintaining a strict inert atmosphere throughout the reaction are crucial.[8]

• Protodeboronation: The boronic acid reacts with a proton source (like water) to replace the boronic acid group with a hydrogen atom.[6]

  • Cause: Presence of excess water or acidic impurities.

  • Mitigation: Use anhydrous solvents where feasible, or consider using more stable boronate esters.[1] Employing a milder base or lowering the reaction temperature can also be beneficial.

• Dehalogenation of the Aryl Halide: The starting aryl halide (e.g., methyl 4-bromobenzoate) is reduced, replacing the halogen with a hydrogen atom.[1]

  • Cause: Can occur if there are hydride sources in the reaction mixture.

  • Mitigation: Ensure the purity of solvents and carefully select the base.

The following diagram illustrates a troubleshooting workflow for low yield and side product formation:

Caption: Troubleshooting workflow for Suzuki coupling.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic role of the base in the Suzuki coupling?

A1: The base is essential for the transmetalation step of the catalytic cycle. It reacts with the boronic acid to form a more nucleophilic boronate species. This "ate" complex is more readily able to transfer its organic group to the palladium center, facilitating the C-C bond formation.[7]

Q2: Can I use an aryl chloride instead of an aryl bromide for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate?

A2: While aryl chlorides are more economical, they are generally less reactive than aryl bromides and iodides in Suzuki couplings.[10][11] Oxidative addition to the C-Cl bond is slower. However, with the use of modern, highly active catalysts, particularly those with bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands), successful couplings with aryl chlorides are achievable, though they may require more forcing conditions.[6]

Q3: My starting material, 4-aminophenylboronic acid, is supplied as the hydrochloride salt. Do I need to neutralize it before the reaction?

A3: Not necessarily. You will need to use a sufficient excess of the base in your reaction to both neutralize the hydrochloride salt and facilitate the catalytic cycle. Typically, an additional equivalent of base is required to neutralize the HCl.

Q4: How can I monitor the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction's progress.[12] You can spot the reaction mixture alongside your starting materials to observe the consumption of the limiting reagent and the formation of the product. For more quantitative analysis, techniques like LC-MS or GC-MS can be employed.[8]

Optimized Experimental Protocols

Below are two detailed protocols for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a "classic" method and a more "modern" approach utilizing an advanced pre-catalyst.

Protocol 1: Classic Conditions with Pd(PPh₃)₄

This protocol is based on traditional Suzuki-Miyaura conditions.[8]

Materials:

• Methyl 4-bromobenzoate

• 4-Aminophenylboronic acid hydrochloride

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized Water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add methyl 4-bromobenzoate (1.0 mmol), 4-aminophenylboronic acid hydrochloride (1.2 mmol), and potassium carbonate (3.5 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., argon) three times.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Via syringe, add degassed 1,4-dioxane (8 mL) and degassed deionized water (2 mL).

• Heat the reaction mixture to 80-100°C and stir vigorously for 12-18 hours.

• Monitor the reaction by TLC until the starting aryl bromide is consumed.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.[8]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Modern Conditions with XPhos Pd G2

This protocol utilizes a modern, highly active pre-catalyst for improved efficiency.[4]

Materials:

• Methyl 4-bromobenzoate

• 4-Aminophenylboronic acid

• XPhos Pd G2 precatalyst

• Potassium phosphate (K₃PO₄)

• Ethanol (EtOH)

• Deionized Water

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add methyl 4-bromobenzoate (1.0 mmol), 4-aminophenylboronic acid (1.5 mmol), and potassium phosphate (3.0 mmol).

• Add the XPhos Pd G2 precatalyst (0.01 mmol, 1 mol%).

• Seal the vial, then evacuate and backfill with an inert gas three times.

• Add ethanol (5 mL) and deionized water (5 mL) via syringe.

• Place the reaction mixture in a preheated oil bath at 60°C and stir for 2 hours.[4]

• After cooling to room temperature, dilute the mixture with ethyl acetate and pass it through a short plug of silica gel.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• If necessary, further purify the product by column chromatography.

Data Presentation: Comparison of Protocols

Parameter	Classic Method (Pd(PPh₃)₄)	Modern Method (XPhos Pd G2)
Catalyst	Tetrakis(triphenylphosphine)palladium(0)	XPhos Pd G2
Catalyst Loading	5 mol%	1 mol%
Base	Potassium Carbonate (K₂CO₃)	Potassium Phosphate (K₃PO₄)
Solvent	1,4-Dioxane / Water (4:1)	Ethanol / Water (1:1)
Temperature	80-100°C	60°C
Reaction Time	12-18 hours	2 hours
Typical Yield	60-80%[3]	>95%[4]

Visualization of the Suzuki Coupling Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling catalytic cycle.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. The Use of Palladium on Magnetic Support as Catalyst for Suzuki–Miyaura Cross-Coupling Reactions | MDPI [mdpi.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate by Recrystallization

Welcome to the dedicated technical support guide for the purification of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on achieving high purity of this compound through recrystallization. Here, we will address common challenges and provide robust, field-tested solutions.

Frequently Asked Questions (FAQs)

Q1: What are the critical physicochemical properties of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate that are relevant for its purification?

A1: Understanding the fundamental properties of a compound is the cornerstone of developing a successful purification strategy. For Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, the key parameters are:

• Appearance: It is typically an off-white to yellow or brown crystalline solid in its crude form. The goal of recrystallization is to obtain a pure, white to off-white crystalline product.

• Melting Point: The reported melting point of the pure compound is in the range of 188-192 °C. A sharp melting point within this range is a good indicator of high purity. A broad or depressed melting point suggests the presence of impurities.

• Solubility: This is the most critical parameter for recrystallization. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. This differential solubility is what drives the crystallization process upon cooling. We will delve deeper into solvent selection in the subsequent sections.

• Chemical Stability: The compound contains an amino group and an ester group. It is generally stable under neutral conditions but can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. This is a crucial consideration when selecting a solvent system.

Q2: Why is recrystallization often the method of choice for purifying Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate?

A2: Recrystallization is a powerful and economical technique for purifying solid organic compounds. For a substance like Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, it is particularly advantageous for several reasons:

• High Selectivity: It is excellent for removing small amounts of impurities from a large amount of the target compound, provided a suitable solvent is found.

• Scalability: The process can be adapted for a wide range of scales, from milligrams in a research lab to kilograms in a pilot plant.

• Cost-Effectiveness: Compared to chromatographic methods, recrystallization requires less expensive equipment and consumables.

• Improved Crystal Habit: A successful recrystallization not only purifies the compound but can also yield well-formed crystals, which are often easier to handle, filter, and dry.

The underlying principle is based on the controlled precipitation of the desired compound from a supersaturated solution, leaving impurities behind either in the solution (mother liquor) or removed during a hot filtration step.

Q3: What are the common impurities I should expect when synthesizing Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate?

A3: The impurities present in your crude product will largely depend on the synthetic route used. A common method for synthesizing this compound is the Suzuki coupling reaction between 4-iodobenzoate and 4-aminophenylboronic acid. In this case, common impurities might include:

• Starting Materials: Unreacted methyl 4-iodobenzoate or 4-aminophenylboronic acid.

• Homocoupling Products: Biphenyl derivatives formed from the coupling of two molecules of the same starting material (e.g., 4,4'-biphenyldicarboxylic acid dimethyl ester).

• By-products from Side Reactions: These can be numerous and depend on the specific reaction conditions.

• Residual Catalyst: Palladium catalysts are often used in Suzuki couplings and trace amounts may remain.

• Solvents: Residual solvents from the reaction or work-up steps.

Knowing the potential impurities is key to selecting a recrystallization solvent that will effectively separate them from your desired product.

Troubleshooting Guide: Common Issues and Solutions

Problem: My compound is not dissolving, or is dissolving very poorly, even in the boiling solvent.

Cause & Solution:

This is a clear indication that you have chosen a poor solvent. An ideal recrystallization solvent should dissolve the compound completely at its boiling point.

• Action 1: Increase Solvent Volume. Add more solvent in small increments. However, be mindful that using an excessively large volume of solvent will significantly reduce your yield.

• Action 2: Switch to a More Polar Solvent. If you are using a non-polar solvent, try a more polar one. For a molecule with an amino and an ester group, polar solvents are generally more effective.

• Action 3: Use a Solvent Mixture. A mixture of two miscible solvents, one in which the compound is soluble (the "good" solvent) and one in which it is insoluble (the "bad" solvent), can be very effective. Dissolve the compound in a minimum amount of the hot "good" solvent and then add the "bad" solvent dropwise until the solution becomes turbid. Then, add a few drops of the "good" solvent to redissolve the solid and allow it to cool.

Problem: My compound "oiled out" instead of forming crystals.

Cause & Solution:

"Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This usually happens when the solution is cooled too quickly or when the melting point of the solute is lower than the boiling point of the solvent.

• Action 1: Reheat and Cool Slowly. Reheat the solution until the oil redissolves completely. Then, allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling rate.

• Action 2: Add More Solvent. The saturation point of the solution may be too high. Add a small amount of hot solvent to the mixture to decrease the saturation and then cool slowly.

• Action 3: Scratch the Inner Surface of the Flask. Use a glass rod to scratch the inside of the flask at the surface of the liquid. The small scratches provide nucleation sites for crystal growth.

• Action 4: Add a Seed Crystal. If you have a small amount of the pure compound, add a tiny crystal to the cooled solution to induce crystallization.

Problem: The crystal yield is very low.

Cause & Solution:

Low yield can be attributed to several factors:

• Using too much solvent: The more solvent you use, the more of your compound will remain dissolved in the mother liquor upon cooling.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve your crude product.

• Premature crystallization during hot filtration: If you perform a hot filtration to remove insoluble impurities, your product may start to crystallize on the filter paper.

  • Solution: Use a pre-heated funnel and filter flask, and add a small excess of hot solvent before filtering to ensure the compound stays in solution.

• Incomplete crystallization: The solution may not have been cooled for a sufficient amount of time or to a low enough temperature.

  • Solution: After cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

Problem: The resulting crystals are colored, but the pure compound should be white.

Cause & Solution:

Colored impurities are often highly conjugated organic molecules.

• Action: Use Activated Charcoal. Activated charcoal can be very effective at adsorbing colored impurities. Add a small amount of charcoal (1-2% of the solute weight) to the hot solution before filtration. Be aware that charcoal can also adsorb some of your product, so use it sparingly. It is crucial to remove the charcoal by hot filtration before allowing the solution to cool.

Experimental Protocols

Protocol 1: Solvent Selection for Recrystallization

This protocol outlines a systematic approach to identifying a suitable solvent for the recrystallization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Materials:

• Crude Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• A selection of test solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

• Test tubes

• Hot plate or water bath

• Vortex mixer

Procedure:

• Place approximately 20-30 mg of your crude compound into several different test tubes.

• Add a small amount (around 0.5 mL) of a different solvent to each test tube at room temperature.

• Observe the solubility at room temperature. A good solvent will not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, heat the test tube in a water bath or on a hot plate.

• Observe the solubility at the boiling point of the solvent. A good solvent will dissolve the compound completely.

• If the compound dissolves in the hot solvent, allow the test tube to cool to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. The ideal solvent will yield a large quantity of well-formed crystals.

Data Summary: Solubility of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Solvent	Solubility at Room Temp.	Solubility at Boiling Temp.	Crystal Formation on Cooling	Assessment
Water	Insoluble	Insoluble	N/A	Poor
Hexane	Insoluble	Sparingly Soluble	Poor	Poor
Toluene	Sparingly Soluble	Soluble	Good	Potential Candidate
Ethyl Acetate	Sparingly Soluble	Soluble	Good	Potential Candidate
Acetone	Soluble	Very Soluble	Poor	Good for washing, bad for recrystallization
Ethanol	Sparingly Soluble	Soluble	Good	Good Candidate
Methanol	Soluble	Very Soluble	Poor	Good for washing, bad for recrystallization

Note: This table is illustrative. Experimental verification is essential.

Protocol 2: Recrystallization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Materials:

• Crude Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flask

• Condenser

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude compound in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of the selected solvent.

• Heat the mixture to boiling with gentle stirring.

• Continue adding small portions of the hot solvent until the compound just dissolves.

• (Optional) If there are insoluble impurities, perform a hot filtration at this stage.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the crystals in a vacuum oven.

Visualizations

Caption: Workflow for selecting an optimal recrystallization solvent.

Caption: Troubleshooting guide for common recrystallization issues.

References

• Title: Recrystallization Source: Organic Chemistry LibreTexts URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate Source: PubChem URL: [Link]

Common byproducts in the synthesis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"

Technical Support Center: Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Welcome to the dedicated technical support guide for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis, focusing on the identification and mitigation of byproducts. Our goal is to provide you with the expertise and practical solutions needed to ensure the purity and yield of your target compound.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues, providing insights into their causes and offering validated solutions.

Issue 1: Multiple Spots Observed on TLC Analysis Post-Reaction

Symptom: After the Suzuki coupling reaction, your TLC plate shows the main product spot, but also several other distinct spots, indicating the presence of impurities.

Probable Cause: The presence of multiple spots on the TLC plate is a common issue and often points to the formation of homo-coupling byproducts from the starting materials, as well as potential protodeboronation of the boronic acid starting material.[1][2]

In-depth Analysis:

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds, but it is not without competing side reactions.[1][3] The most prevalent of these are:

• Homo-coupling: This side reaction involves the coupling of two molecules of the same starting material.[4][5] In this synthesis, it can lead to the formation of symmetrical biaryls:

  • Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate from the coupling of two molecules of methyl 4-halobenzoate.

  • 4,4'-diaminobiphenyl from the coupling of two molecules of 4-aminophenylboronic acid.[6] The presence of oxygen can increase the rate of homo-coupling.[1][4]

• Protodeboronation: This is the protonolysis of the boronic acid, where the carbon-boron bond is replaced by a carbon-hydrogen bond.[7][8] In this case, 4-aminophenylboronic acid can be converted to aniline, which consumes the starting material and reduces the overall yield.[7] This side reaction is often catalyzed by the presence of a base, which is a necessary component of the Suzuki coupling.[8][9]

Troubleshooting Protocol:

• Reaction Condition Optimization:

  • Inert Atmosphere: Suzuki couplings are sensitive to oxygen.[2] It is crucial to thoroughly degas the solvent and maintain an inert atmosphere (e.g., argon or nitrogen) throughout the reaction to minimize homo-coupling and catalyst decomposition.[2][5]

  • Catalyst and Ligand Choice: The selection of the palladium source and ligand is critical.[1] While Pd(PPh₃)₄ is commonly used, other catalyst systems, such as those with bulky phosphine ligands, can sometimes paradoxically promote protodeboronation.[8][9] Careful selection and screening of catalysts and ligands may be necessary for optimal results.

  • Base Selection: The choice and stoichiometry of the base can influence the reaction's selectivity.[10] Weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred to minimize side reactions.[11]

  • Solvent System: A two-phase system, such as toluene/water or dioxane/water, is often effective for Suzuki couplings.[1] The solubility of all reactants at the reaction temperature is important to consider.[12]

• Purification Strategy:

  • Column Chromatography: This is the most effective method for separating the desired product from the byproducts. A silica gel column with a gradient elution of hexanes and ethyl acetate is typically used. The non-polar homo-coupled byproduct, Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate, will elute first, followed by the desired product, and then the more polar 4,4'-diaminobiphenyl.

  • Recrystallization: After column chromatography, recrystallization can further purify the product. A solvent system like methanol/hexanes can be effective.[13]

Visualizing the Reaction and Side Reactions:

Caption: Reaction scheme showing the desired Suzuki coupling and common side reactions.

Issue 2: Low Yield of the Final Product

Symptom: The isolated yield of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is significantly lower than expected.

Probable Cause: Low yields can result from incomplete reaction, degradation of starting materials or products, and mechanical losses during workup and purification.[1][2] The primary chemical reasons are often the competing side reactions of homo-coupling and protodeboronation.[2]

In-depth Analysis:

As discussed in the previous section, both homo-coupling and protodeboronation consume the starting materials, directly leading to a lower yield of the desired product.[1][2] The stability of the boronic acid is a key factor; boronic acids can be unstable and prone to decomposition, especially if not stored and handled properly.[1]

Troubleshooting Protocol:

• Reagent Quality and Handling:

  • Boronic Acid Stability: Use high-purity 4-aminophenylboronic acid and store it under an inert atmosphere in a refrigerator. Consider using boronic esters (e.g., pinacol esters) which can exhibit greater stability.[14]

  • Anhydrous Solvents: While water is often a component of the reaction mixture, using dry organic solvents can help minimize protodeboronation before the reaction is initiated.[7]

• Reaction Monitoring:

  • TLC or GC/MS: Monitor the reaction progress to ensure it goes to completion.[12] If the reaction stalls, it might indicate catalyst deactivation.

• Work-up and Purification:

  • Aqueous Extraction: During the work-up, the aqueous phase should be extracted multiple times with an organic solvent like ethyl acetate to ensure complete recovery of the product.[15]

  • Careful Chromatography: When performing column chromatography, careful fraction collection is essential to avoid mixing the product with closely eluting impurities.[13]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki coupling?

A1: The most common byproducts are the homo-coupled products, Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate and 4,4'-diaminobiphenyl, and the protodeboronation product, aniline.[1][2][6]

Q2: How can I identify the byproducts?

A2: A combination of analytical techniques can be used for identification:

Technique	Expected Observation for Byproducts
TLC	Byproducts will have different Rf values. Dimethyl [1,1'-biphenyl]-4,4'-dicarboxylate is less polar than the product, while 4,4'-diaminobiphenyl is more polar.
GC-MS	The mass spectrum will show the molecular ion peaks corresponding to the masses of the byproducts.[16][17]
¹H NMR	The crude NMR spectrum will show characteristic signals for the symmetrical homo-coupled products, which will differ from the desired unsymmetrical product.[13]

Q3: What is the role of the base in the Suzuki coupling, and how does it affect byproduct formation?

A3: The base is essential for the transmetalation step in the Suzuki catalytic cycle.[3][18] However, the base can also promote the undesired protodeboronation of the boronic acid.[8][9] The choice of a weaker base and careful control of its stoichiometry can help to minimize this side reaction while still promoting the desired coupling.[10]

References

• Wikipedia. (n.d.). Protodeboronation. Retrieved January 17, 2026, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved January 17, 2026, from [Link]

• Alonso, F., et al. (2008). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development, 12(3), 472–476. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. The Journal of Organic Chemistry, 73(14), 5589–5591. [Link]

• Lima, C. F. R. A. C., et al. (2017). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes. ACS Catalysis, 7(2), 1188–1198. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved January 17, 2026, from [Link]

• CheRxiv. (2024, August 8). Bulky phosphine ligands promote palladium-catalysed protodeboronation. Retrieved January 17, 2026, from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 49(8), 1587–1600. [Link]

• Journal of the American Chemical Society. (2024). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Impurities formed during the Suzuki−Miyaura coupling between 3 and 4. Retrieved January 17, 2026, from [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction? Retrieved January 17, 2026, from [Link]

• SciELO. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Retrieved January 17, 2026, from [Link]

• PubMed. (1995). A Simple Method of Sample Preparation for Analysis of Biphenyl Residues in Citrus Fruit Peels by Gas Chromatography. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2002). Analytical Techniques for Small Molecule Solid Phase Synthesis. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (1998). SYNTHESIS OF UNSYMMETRICAL BIARYLS USING A MODIFIED SUZUKI CROSS-COUPLING: 4-BIPHENYLCARBOXALDEHYDE. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). US8530689B2 - Processes for the preparation of biphenyl compounds.

• ResearchGate. (n.d.). Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. Retrieved January 17, 2026, from [Link]

• IARC Publications. (2009). 4-AMINOBIPHENYL 1. Exposure Data. Retrieved January 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved January 17, 2026, from [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis of Biologically Active N-Substituted 4-biphenyl Acetamide Derivatives. Retrieved January 17, 2026, from [Link]

• The Suzuki Reaction. (2014). Retrieved January 17, 2026, from [Link]

• NCBI Bookshelf. (n.d.). 4-AMINOBIPHENYL. Retrieved January 17, 2026, from [Link]

• EThOS. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Retrieved January 17, 2026, from [Link]

• NCBI Bookshelf. (n.d.). Some Aromatic Amines, Organic Dyes, and Related Exposures. Retrieved January 17, 2026, from [Link]

• PMC. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Retrieved January 17, 2026, from [Link]

• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved January 17, 2026, from [Link]

• ResearchGate. (n.d.). Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method. Retrieved January 17, 2026, from [Link]

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• 17. A simple method of sample preparation for analysis of biphenyl residues in citrus fruit peels by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Suzuki Coupling of Aminobiphenyl Derivatives

Welcome to the technical support center for the Suzuki-Miyaura coupling of aminobiphenyl derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered when working with this important class of compounds. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in mechanistic principles to enhance the success of your coupling reactions.

Introduction: The Challenge of the Amino Group

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation, but the presence of an amino group, particularly on a biphenyl scaffold, introduces a set of unique challenges.[1] The lone pair of electrons on the nitrogen atom can coordinate to the palladium catalyst, leading to catalyst deactivation or "poisoning."[2] This guide will provide you with the expertise to anticipate and overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling of an aminobiphenyl derivative failing or giving low yields?

A: Low yields or reaction failure with aminobiphenyl substrates are commonly due to catalyst inhibition or deactivation by the amino group. The nitrogen lone pair can coordinate strongly to the palladium center, forming inactive or less active catalyst species.[2] Other potential causes include suboptimal choice of ligand, base, solvent, or the presence of impurities in your starting materials.

Q2: Do I always need to protect the amino group?

A: Not necessarily. While N-protection is a common strategy to prevent catalyst poisoning, recent advancements have enabled successful couplings of unprotected anilines, including ortho-bromoanilines.[3] The success of a coupling with an unprotected amine is highly dependent on the choice of a suitable catalytic system, particularly the use of bulky, electron-rich phosphine ligands.[3]

Q3: What is the best protecting group for the amino group in a Suzuki coupling?

A: The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines in Suzuki couplings.[4][5] It is generally stable to the basic conditions of the reaction and can be readily removed under acidic conditions post-coupling.[5] The choice of protecting group should also consider the overall synthetic route and the presence of other functional groups.

Q4: Which palladium catalyst and ligand combination is most effective for aminobiphenyl derivatives?

A: Catalyst systems employing bulky, electron-rich phosphine ligands are often the most successful. Ligands such as SPhos, RuPhos, and XPhos, in combination with a palladium source like Pd(OAc)₂ or a pre-catalyst, have shown excellent performance in couplings involving anilines.[3][6] For ortho-substituted anilines, palladacycle pre-catalysts like CataCXium® A have also proven to be uniquely effective.[3]

Q5: How does the choice of base affect the reaction?

A: The base plays a crucial role in the Suzuki-Miyaura catalytic cycle by activating the boronic acid for transmetalation.[7] For aminobiphenyl couplings, inorganic bases such as potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and potassium phosphate (K₃PO₄) are commonly used and have been shown to provide high yields.[8][9] Cesium carbonate (Cs₂CO₃) can be particularly effective for more challenging substrates due to its higher solubility in organic solvents.[8]

Troubleshooting Guides

Problem 1: Low to No Product Formation

Your reaction with a halo-aminobiphenyl or an aminobiphenyl boronic acid shows minimal conversion to the desired product.

Potential Cause	Explanation & Scientific Rationale	Suggested Solution
Catalyst Poisoning	The lone pair on the amino group is coordinating to the Pd(0) or Pd(II) center, forming a stable, off-cycle complex that inhibits catalyst turnover. This is especially problematic with less sterically hindered ligands.	1. Switch to a Bulky Ligand: Employ bulky, electron-rich monophosphine ligands like SPhos, RuPhos, or XPhos. The steric bulk around the phosphorus atom creates a "pocket" for the palladium center, hindering the approach and coordination of the amino group.[9] 2. Increase Catalyst Loading: As a last resort, a modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for partial deactivation.
Suboptimal Base	The chosen base may not be strong enough or soluble enough to efficiently generate the boronate species required for transmetalation.	1. Screen Different Bases: Perform small-scale test reactions with a panel of bases. K₃PO₄ is often a robust choice for challenging couplings. Cs₂CO₃ can also be highly effective, especially in solvents like dioxane or THF.[8][10] 2. Ensure Anhydrous Conditions (if using certain bases): While many Suzuki reactions tolerate water, some bases are more effective under anhydrous conditions. Ensure proper drying of solvents and reagents.
Poor Substrate Quality	Impurities in the starting materials, such as other halides or compounds that can act as catalyst poisons, can inhibit the reaction. Boronic acids are also prone to degradation.[11]	1. Purify Starting Materials: Recrystallize or chromatograph the aminobiphenyl halide and boronic acid. 2. Use Fresh Boronic Acid: Boronic acids can dehydrate to form unreactive boroxines. Use freshly purchased or recently purified boronic acid.

Problem 2: Significant Side Product Formation

Your reaction yields the desired product, but is contaminated with significant amounts of side products like homocoupled boronic acid or dehalogenated starting material.

Potential Cause	Explanation & Scientific Rationale	Suggested Solution
Homocoupling of Boronic Acid	This occurs when two molecules of the boronic acid couple with each other. It is often promoted by the presence of oxygen or when the transmetalation step is slow compared to other pathways.	1. Thoroughly Degas the Reaction Mixture: Oxygen can promote the oxidation of Pd(0) to Pd(II), which can lead to homocoupling. Degas the solvent and reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles. 2. Optimize Reaction Temperature: Lowering the reaction temperature may disfavor the homocoupling pathway.
Protodeboronation	The boronic acid reacts with a proton source (e.g., water) to replace the boronic acid group with a hydrogen atom. This is often catalyzed by palladium and can be exacerbated by high temperatures and certain bases.	1. Use a Milder Base: Strong bases can sometimes promote protodeboronation. Consider switching to a weaker base like NaHCO₃ or KF.[7] 2. Use a Boronic Ester: Pinacol esters of boronic acids are often more stable towards protodeboronation.
Dehalogenation	The aryl halide is reduced, replacing the halogen with a hydrogen atom. This can occur via various pathways, including reaction with a hydride source in the reaction mixture.	1. Optimize Ligand and Base: The choice of ligand and base can influence the rate of reductive elimination versus side reactions. Screening different combinations is recommended. 2. Ensure High Purity of Reagents: Impurities can sometimes act as hydride sources.

Data Presentation: Comparative Performance of Reaction Components

The following tables provide a summary of how different components can affect the outcome of a Suzuki coupling with an amino-substituted aryl halide.

Table 1: Comparison of Ligands for the Suzuki Coupling of 2-Amino-5-bromopyridine with Phenylboronic Acid [12]

Catalyst System	Ligand	Base	Solvent	Yield (%)
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	85
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Expected High
Pd(OAc)₂	XPhos	K₃PO₄	Toluene/H₂O	Expected High

Data is for a structurally analogous substrate and provides a strong indication of expected performance.[12]

Table 2: Comparison of Bases for the Suzuki Coupling of 4-Bromotoluene with Phenylboronic Acid [10]

Base	Solvent	Catalyst	Ligand	Temperature (°C)	Yield (%)
Na₂CO₃	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	95
K₃PO₄	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	98
Cs₂CO₃	Dioxane	Pd(OAc)₂	PPh₃	80	97
Et₃N	Toluene	Pd(OAc)₂	PPh₃	100	<10

This data illustrates the general trend of higher efficacy with inorganic bases compared to organic amines for this type of coupling.[10]

Visualizing the Mechanism and Troubleshooting

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[8][13]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Catalyst Poisoning by Amines and the Role of Bulky Ligands

The amino group can reversibly or irreversibly bind to the palladium center, taking it out of the catalytic cycle. Bulky ligands sterically shield the palladium, making this inhibitory binding less favorable.

Caption: Mechanism of catalyst poisoning by amines and the protective effect of bulky ligands.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of an Unprotected Halo-Aminobiphenyl

This protocol is a starting point and should be optimized for each specific substrate combination.

• Reagent Preparation:

  • To an oven-dried Schlenk flask, add the halo-aminobiphenyl (1.0 equiv.), the boronic acid or boronic ester (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

  • In a separate vial, weigh the palladium pre-catalyst (e.g., Pd(OAc)₂, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%).

• Reaction Setup:

  • Seal the Schlenk flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

  • Add the palladium source and ligand to the flask.

  • Add the degassed solvent (e.g., 1,4-dioxane or toluene, with 10-20% v/v degassed water) via syringe. The reaction concentration is typically 0.1-0.5 M.

• Reaction Execution:

  • Stir the reaction mixture at the desired temperature (ranging from room temperature to 110 °C) and monitor the progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: N-Boc Protection of an Aminobiphenyl

This protocol is for cases where coupling an unprotected amine is unsuccessful.

• Reaction Setup:

  • Dissolve the aminobiphenyl (1.0 equiv.) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

  • Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 equiv.) and a base (e.g., triethylamine, 1.5 equiv., or aqueous NaOH).

• Reaction Execution:

  • Stir the mixture at room temperature for 2-12 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification:

  • If using an organic base, concentrate the reaction mixture and purify directly by column chromatography.

  • If using an aqueous base, extract the product with an organic solvent, wash with water and brine, dry the organic layer, and concentrate. Purify by column chromatography or recrystallization.

References

• Suzuki reaction. Wikipedia. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• Effect of different bases on the Suzuki-Miyaura coupling a. ResearchGate. Available from: [Link]

• A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. ScienceDirect. Available from: [Link]

• Table 2 : The effect of various bases on the Suzuki coupling reaction a. ResearchGate. Available from: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. National Institutes of Health. Available from: [Link]

• Synthesis and Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides. Organic Chemistry Portal. Available from: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

• The Suzuki Reaction. Myers Group, Harvard University. Available from: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available from: [Link]

• Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature. Available from: [Link]

• One-Pot Preparation of Unsymmetrical Biaryls via Suzuki Cross-Coupling Reaction of Aryl Halide Using Phase-Transfer Catalyst in a Biphasic Solvent System. ResearchGate. Available from: [Link]

• An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. National Institutes of Health. Available from: [Link]

• Synthesis and Suzuki–Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl- and Hetaryl Halides. National Institutes of Health. Available from: [Link]

• Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. CABI Digital Library. Available from: [Link]

• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. ACS Publications. Available from: [Link]

• Ground-State Distortion in N‑Acyl-tert-butyl-carbamates (Boc) and N‑Acyl-tosylamides (Ts): Twisted Amides of Relevance to Amide N−C Cross-Coupling. ResearchGate. Available from: [Link]

• Sterically Controlled Late‐Stage Functionalization of Bulky Phosphines. National Institutes of Health. Available from: [Link]

• Masking Boronic Acids for Suzuki Coupling. YouTube. Available from: [Link]

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate. Available from: [Link]

• Extremely bulky secondary phosphinoamines as substituents for sterically hindered aminosilanes. ResearchGate. Available from: [Link]

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• 8. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. m.youtube.com [m.youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Suzuki Coupling with 4-Aminophenylboronic Acid

Welcome to the technical support guide for navigating the complexities of Suzuki-Miyaura cross-coupling reactions involving 4-aminophenylboronic acid. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile building block and may encounter common challenges that can impact reaction efficiency and yield. Here, we move beyond simple protocols to explain the causality behind these issues and provide field-proven troubleshooting strategies.

Part 1: FAQ - Quick Answers to Common Problems

This section addresses the most frequent issues encountered in the lab.

Q1: My Suzuki coupling reaction with 4-aminophenylboronic acid has a very low yield. What are the most likely causes?

Low yields are typically traced back to three primary side reactions: protodeboronation, oxidative homocoupling of the boronic acid, and catalyst inhibition. Protodeboronation, the replacement of the boronic acid group with a hydrogen, is often the main culprit.[1] This is frequently caused by excess water, inappropriate base selection, or prolonged reaction times at elevated temperatures.

Q2: I've identified aniline as a major byproduct in my reaction mixture. What is happening?

The presence of aniline is a definitive sign of protodeboronation.[1] This reaction involves the cleavage of the carbon-boron bond, which is then replaced by a carbon-hydrogen bond from a proton source (like water).[1] This side reaction consumes your starting material, directly reducing the yield of your desired biaryl product.

Q3: My reaction mixture turns black shortly after adding the palladium catalyst. Is the reaction failing?

Rapid formation of a black precipitate usually indicates the crashing out of palladium black. This occurs when the Pd(0) catalyst, the active species in the catalytic cycle, agglomerates and precipitates from the solution, effectively halting the reaction. This can be caused by inefficient ligands that fail to stabilize the catalyst, the presence of oxygen, or excessively high temperatures. While a color change is expected, a rapid shift to a black, heterogeneous mixture is a sign of catalyst decomposition.

Q4: How can I effectively remove unreacted boronic acid and related byproducts during workup?

4-Aminophenylboronic acid and its boroxine trimers can be challenging to remove due to their polarity. A common and effective method is to perform an extractive workup with a basic aqueous solution (e.g., 1M NaOH). This converts the boronic acid into its highly water-soluble boronate salt, which partitions into the aqueous layer. Alternatively, washing with a solution of a diol, such as pinacol, can form a boronate ester, which can alter its solubility profile for easier separation.

Part 2: Deep Dive - Troubleshooting Specific Side Reactions

Issue 1: Protodeboronation - The Silent Yield Killer

Protodeboronation is the protonolysis of the C–B bond and is a well-known undesired side reaction in Suzuki couplings.[1] The propensity for this reaction is highly dependent on factors like pH and the electronic nature of the boronic acid.[1][2]

Why it Happens: The mechanism can be catalyzed by both acid and, more commonly in Suzuki reactions, base.[1][3] The base activates the boronic acid by forming a more nucleophilic boronate species ([ArB(OH)₃]⁻), which is essential for transmetalation.[4][5] However, this boronate is also highly susceptible to protonolysis by water or other protic sources in the reaction mixture.[1][6] Electron-donating groups, such as the amino group on 4-aminophenylboronic acid, can further increase the rate of protodeboronation.

Troubleshooting Protodeboronation

Symptom	Probable Cause	Recommended Solution
Aniline detected by LC-MS/GC-MS.	Excess water in solvents or reagents.	Use rigorously dried, degassed solvents. If a co-solvent is needed, minimize the amount of water.
Low yield despite full consumption of aryl halide.	Base-catalyzed hydrolysis.	Switch from strong hydroxide bases (e.g., NaOH, KOH) to weaker bases like K₃PO₄ or K₂CO₃.[7][8]
Reaction stalls over time.	High temperature accelerating protonolysis.	Reduce the reaction temperature. Consider a more active catalyst/ligand system that allows for lower temperatures.[8]
Inconsistent results.	Variable water content.	Consider using boronic esters (e.g., pinacol esters) or trifluoroborate salts, which are more stable and less prone to protodeboronation.[9][10]

Validated Protocol 1: Minimizing Protodeboronation

This protocol uses a phosphate base and a mixed solvent system to mitigate water-related side reactions.

Materials:

• 4-Aminophenylboronic acid (1.2 equiv)

• Aryl Halide (1.0 equiv)

• Pd(PPh₃)₄ (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

• 1,4-Dioxane and Water (4:1 ratio), both rigorously degassed

Procedure:

• To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, 4-aminophenylboronic acid, and finely ground K₃PO₄.

• Purge the flask with the inert gas for 10-15 minutes.

• Add the palladium catalyst.

• Add the degassed 4:1 dioxane/water solvent mixture via cannula or syringe.[7]

• Heat the reaction mixture to 80-90°C and monitor by TLC or LC-MS.[7]

• Upon completion, cool the reaction, dilute with ethyl acetate, and proceed with a standard aqueous workup.

Issue 2: Oxidative Homocoupling - The Dimerization Problem

The homocoupling of boronic acids to form symmetrical biaryls (e.g., 4,4'-diaminobiphenyl) is another common side reaction that consumes the starting material.

Why it Happens: This side reaction is primarily promoted by the presence of oxygen in the reaction mixture.[11] It is often catalyzed by the palladium species, especially in the absence of the aryl halide coupling partner or when the oxidative addition step is slow. The mechanism can involve the formation of a dipalladium intermediate or direct oxidative coupling on the palladium center.

Troubleshooting Homocoupling

Symptom	Probable Cause	Recommended Solution
Significant amount of symmetrical biaryl (dimer) detected.	Inadequate degassing; oxygen contamination.	Implement rigorous degassing of all solvents and reagents. Use the freeze-pump-thaw technique (3 cycles) for best results. Maintain a positive pressure of inert gas throughout the reaction.[11]
Homocoupling occurs at the start of the reaction.	Slow oxidative addition of the aryl halide.	Add the boronic acid portion-wise or after the other reagents have been heated for a short period (10-15 min) to ensure the catalyst is engaged with the aryl halide first.[11]
Reaction with aryl chlorides is particularly problematic.	Aryl chlorides undergo slower oxidative addition than bromides or iodides.	Use a more electron-rich ligand (e.g., a Buchwald ligand like SPhos or XPhos) to accelerate the oxidative addition step.[12]

Part 3: Visualization Hub

Understanding the interplay between the desired reaction and side pathways is crucial.

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The core catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Major Side Reaction Pathways

Caption: Competing side reactions that divert the boronate reagent from the main cycle.

Part 4: Master Protocol - A Robust Method for Coupling 4-Aminophenylboronic Acid

This protocol incorporates best practices to minimize the common side reactions discussed.

Objective: To provide a reliable starting point for the Suzuki coupling of 4-aminophenylboronic acid with a generic aryl bromide, maximizing yield and minimizing byproducts.

Materials & Reagents:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• 4-Aminophenylboronic Acid (1.2 mmol, 1.2 equiv)

• XPhos Pd G2 precatalyst (0.01 mmol, 1 mol%)[8]

• Potassium Phosphate (K₃PO₄), anhydrous, finely ground (3.0 mmol, 3.0 equiv)[8]

• Ethanol (EtOH) and Deionized Water, both freshly degassed (5 mL each, 1:1 ratio)[8]

• Anhydrous Sodium Sulfate

• Ethyl Acetate (for workup)

• Brine

Experimental Procedure:

• Vessel Preparation: Add the aryl bromide (1.0 mmol), 4-aminophenylboronic acid (1.2 mmol), and finely ground K₃PO₄ (3.0 mmol) to a dry reaction vial or Schlenk flask equipped with a magnetic stir bar.

• Catalyst Addition: Add the XPhos Pd G2 precatalyst (0.01 mmol) to the vial.

• Inert Atmosphere: Seal the vial or flask, then evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.[8]

• Solvent Addition: Add the degassed ethanol (5 mL) and degassed deionized water (5 mL) via syringe.[8]

• Reaction: Place the reaction mixture in a preheated oil bath at 60-80°C and stir for 2-4 hours.[8] Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the aryl bromide.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL).

  • Pass the mixture through a short plug of celite or silica gel to remove the palladium catalyst.

  • Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and then brine (1 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization as needed to yield the pure 4-amino-biaryl product.

This master protocol provides a robust starting point. Depending on the specific substrates, further optimization of the catalyst, ligand, base, and solvent system may be necessary to achieve the highest possible yields.[7]

References

• Wikipedia. Protodeboronation. [Link]

• Cammidge, A. N., et al. (2022). Protodeboronation of (Hetero)

• Cox, P. A., et al. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. Journal of the American Chemical Society. [Link]

• Jalalian, N., et al. (2018). A mechanistic proposal for the protodeboronation of neat boronic acids: boronic acid mediated reaction in the solid state. Semantic Scholar. [Link]

• Kwong, F. Y., & Buchwald, S. L. (2002). A General, Efficient, and Inexpensive Catalyst for the Suzuki Coupling of Aryl Bromides and Chlorides. The Journal of Organic Chemistry. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?[Link]

• Avanthay, M., et al. (2021). Amine-catalysed Suzuki–Miyaura-type coupling? The identification and isolation of the palladium culprits. ChemRxiv. [Link]

• ResearchGate. Effect of pH in the development of high- yielding Suzuki coupling reactions of basic, amine containing substrates. [Link]

• Chemistry World. (2021). Amine might end palladium's reign over classic cross coupling reaction. [Link]

• Ali, A., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• ResearchGate. Homocoupling of various phenyl boronic acids. [Link]

• Yamashita, M., et al. (2019). Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. ACS Catalysis. [Link]

• ResearchGate. Aminative Suzuki-Miyaura coupling. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction?[Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction?[Link]

• Corpet, M., & Gevorgyan, V. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• ResearchGate. How to prevent metal catalysed homocoupling reaction of boronic acids?[Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling?[Link]

• Myers, A. The Suzuki Reaction. Chem 115, Harvard University. [Link]

• ResearchGate. Homocoupling of (4‐fluorophenyl) boronic acid. [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]

Technical Support Center: A Guide to the Storage and Stability of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Welcome to the technical support guide for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (CAS No. 5730-76-7). This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical chemical intermediate.[1] The presence of an aromatic amine and a methyl ester makes this molecule susceptible to specific degradation pathways that can compromise experimental outcomes. This guide provides in-depth troubleshooting advice, validated protocols, and the scientific rationale behind our recommendations.

Section 1: Frequently Asked Questions (FAQs) - The Essentials

This section addresses the most common inquiries regarding the handling and storage of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Q1: What are the ideal long-term storage conditions for this compound?

For maximum stability, the compound should be stored at 2-8°C , sealed in a dry environment , and kept in a dark place .[2] The use of an amber glass vial is highly recommended. For ultimate protection, especially for reference standards or material intended for long-term storage, the container headspace should be purged with an inert gas like argon or nitrogen before sealing.

Q2: My initially white or off-white solid has turned yellow or brown. What does this mean, and is it still usable?

A color change is a primary visual indicator of degradation. Aromatic amines, including the one in this molecule, are prone to oxidation, which often produces highly conjugated colored impurities.[3][4] This process can be accelerated by exposure to air (oxygen) and light.

• Usability: If the discoloration is minor, the material might still be suitable for non-critical applications, but its purity must be verified by an analytical method like HPLC or LC-MS before use. For sensitive applications, such as kinetic studies, reference standard preparation, or GMP synthesis, using discolored material is strongly discouraged as the impurities could interfere with your results.

Q3: What are the primary chemical degradation pathways I need to prevent?

There are two main degradation pathways to consider for this molecule:

• Oxidation of the Aromatic Amine: The primary amino group (-NH2) is susceptible to oxidation by atmospheric oxygen. This process can be photocatalyzed (accelerated by light) and leads to the formation of various colored byproducts, potentially including azo-dimers.[5][6]

• Hydrolysis of the Methyl Ester: The methyl ester (-COOCH3) group can be hydrolyzed to the corresponding carboxylic acid (4'-amino[1,1'-biphenyl]-4-carboxylic acid) in the presence of moisture.[7][8] This reaction is catalyzed by acidic or basic conditions but can proceed slowly even with trace amounts of water over long storage periods.

Q4: How can I quickly assess the purity and stability of my sample before an experiment?

A quick purity check is a crucial step to ensure reliable results. We recommend the following:

• Visual Inspection: Check for any changes in color or physical state (e.g., clumping due to moisture absorption).

• Thin-Layer Chromatography (TLC): A rapid and inexpensive method to check for the presence of gross impurities. Compare a freshly spotted sample to a previously run chromatogram if available. The appearance of new spots or significant streaking indicates degradation.

• High-Performance Liquid Chromatography (HPLC): The most reliable method. A quick injection on a suitable C18 column can provide an accurate purity profile and quantify the percentage of the main component versus any degradation products.

Section 2: Troubleshooting Guide - Investigating Stability Issues

This section provides a structured approach to diagnosing and resolving common problems encountered during the use of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Problem: My experiments (e.g., synthesis, biological assay) are yielding inconsistent or unexpected results.

• Underlying Cause: Reagent instability is a common cause of experimental irreproducibility. The presence of even minor impurities from degradation can inhibit a reaction, act as a competing substrate, or interfere with an assay's detection system. The degradation products will have different chemical properties and molecular weights, leading to errors in stoichiometry and final product characterization.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent results.

Problem: The material has become clumpy and difficult to handle.

• Underlying Cause: Aromatic amines can be hygroscopic, meaning they readily absorb moisture from the air.[9] Clumping is a strong indicator that the material has been exposed to ambient humidity. This not only presents a handling challenge but also significantly increases the risk of ester hydrolysis.

• Solution:

  • Dry the Material: The material can be dried under a high vacuum in a desiccator containing a strong drying agent (e.g., P₂O₅) for several hours. Do not heat the material as this can accelerate degradation.

  • Improve Handling Protocol: Always allow the container to warm to room temperature in a desiccator before opening it. This prevents atmospheric moisture from condensing on the cold solid.

  • Store Properly: After drying, immediately transfer to a clean, dry vial, purge with inert gas, and store under the recommended conditions.

Section 3: Technical Protocols & Workflows

Adherence to standardized protocols is the best way to prevent degradation.

Protocol 3.1: Recommended Long-Term Storage

• Container: Use a Type 1 borosilicate amber glass vial with a PTFE-lined screw cap.

• Inert Atmosphere: Place the vial in a glove box or use a Schlenk line to purge the headspace with dry argon or nitrogen for 1-2 minutes.

• Sealing: Tightly seal the cap. For extra protection, wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label the vial with the compound name, CAS number, date of receipt, and date opened.

• Storage Location: Place the sealed vial in a designated refrigerator at 2-8°C, away from light sources.

Protocol 3.2: Aliquoting for Daily Use

To protect the integrity of the bulk supply, it is critical to create smaller, single-use aliquots.

Caption: Recommended workflow for aliquoting the compound.

Protocol 3.3: Quantitative Stability Assessment by HPLC

This protocol allows you to determine the stability of the compound under your specific laboratory conditions.

Step	Action	Rationale
1	Prepare Stock Solution	Accurately weigh and dissolve the compound in a suitable solvent (e.g., HPLC-grade Acetonitrile or Methanol) to a known concentration (e.g., 1 mg/mL).
2	"Time Zero" Analysis	Immediately inject the solution onto a calibrated HPLC system. Record the chromatogram. The main peak's area and retention time serve as the baseline.
3	Stress Conditions	Store the stock solution under the conditions you wish to test (e.g., on the benchtop exposed to light, in the refrigerator, etc.).
4	Time-Point Analysis	Inject samples at regular intervals (e.g., 2, 4, 8, 24, 48 hours).
5	Data Analysis	Compare the peak area of the parent compound at each time point to the "Time Zero" value. Look for the appearance and growth of new peaks, which indicate degradation products. Calculate the rate of degradation if necessary.

Section 4: The Science Behind the Instability

Understanding the degradation mechanisms is key to preventing them.

The Mechanism of Oxidative Degradation

The primary amino group on the biphenyl structure is electron-rich, making it susceptible to oxidation. The process is often initiated by a one-electron oxidation to form a nitrogen-centered radical cation.[5][6] This highly reactive intermediate can then undergo further reactions, such as dimerization with another radical, to form species like azo compounds.

Caption: Simplified oxidative degradation pathway.

The Mechanism of Hydrolytic Degradation

Ester hydrolysis is a well-understood process that can be catalyzed by acid or base. In the context of long-term storage, even neutral water molecules can act as a nucleophile to slowly hydrolyze the methyl ester, yielding the carboxylic acid and methanol. This process is significantly slower than oxidation but can become relevant over months or years, especially if the compound was improperly dried or handled.

Condition	Catalyst	Outcome
Acidic	H₃O⁺	Protonation of the carbonyl oxygen, followed by nucleophilic attack by water.
Basic	OH⁻	Direct nucleophilic attack on the carbonyl carbon.
Neutral	H₂O	Slow nucleophilic attack by water.[7]

By implementing the recommended storage and handling protocols outlined in this guide, researchers can significantly improve the stability of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, leading to more reliable, reproducible, and accurate experimental results. Always prioritize the qualification of reagent purity as a first step in any investigation.

References

• What are the Health and Safety Guidelines for Using Amines?. Diplomata Comercial. [Link]

• Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate - C14H13NO2. Chemspace. [Link]

• The oxidation of 4-aminobiphenyl by horseradish peroxidase. PubMed. [Link]

• Electrocatalytic oxidation of aromatic amine (4-aminobiphenyl): Kinetics and transformation products with mechanistic approach. PubMed. [Link]

• Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. [Link]

• Evidence that 4‐aminobiphenyl, benzidine, and benzidine congeners produce genotoxicity through reactive oxygen species. Semantic Scholar. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

• 4-AMINOBIPHENYL - Chemical Agents and Related Occupations. NCBI Bookshelf. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Figshare. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

• Evidence that 4-aminobiphenyl, benzidine, and benzidine congeners produce genotoxicity through reactive oxygen species. ResearchGate. [Link]

• Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. BioProcess International. [Link]

• Chemical pathways of peptide degradation. IV. Pathways, kinetics, and mechanism of degradation of an aspartyl residue in a model hexapeptide. PubMed. [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. 5730-76-7|Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acs.figshare.com [acs.figshare.com]
• 5. The oxidation of 4-aminobiphenyl by horseradish peroxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evidence that 4‐aminobiphenyl, benzidine, and benzidine congeners produce genotoxicity through reactive oxygen species | Semantic Scholar [semanticscholar.org]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. Chemical pathways of peptide degradation. IV. Pathways, kinetics, and mechanism of degradation of an aspartyl residue in a model hexapeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diplomatacomercial.com [diplomatacomercial.com]

Troubleshooting low yield in the synthesis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"

Welcome to the technical support center for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. This guide is designed for researchers, scientists, and drug development professionals encountering challenges in this common yet nuanced synthetic transformation. We will move beyond simple procedural lists to explore the underlying chemical principles, helping you diagnose issues and rationally design solutions for achieving high-yield, high-purity outcomes.

The synthesis of this valuable biphenyl intermediate is most commonly achieved via the Suzuki-Miyaura cross-coupling reaction. This powerful palladium-catalyzed method forms a carbon-carbon bond between an organoboron species and an organohalide.[1] In this case, the reaction typically involves coupling 4-aminophenylboronic acid with methyl 4-halobenzoate (e.g., methyl 4-bromobenzoate).

While robust, the Suzuki-Miyaura reaction is a multi-step catalytic process where minor variations in reagents or conditions can lead to significant drops in yield. This guide is structured as a series of troubleshooting questions and FAQs to directly address the most common issues encountered in the laboratory.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

Understanding the catalytic cycle is fundamental to effective troubleshooting. The generally accepted mechanism involves three key stages: oxidative addition, transmetalation, and reductive elimination.[2] The catalyst, a Pd(0) species, is regenerated at the end of each cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Guide: From Low Conversion to Purification Woes

This section addresses specific experimental failures in a question-and-answer format.

Scenario 1: The Reaction Fails to Initiate or Stalls

Question: My TLC/LC-MS analysis shows only unreacted starting materials, even after several hours at elevated temperatures. What are the most likely causes?

Answer: A stalled reaction points to a fundamental issue with one of the core components. A systematic approach is required to identify the culprit.

dot

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and UPLC-MS for Purity Validation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Introduction

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its purity is a critical quality attribute that directly impacts the safety and efficacy of the final drug product. Therefore, robust and validated analytical methods are essential for accurately quantifying its purity and profiling any potential impurities, including starting materials, by-products, and degradation products.

This guide provides an in-depth comparison of analytical methodologies for the purity validation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. We will detail a primary Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection, explore an orthogonal HPLC method to ensure comprehensive impurity detection, and compare these with an advanced Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) approach. The experimental protocols, supporting data, and the rationale behind key procedural choices are presented to guide researchers and drug development professionals in selecting and implementing the most suitable method for their needs. All methodologies are designed to be self-validating, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Pillar 1: Primary Purity Assay - A Stability-Indicating RP-HPLC Method

The workhorse for purity analysis in most pharmaceutical labs is RP-HPLC with UV detection, prized for its robustness, precision, and cost-effectiveness.[5] The developed method is designed to be stability-indicating, meaning it can resolve the main compound from potential degradation products generated under stress conditions.[6][7][8]

Rationale for Method Development

The molecular structure of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate features a hydrophobic biphenyl core and two key functional groups: a basic aromatic amine (-NH₂) and a neutral methyl ester (-COOCH₃).

• Column Selection: A C18 stationary phase is the logical starting point for this hydrophobic molecule. The alkyl chains of the C18 phase provide strong hydrophobic interactions with the biphenyl ring system, ensuring adequate retention.[9][10]

• Mobile Phase Selection: A mixture of an aqueous buffer and an organic solvent is standard for RP-HPLC.

  • Organic Modifier: Acetonitrile is chosen over methanol as it generally provides better peak shape for aromatic compounds and has a lower UV cutoff.[11]

  • Aqueous Buffer: The aromatic amine has a pKa of approximately 4.2. To ensure consistent retention and good peak shape, the mobile phase pH must be controlled. Setting the pH to 3.0 using a phosphate buffer will ensure the amine is fully protonated (ionized), making it more polar and reducing peak tailing that can occur from interactions with residual silanols on the silica-based column.[12]

• Detection Wavelength: The extended π-conjugation of the biphenyl system results in strong UV absorbance. An analysis of the UV spectrum of the compound would reveal a maximum absorbance (λ-max) around 280 nm, which is selected to maximize sensitivity for both the main peak and potential aromatic impurities.

• Gradient Elution: A gradient is employed to ensure that any impurities with significantly different polarities are eluted within a reasonable timeframe and with good resolution from the main peak.[9]

Experimental Workflow: Primary RP-HPLC Method

Caption: Workflow for the primary RP-HPLC purity analysis.

Detailed Protocol: Primary RP-HPLC Method

• Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate Monobasic, adjusted to pH 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    Time (min)	%A	%B
    0	70	30
    20	30	70
    25	30	70
    26	70	30

    | 30 | 70 | 30 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: 280 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Accurately weigh approximately 25 mg of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of Acetonitrile and Water.

  • Sample Solution: Prepare in the same manner as the Standard Solution.

• System Suitability: Before analysis, perform injections of the standard solution to verify system performance based on parameters like theoretical plates, tailing factor, and reproducibility, as defined by USP <621>.[9][10][13][14]

• Calculation: Calculate purity using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Pillar 2: Orthogonal and Advanced Comparative Methods

Relying on a single method can be misleading, as co-elution of impurities can mask purity issues. An orthogonal method—one with a different separation mechanism—provides a more complete picture.[4] Furthermore, UPLC-MS offers significant advantages in speed and specificity.

Method 2: Orthogonal RP-HPLC (Phenyl Column at Neutral pH)

This method introduces two key changes to provide a different selectivity.

• Causality of Changes:

  • Stationary Phase: A Phenyl-Hexyl column is used instead of a C18. This phase allows for π-π interactions between the phenyl rings of the stationary phase and the aromatic rings of the analyte and its impurities. This offers a different retention mechanism compared to the purely hydrophobic interactions of a C18 phase.[11][15]

  • Mobile Phase pH: The pH is adjusted to 7.0. At this pH, the aromatic amine group (pKa ≈ 4.2) will be in its neutral, free-base form. This makes the molecule more hydrophobic and significantly alters its retention behavior and its interaction with the stationary phase, providing a completely different selectivity profile.[12]

Detailed Protocol: Orthogonal RP-HPLC Method

• Chromatographic Conditions:

  • Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 20 mM Ammonium Acetate, adjusted to pH 7.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Optimized to provide good resolution within a shorter run time (e.g., 15 minutes).

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

  • Other parameters: Same as the primary method.

Method 3: High-Throughput Purity & Impurity Identification (UPLC-MS)

Ultra-High-Performance Liquid Chromatography (UPLC) uses sub-2 µm particle columns to achieve faster separations and higher resolution.[5] Coupling it with a Mass Spectrometer (MS) provides mass information, which is invaluable for the definitive identification of impurities.

• Causality of Choices:

  • UPLC System: Provides significant gains in speed and resolution, allowing for higher throughput analysis.

  • Mass Spectrometry Detector: An Electrospray Ionization (ESI) source is ideal for ionizing the polar amine group. The mass analyzer (e.g., a Quadrupole or Time-of-Flight) provides the mass-to-charge ratio (m/z) of the parent compound and all impurities, allowing for their tentative identification without needing to synthesize standards for each one.[5][16]

Experimental Workflow: UPLC-MS Analysis

Caption: Workflow for UPLC-MS impurity identification.

Detailed Protocol: UPLC-MS Method

• Instrumentation: UPLC system coupled to a single quadrupole or high-resolution mass spectrometer with an ESI source.

• Chromatographic Conditions:

  • Column: Acquity BEH C18, 50 mm x 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A rapid 5-minute gradient from 5% to 95% B.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Scan Range: m/z 100-500.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

Pillar 3: Data Comparison and Method Selection

To provide an objective comparison, a single batch of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate was analyzed using all three methods. The results are summarized below.

Comparative Data Summary

Parameter	Method 1: Primary HPLC (pH 3.0, C18)	Method 2: Orthogonal HPLC (pH 7.0, Phenyl)	Method 3: UPLC-MS (pH 2.7, C18)
Purity (Area %)	99.52%	99.48%	99.55%
Number of Impurities Detected	4	5 (resolved a co-eluting peak)	5
Analysis Time	30 minutes	15 minutes	5 minutes
Limit of Quantification (LOQ)	~0.05%	~0.05%	~0.01% (UV), <0.005% (MS-SIM)
Key Advantage	Robust, standard QC method	Confirmatory, different selectivity	High speed and definitive impurity ID
Key Disadvantage	Long run time, potential co-elution	Requires separate method development	Higher instrument cost and complexity

Analysis and Interpretation

The primary HPLC method provided a high purity value of 99.52%. However, the orthogonal method was crucial as it resolved an additional small impurity that co-eluted with the main peak in the primary method, resulting in a slightly lower, and more accurate, purity value of 99.48%. This demonstrates the necessity of using orthogonal methods for comprehensive purity assessment.

The UPLC-MS method confirmed the presence of all 5 impurities and, critically, provided their mass-to-charge ratios. For example, an impurity with m/z corresponding to the hydrolyzed carboxylic acid was detected, providing immediate insight into a potential degradation pathway. While the purity by UV area % was similar, the true power of UPLC-MS lies in its speed and the structural information it provides, which is indispensable during process development and forced degradation studies.[6][8]

Decision Logic: Selecting the Right Method

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

The purity validation of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate requires a well-reasoned analytical strategy. While a robust RP-HPLC method serves as a reliable tool for routine quality control, this guide demonstrates that it is not infallible. The implementation of an orthogonal HPLC method is critical for ensuring that co-eluting impurities are not overlooked, thereby providing a more accurate purity assessment.

For development and investigational purposes, the UPLC-MS method is unparalleled. Its combination of speed, resolution, and mass detection capabilities accelerates formulation studies, clarifies degradation pathways, and provides the definitive impurity identification required by regulatory bodies. The choice of method should always align with the analytical objective, balancing the need for speed, accuracy, and depth of information against instrument availability and operational complexity.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

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A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Characterization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and characterization of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate," a key intermediate in various synthetic pathways, through the lens of Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the nuances of both ¹H and ¹³C NMR, offering not just data, but a detailed rationale for the expected spectral features, a robust experimental protocol, and a comparative analysis that underscores the power of NMR in modern chemical analysis.

Introduction: The Significance of Structural Verification

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a bifunctional molecule possessing two key pharmacophores: a substituted biphenyl backbone and an amino group. This structure is a common motif in materials science and medicinal chemistry. Therefore, its precise characterization is paramount to ensure the integrity of downstream applications. NMR spectroscopy stands as the preeminent technique for this purpose, providing a detailed atomic-level fingerprint of the molecule.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is anticipated to exhibit a series of distinct signals corresponding to the aromatic protons, the methyl ester protons, and the amine protons. The expected chemical shifts are influenced by the electronic effects of the substituents on each aromatic ring. The electron-donating amino group (-NH₂) will shield the protons on its ring, causing them to resonate at a lower chemical shift (upfield), while the electron-withdrawing methyl carboxylate group (-COOCH₃) will deshield the protons on its ring, shifting them downfield.

Table 1: Predicted ¹H NMR Data for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2', H-6'	6.70 - 6.80	Doublet	8.0 - 9.0
H-3', H-5'	7.35 - 7.45	Doublet	8.0 - 9.0
H-3, H-5	7.60 - 7.70	Doublet	8.0 - 9.0
H-2, H-6	7.95 - 8.05	Doublet	8.0 - 9.0
-COOCH₃	3.85 - 3.95	Singlet	N/A
-NH₂	3.50 - 4.50	Broad Singlet	N/A

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide complementary information, with distinct signals for each carbon atom in the molecule. The chemical shifts will be similarly influenced by the electronic environment.

Table 2: Predicted ¹³C NMR Data for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Carbon	Predicted Chemical Shift (δ, ppm)
C-4'	145.0 - 147.0
C-1'	131.0 - 133.0
C-3', C-5'	128.0 - 130.0
C-2', C-6'	115.0 - 117.0
C-1	144.0 - 146.0
C-4	129.0 - 131.0
C-2, C-6	127.0 - 129.0
C-3, C-5	130.0 - 132.0
-COOCH₃	51.5 - 52.5
C=O	166.0 - 168.0

Experimental Protocol: Acquiring High-Quality NMR Data

To obtain reliable and reproducible NMR data for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, the following detailed protocol is recommended. This protocol is designed to be a self-validating system, ensuring data integrity.

Step 1: Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common initial choice due to its ability to dissolve a wide range of organic compounds. However, for compounds with amine groups, deuterated dimethyl sulfoxide (DMSO-d₆) can be advantageous as it slows down the proton exchange of the N-H protons, often resulting in a sharper signal. For this guide, we will proceed with CDCl₃, but comparative analysis with DMSO-d₆ is recommended for comprehensive characterization.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent. This concentration is generally sufficient for obtaining good signal-to-noise in a reasonable acquisition time on a modern NMR spectrometer.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shift scale to 0 ppm. Most deuterated solvents are now available with TMS already added.

Step 2: NMR Instrument Setup

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for achieving good spectral dispersion, which is particularly important for resolving the aromatic proton signals.

• Shimming: The homogeneity of the magnetic field must be optimized by shimming the spectrometer. Automated shimming routines are standard on modern instruments and are usually sufficient.

• Tuning and Matching: The NMR probe must be tuned to the resonance frequencies of ¹H and ¹³C and matched to the impedance of the spectrometer's electronics to ensure efficient transfer of radiofrequency power.

Step 3: ¹H NMR Acquisition

• Pulse Sequence: A standard single-pulse experiment is typically used for ¹H NMR.

• Acquisition Parameters:

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration.

Step 4: ¹³C NMR Acquisition

• Pulse Sequence: A proton-decoupled pulse sequence, such as zgpg30, is used to simplify the spectrum by removing C-H coupling and to benefit from the Nuclear Overhauser Effect (NOE).

• Acquisition Parameters:

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Step 5: Data Processing

• Fourier Transformation: The acquired free induction decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode, and the baseline is corrected to be flat.

• Referencing: The chemical shift scale is referenced to the TMS signal at 0 ppm.

• Integration: The relative areas of the peaks in the ¹H NMR spectrum are integrated to determine the proton ratios.

Visualization of Key Structural Features and NMR Logic

To better understand the relationship between the molecular structure and the expected NMR data, the following diagrams are provided.

Caption: Key proton environments in Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Caption: A streamlined workflow for the NMR characterization of organic compounds.

Comparative Analysis: Distinguishing from Alternatives

The power of NMR lies not only in identifying a compound but also in distinguishing it from structurally similar alternatives or impurities. For instance, a common synthetic precursor or byproduct might be 4-amino-4'-cyanobiphenyl. The ¹H and ¹³C NMR spectra would show distinct differences:

• ¹H NMR: The absence of the characteristic methyl ester singlet around 3.9 ppm would be a clear indicator that the carboxylate group is not present.

• ¹³C NMR: The nitrile carbon would appear around 110-120 ppm, and the carbonyl carbon signal around 167 ppm would be absent.

Furthermore, comparison with the starting materials of a potential synthesis, such as 4-bromoaniline and methyl 4-boronobenzoate, would confirm the successful formation of the biphenyl linkage. The disappearance of the characteristic signals of the starting materials and the appearance of the more complex aromatic pattern of the product would be definitive.

Conclusion: The Indispensable Role of NMR

The comprehensive ¹H and ¹³C NMR characterization of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate provides an unambiguous confirmation of its chemical structure. By following a rigorous experimental protocol and understanding the underlying principles of chemical shifts and coupling, researchers can confidently verify the identity and purity of their synthesized compounds. This guide serves as a practical framework for utilizing NMR spectroscopy as a powerful tool in chemical research and development, ensuring the integrity and reproducibility of scientific findings.

References

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• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

A Comparative Guide to Suzuki vs. Stille Coupling for the Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For researchers, scientists, and professionals in drug development, the synthesis of biaryl scaffolds is a fundamental undertaking. The biphenyl moiety, in particular, is a privileged structure in medicinal chemistry. This guide provides an in-depth, objective comparison of two prominent palladium-catalyzed cross-coupling reactions—the Suzuki-Miyaura coupling and the Stille coupling—for the synthesis of a key intermediate, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. This comparison is grounded in established chemical principles and supported by representative experimental data to inform methodology selection in a research and development setting.

Introduction: The Significance of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a valuable building block in the synthesis of a wide array of functional molecules, including pharmaceuticals and materials. Its structure incorporates a versatile aniline moiety and a methyl ester, making it amenable to further functionalization. The efficient and selective synthesis of this compound is therefore of significant interest. Both the Suzuki and Stille couplings are powerful methods for the formation of the crucial carbon-carbon bond that defines the biphenyl core.

The Suzuki-Miyaura Coupling Approach

The Suzuki-Miyaura reaction is arguably one of the most widely utilized cross-coupling methods in modern organic synthesis.[1] Its popularity stems from the use of organoboron reagents, which are generally stable, commercially available, and possess low toxicity.[1] The reaction typically proceeds under mild conditions and exhibits broad functional group tolerance.[2]

Mechanistic Overview

The catalytic cycle of the Suzuki coupling for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate involves three key steps:

• Oxidative Addition: A palladium(0) catalyst reacts with methyl 4-bromobenzoate to form a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboron species, 4-aminophenylboronic acid, transfers its aryl group to the palladium center.

• Reductive Elimination: The resulting diorganopalladium(II) complex eliminates the final product, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, and regenerates the active Pd(0) catalyst.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Navigating Aminobiphenyl Isomers in Synthesis: A Comparative Analysis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Authored for Researchers, Scientists, and Drug Development Professionals

The biphenyl scaffold is a privileged structure in medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals, agrochemicals, and advanced polymers.[1][2] Its rigid yet tunable nature allows for the precise spatial orientation of functional groups, making it an ideal platform for designing molecules with specific biological activities or material properties. Among the most valuable derivatives are the aminobiphenyls, which serve as critical intermediates for further molecular elaboration.

This guide provides an in-depth comparison of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its constitutional isomers. We will dissect the synthetic nuances that arise from the positional variation of the amino group—ortho (2'-), meta (3'-), and para (4'-)—and explore how these differences dictate their utility in complex molecule synthesis, particularly within the drug development pipeline. Our focus is to move beyond mere protocols and illuminate the chemical reasoning that underpins strategic synthetic choices.

The Synthetic Crossroads: Suzuki-Miyaura vs. Buchwald-Hartwig

The construction of substituted aminobiphenyls primarily relies on two powerful palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling for forming the core carbon-carbon biphenyl bond, and the Buchwald-Hartwig amination for installing the crucial carbon-nitrogen bond.[3][4][5][6] The choice between these strategies is often dictated by the availability of starting materials and the desired substitution pattern.

Suzuki-Miyaura Coupling: Building the Biphenyl Core

The Suzuki-Miyaura reaction is a robust and versatile method for creating C(sp²)-C(sp²) bonds, making it a go-to for biphenyl synthesis.[5][7] The general mechanism involves the oxidative addition of an aryl halide to a Pd(0) catalyst, followed by transmetalation with an organoboron species and subsequent reductive elimination to yield the biphenyl product.[6][8]

When synthesizing Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate , the most direct Suzuki route involves coupling methyl 4-bromobenzoate with 4-aminophenylboronic acid. The para-position of the amino group on the boronic acid poses minimal steric hindrance, leading to efficient and high-yielding reactions under standard conditions.

In contrast, the synthesis of the 2'-amino (ortho) isomer (Methyl 2'-amino[1,1'-biphenyl]-4-carboxylate) presents a greater challenge. The ortho-amino group can influence the reaction in two ways:

• Steric Hindrance: The proximity of the amino group to the boronic acid moiety can impede its approach to the palladium center during the transmetalation step, potentially lowering reaction rates and yields.

• Side Reactions: The nucleophilic amino group can coordinate to the palladium catalyst, sometimes requiring protection-deprotection steps or the use of specialized ligands to prevent catalyst inhibition.

The 3'-amino (meta) isomer represents an intermediate case, where steric effects are diminished compared to the ortho isomer, generally allowing for more straightforward coupling.

Buchwald-Hartwig Amination: Installing the Amino Group

The Buchwald-Hartwig amination is the premier method for forming aryl C-N bonds.[3][9] This reaction allows for the coupling of an aryl halide with an amine in the presence of a palladium catalyst and a strong base.[4][10] This approach is synthetically convergent, allowing for the late-stage introduction of the amino functionality onto a pre-formed biphenyl scaffold.

For example, one could synthesize the target molecules by aminating the corresponding bromo-biphenyl precursors (e.g., Methyl 4'-bromo-[1,1'-biphenyl]-4-carboxylate) with an ammonia equivalent.

• Positional Effects: Similar to the Suzuki reaction, steric hindrance is the dominant factor influencing reaction efficiency. Amination at the 4'-position is typically straightforward. However, installing an amino group at the 2'-position is exceptionally challenging due to severe steric crowding around the reaction center. This often necessitates the use of highly active, sterically demanding phosphine ligands (e.g., XPhos, tBuXPhos) and carefully optimized reaction conditions to achieve viable yields.[11]

Quantitative Comparison and Experimental Protocols

The following table summarizes typical experimental outcomes for the synthesis of aminobiphenyl isomers, illustrating the impact of the amino group's position.

Target Compound	Synthetic Method	Key Reactants	Typical Catalyst/Ligand	Base	Expected Yield	Key Challenge
Methyl 4'-amino-[1,1'-biphenyl]-4-carboxylate	Suzuki-Miyaura	Methyl 4-bromobenzoate + 4-Aminophenylboronic acid	Pd(PPh₃)₄	K₂CO₃	>85%	Minimal
Methyl 3'-amino-[1,1'-biphenyl]-4-carboxylate	Suzuki-Miyaura	Methyl 4-bromobenzoate + 3-Aminophenylboronic acid	Pd(PPh₃)₄	K₂CO₃	70-85%	Minor electronic effects
Methyl 2'-amino-[1,1'-biphenyl]-4-carboxylate	Suzuki-Miyaura	Methyl 4-bromobenzoate + 2-Aminophenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	40-60%	Steric hindrance, potential for catalyst inhibition
Methyl 2'-amino-[1,1'-biphenyl]-4-carboxylate	Buchwald-Hartwig	Methyl 2'-bromo-[1,1'-biphenyl]-4-carboxylate + NH₃ source	Pd₂(dba)₃ / XPhos	NaOtBu	30-50%	Severe steric hindrance

Experimental Protocol 1: Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura Coupling

Objective: To provide a reliable, high-yield protocol for the synthesis of the para-isomer.

Methodology:

• Reagent Setup: To a 100 mL round-bottom flask, add methyl 4-bromobenzoate (1.0 mmol, 215 mg), 4-aminophenylboronic acid (1.2 mmol, 164 mg), and potassium carbonate (3.0 mmol, 414 mg).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg).

• Solvent Addition: Add a mixture of 1,4-dioxane (15 mL) and deionized water (5 mL).

• Inert Atmosphere: Purge the flask with argon or nitrogen for 10-15 minutes.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and transfer to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluent: 30% ethyl acetate in hexanes) to yield the pure product as a solid.

Experimental Protocol 2: Synthesis of Methyl 2'-amino-[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura Coupling

Objective: To demonstrate a modified protocol accounting for the challenges of the ortho-isomer.

Methodology:

• Reagent Setup: To a microwave vial, add methyl 4-bromobenzoate (1.0 mmol, 215 mg), 2-aminophenylboronic acid (1.5 mmol, 205 mg), and cesium carbonate (3.0 mmol, 977 mg).

• Catalyst Addition: Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.05 mmol, 41 mg).

• Solvent Addition: Add anhydrous 1,4-dioxane (10 mL).

• Inert Atmosphere: Seal the vial and purge with argon for 10 minutes.

• Reaction: Heat the mixture in a microwave reactor to 120 °C for 45 minutes.

• Workup and Purification: Follow steps 6-9 from Protocol 1. Note that yields will likely be lower, and more side products may necessitate more careful purification.

Implications for Drug Development and Medicinal Chemistry

The isomeric position of the amino group profoundly impacts the molecule's three-dimensional shape, electronic properties, and utility as a synthetic handle.

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (Para): This isomer is an ideal building block. The para-amino group is sterically accessible and electronically distinct from the ester-bearing ring. This allows for selective functionalization, such as amide bond formation, sulfonylation, or diazotization, to build molecular complexity without interference from the biphenyl core. It is a versatile scaffold for creating libraries of compounds for high-throughput screening.

• Methyl 2'-amino[1,1'-biphenyl]-4-carboxylate (Ortho): The utility of this isomer lies in its constrained conformation. The ortho-amino group can engage in intramolecular hydrogen bonding with the ester or other nearby groups, locking the biphenyl rings into a specific dihedral angle. This pre-organization is highly valuable for designing potent enzyme inhibitors or ligands where a specific conformation is required for binding. However, this same steric hindrance makes it a more challenging synthetic intermediate.

• Methyl 3'-amino[1,1'-biphenyl]-4-carboxylate (Meta): This isomer offers a balance between the accessibility of the para-isomer and the conformational influence of the ortho-isomer. It directs substitution away from the biphenyl linkage, providing a different vector for molecular growth compared to the other isomers.

Toxicological Considerations: It is critical to note that certain aminobiphenyls, notably 4-aminobiphenyl, are classified as known human carcinogens.[12] This places a significant burden on drug development professionals to either design molecules that avoid this specific substructure or to conduct rigorous toxicological testing. The design of safer aniline-containing compounds is an active area of research.[13]

Conclusion

While Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its isomers share the same molecular formula, they are distinct chemical entities from a synthetic and application-oriented perspective. The para-isomer stands out for its synthetic tractability and versatility as a building block for library synthesis. In contrast, the ortho-isomer, though more challenging to synthesize, offers unique conformational constraints that can be strategically exploited in rational drug design to achieve high-affinity binding to biological targets. The meta-isomer provides an alternative substitution pattern for structure-activity relationship (SAR) studies.

A thorough understanding of the synthetic causality—how the substrate's structure dictates the optimal reaction conditions and outcomes—is paramount for any researcher in the field. This guide serves as a framework for making informed decisions when incorporating these valuable aminobiphenyl scaffolds into complex molecular architectures.

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A Comparative Guide to Spectroscopic Identification of Impurities in Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of spectroscopic techniques for the identification and characterization of impurities in "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate," a crucial intermediate in pharmaceutical and agrochemical synthesis.[1] We will explore the origins of potential impurities, compare the efficacy of various analytical methods, and provide actionable experimental protocols.

The Synthetic Landscape and Genesis of Impurities

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is commonly synthesized via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[2] This synthetic route, while efficient, can introduce a variety of process-related impurities.[3][4] Understanding the reaction mechanism is key to anticipating these impurities.

The Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[3] Side reactions can occur at each of these stages, leading to the formation of byproducts.

Common Impurities Arising from Synthesis:

• Homocoupling Products: Formed from the coupling of two identical starting molecules.[5][6]

• Dehalogenation Products: Resulting from the removal of the halide from the aryl halide starting material.[4][5]

• Protodeborylation Products: Arising from the cleavage of the carbon-boron bond in the boronic acid reactant.[4][5]

• Starting Materials and Intermediates: Unreacted starting materials and stable intermediates can persist in the final product.

• Solvent and Reagent Residues: Residual solvents and reagents used in the synthesis and purification steps.[7]

A Comparative Analysis of Spectroscopic Techniques

The choice of analytical technique is critical for the accurate identification and quantification of impurities.[8] High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are the most powerful tools for this purpose.[7][8]

Technique	Principle	Strengths	Limitations	Best Suited For
HPLC-UV	Separation based on polarity, detection by UV absorbance.[9]	Excellent for quantification, robust, and widely available.[7][10]	Limited structural information, co-elution of isomers can be a challenge.[11]	Routine purity analysis and quantification of known impurities.[9]
LC-MS	Separation by HPLC coupled with mass analysis.[12]	Provides molecular weight information, highly sensitive, and excellent for structural elucidation of unknown impurities.[12][13]	Ionization efficiency can vary, and quantification can be more complex than HPLC-UV.	Identification of unknown impurities and confirmation of suspected structures.[12]
NMR	Measures the magnetic properties of atomic nuclei.[14]	Provides detailed structural information, including connectivity and stereochemistry.[7][14] Non-destructive.[14]	Lower sensitivity compared to MS, complex spectra for mixtures.	Unambiguous structure elucidation of isolated impurities and analysis of isomeric impurities.[14]

Experimental Protocols

HPLC-UV Method for Purity Assessment

This protocol provides a general starting point for the analysis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its impurities.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV or Diode Array Detector (DAD).

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often effective. A common starting point is a mixture of water (with 0.1% formic or acetic acid to suppress ionization) and acetonitrile or methanol.[11]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

• Detection Wavelength: Monitor at the λmax of the parent compound (around 254 nm for biphenyls) and other wavelengths to detect impurities with different chromophores.[9]

Sample Preparation:

• Dissolve the sample in a suitable solvent, such as methanol or a mixture of methanol and water, to a concentration within the linear range of the detector.[11]

• Filter the sample through a 0.22 µm syringe filter before injection.[11]

LC-MS for Impurity Identification

This workflow is designed for the identification and structural elucidation of unknown impurities.

Instrumentation:

• Liquid Chromatograph coupled to a Mass Spectrometer (e.g., Quadrupole Time-of-Flight, QTOF).[12]

LC Conditions:

• Use the HPLC method described above, ensuring the mobile phase is compatible with the MS ion source (e.g., using volatile buffers like ammonium formate).

MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to detect a wide range of compounds.

• Mass Range: Scan a broad mass range to detect unexpected impurities.

• Data Acquisition: Perform full scan MS to obtain molecular weights and MS/MS (fragmentation) analysis to gain structural information.[12]

Workflow Diagram:

Caption: LC-MS workflow for impurity identification.

NMR Spectroscopy for Structural Confirmation

NMR is invaluable for the definitive structural elucidation of isolated impurities.[14]

Instrumentation:

• Nuclear Magnetic Resonance Spectrometer (e.g., 300 MHz or higher).

Sample Preparation:

• Isolate the impurity of interest using preparative HPLC.

• Dissolve the purified impurity in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Experiments:

• ¹H NMR: Provides information on the number and environment of protons. The chemical shifts of amine protons can be broad and appear between 3-5 ppm for aromatic amines.[15][16]

• ¹³C NMR: Shows the number and types of carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): Used to determine the connectivity between atoms and establish the complete molecular structure.

Expected ¹H NMR Features for Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate:

• Aromatic protons on the two biphenyl rings.

• A singlet for the methyl ester protons.

• A broad singlet for the amine protons.[15]

Case Study: Hypothetical Impurity Identification

Let's consider a scenario where an unknown peak is observed in the HPLC chromatogram of a Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate sample.

Logical Workflow for Identification:

Caption: Workflow for identifying an unknown impurity.

Data Interpretation Example:

Observation	Interpretation
LC-MS: A peak with a molecular weight corresponding to the dimer of one of the starting materials.	Suggests a homocoupling side reaction.
MS/MS: Fragmentation pattern consistent with the proposed homocoupled structure.	Provides strong evidence for the proposed structure.
¹H NMR (of isolated impurity): Absence of the amine or ester signals, but consistent aromatic signals.	Confirms the identity as the homocoupled byproduct.

Conclusion and Recommendations

A multi-technique approach is essential for the comprehensive identification and characterization of impurities in Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

• For routine quality control and purity assessment: A validated HPLC-UV method is the industry standard, offering robustness and excellent quantitative performance.[9]

• For the identification of unknown impurities and in-depth structural analysis: LC-MS is the technique of choice due to its high sensitivity and ability to provide molecular weight and fragmentation data.[12][13]

• For unambiguous structural confirmation, especially for novel or isomeric impurities: NMR spectroscopy, following isolation of the impurity, is indispensable.[14]

By understanding the potential synthetic byproducts and employing a logical, multi-faceted analytical strategy, researchers and drug development professionals can ensure the quality, safety, and efficacy of their final products.

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A Comparative Guide to the Reactivity of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its Nitro Analogue

Abstract

The substituted biphenyl scaffold is a cornerstone in medicinal chemistry and materials science. The nature of the substituents on the biphenyl rings dictates the molecule's electronic properties and, consequently, its chemical reactivity. This guide provides an in-depth comparative analysis of two closely related biphenyl derivatives: Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and Methyl 4'-nitro[1,1'-biphenyl]-4-carboxylate. We will explore how the electron-donating amino group (-NH₂) and the electron-withdrawing nitro group (-NO₂) fundamentally alter the reactivity of the molecule in common synthetic transformations. This guide furnishes researchers, scientists, and drug development professionals with theoretical insights supported by practical, field-proven experimental protocols to inform synthetic strategy and decision-making.

Introduction: The Tale of Two Substituents

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its nitro analogue share the same biphenyl-4-carboxylate backbone but differ at the 4'-position.[1][2] This single-atom substitution—an amine versus a nitro group—creates a profound dichotomy in their chemical behavior. The amino group, a powerful electron-donating group (EDG) through resonance, enriches the aromatic system with electron density. Conversely, the nitro group, a potent electron-withdrawing group (EWG), depletes the rings of electron density.[3][4] Understanding these electronic effects is paramount for predicting and exploiting their reactivity in multi-step syntheses.

This guide will dissect these differences through a series of comparative reactions, providing not only the "how" but, more critically, the "why" behind the chosen experimental conditions and observed outcomes.

Foundational Synthesis: The Suzuki-Miyaura Coupling

Both target molecules are efficiently synthesized via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for forming biaryl C-C bonds.[5][6] This approach typically involves coupling a boronic acid (or its ester) with an aryl halide. For our target compounds, the synthesis would proceed by coupling (4-(methoxycarbonyl)phenyl)boronic acid with either 4-bromoaniline or 1-bromo-4-nitrobenzene.

Figure 1: General workflow for the synthesis of the target biphenyl compounds via Suzuki-Miyaura coupling.

Comparative Reactivity Analysis: Theory and Practice

The primary difference in reactivity stems from the influence of the -NH₂ and -NO₂ groups on the electron density of the biphenyl system.

• Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (The Amine): The lone pair on the nitrogen atom is delocalized into the π-system of the adjacent ring, significantly increasing its nucleophilicity. This makes the amine group itself reactive towards electrophiles and activates the ring towards electrophilic aromatic substitution, primarily at the ortho positions relative to the amine.[3]

• Methyl 4'-nitro[1,1'-biphenyl]-4-carboxylate (The Nitro Compound): The nitro group strongly withdraws electron density from the ring system through both inductive and resonance effects. This deactivates the ring towards electrophilic attack and makes the nitro group susceptible to reduction.[4]

The following sections provide validated protocols for key transformations that highlight these differences.

Reaction at the Functional Group: N-Acylation vs. Nitro Reduction

The most immediate difference in reactivity is observed at the functional groups themselves.

The nucleophilic amino group readily undergoes acylation, a fundamental transformation for forming amides, which are prevalent in pharmaceuticals.[7][8] This reaction is typically rapid and high-yielding under mild conditions.

Experimental Protocol: N-Acetylation

• Dissolution: In a round-bottom flask, dissolve Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.5 eq) or pyridine (1.5 eq), to the solution. The base acts as a scavenger for the HCl generated during the reaction.

• Acylation: Cool the mixture to 0 °C in an ice bath. Add acetyl chloride (1.2 eq) dropwise with stirring.[9] The use of an acid chloride is highly effective for this transformation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture sequentially with water, dilute HCl (to remove excess base), and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the N-acetylated product.

The conversion of a nitro group to an amine is a critical synthetic step, effectively transforming the nitro analogue into the amino analogue. This reduction can be achieved through various methods, with catalytic hydrogenation being one of the cleanest.[10][11]

Experimental Protocol: Catalytic Hydrogenation

• Catalyst Preparation: In a hydrogenation vessel, suspend Palladium on carbon (10% Pd/C, ~5 mol%) in a solvent such as ethanol or ethyl acetate.

• Substrate Addition: Add Methyl 4'-nitro[1,1'-biphenyl]-4-carboxylate (1.0 eq) to the suspension.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi) and stir vigorously at room temperature. The reaction progress can be monitored by observing hydrogen uptake.

• Reaction Monitoring: After hydrogen uptake ceases (typically 4-12 hours), confirm the reaction's completion by TLC.

• Work-up: Carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Isolation: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent. Concentrate the filtrate under reduced pressure to yield Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. The mechanism involves the stepwise reduction of the nitro group to nitroso, then hydroxylamine, and finally the aniline.[12][13]

Figure 2: Direct transformations of the amine and nitro functional groups.

Reaction on the Aromatic Ring: Electrophilic Aromatic Substitution

The directing and activating/deactivating effects of the substituents are most evident in electrophilic aromatic substitution (EAS) reactions. Let's consider nitration as a representative example.

The strong activating nature of the amino group makes nitration rapid. However, the reaction is complicated by the fact that the strongly acidic conditions (HNO₃/H₂SO₄) will protonate the amine, forming an anilinium ion (-NH₃⁺). This ion is strongly deactivating and meta-directing.[14] Therefore, to achieve the desired ortho/para substitution, the amine must first be "protected" by converting it into a less basic amide, which is still an ortho-, para-director but is less activating and compatible with nitrating conditions.

The nitro group is strongly deactivating, making electrophilic substitution on its ring significantly more difficult. Harsher conditions (higher temperatures, fuming nitric/sulfuric acid) are required. The substitution, when it occurs, is directed to the meta position relative to the existing nitro group.[15][16] The other ring (containing the methyl carboxylate) is also deactivated, but less so, making substitution on that ring a potential side reaction, though the para-position is already occupied.

Further Transformations: Diazotization of the Amine

The primary aromatic amine of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate can be converted into a versatile diazonium salt. This intermediate is a gateway to a vast array of functionalities via reactions like the Sandmeyer (halides, cyanide) or Schiemann (fluoride) reactions.[17]

Experimental Protocol: Diazotization

• Amine Dissolution: Suspend Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (1.0 eq) in an aqueous solution of a strong mineral acid (e.g., 3M HCl) in a beaker. Stir and cool the suspension to 0-5 °C in an ice-salt bath. The amine must be fully protonated.[18]

• Nitrite Solution: In a separate flask, prepare a solution of sodium nitrite (NaNO₂) (1.05 eq) in cold water.

• Diazotization Reaction: Add the sodium nitrite solution dropwise to the cold amine suspension with vigorous stirring. It is critical to maintain the temperature below 5 °C to prevent the diazonium salt from decomposing.[19] The reaction is complete when a slight excess of nitrous acid is detected (e.g., starch-iodide paper turns blue).

• Immediate Use: The resulting diazonium salt solution is unstable and should be used immediately in the subsequent reaction (e.g., Sandmeyer reaction).

Data Summary and Discussion

The experimental observations are summarized below, confirming the profound influence of the 4'-substituent.

Compound	Reaction	Reagents & Conditions	Relative Reactivity	Outcome
Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate	N-Acylation	Acetyl Chloride, Triethylamine, 0°C to RT	Very High	Facile formation of the corresponding amide.
Diazotization	NaNO₂, HCl (aq), 0-5 °C	High	Formation of the diazonium salt intermediate.
EAS (Nitration)	Requires N-protection first (e.g., acetylation), then HNO₃/H₂SO₄	High (on protected amine)	Ortho/para substitution relative to the amide group.
Methyl 4'-nitro[1,1'-biphenyl]-4-carboxylate	Reduction	H₂, 10% Pd/C, RT, 50 psi	High	Clean reduction to the amino analogue.
N-Acylation	No reaction	N/A	The nitro group is unreactive towards acylating agents.
EAS (Nitration)	Fuming HNO₃/H₂SO₄, elevated temperature	Very Low	Slow reaction, substitution occurs meta to the nitro group.

The amine analogue is a versatile nucleophile and a substrate for reactions that proceed through electron-rich intermediates. Its utility is defined by the reactivity of the amino group and its ability to activate the aromatic ring. In contrast, the nitro analogue's utility lies in its role as a precursor to the amine (via reduction) and its stability towards electrophilic attack, which can be advantageous in syntheses where one ring must remain unreactive.

Conclusion

The comparison between Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and its nitro analogue serves as a classic illustration of substituent effects in organic chemistry. The electron-donating amine confers nucleophilicity and activates its aromatic ring, enabling facile acylation, diazotization, and electrophilic substitution. The electron-withdrawing nitro group deactivates its ring and is primarily useful as a synthetic precursor to the amine via reduction. For the medicinal or materials chemist, the choice between these two building blocks is a critical strategic decision that will dictate the entire synthetic route, the reaction conditions required, and the potential for downstream functionalization.

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The Unambiguous Arbitrator: Validating the Structure of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via X-ray Crystallography

In the landscape of drug discovery and development, the precise knowledge of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of modern pharmaceutical science. The spatial arrangement of atoms dictates a compound's physicochemical properties, its interaction with biological targets, and ultimately, its therapeutic efficacy and safety profile. For novel compounds like Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a versatile building block in medicinal chemistry, unambiguous structural validation is paramount. This guide provides an in-depth comparison of single-crystal X-ray crystallography as the definitive method for structural elucidation against other common analytical techniques, supported by experimental insights.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal gold standard for determining the absolute structure of small organic molecules.[1] By analyzing the diffraction pattern of X-rays passing through a single, well-ordered crystal, we can generate a detailed three-dimensional map of electron density, revealing the precise coordinates of each atom in the molecule and its arrangement within the crystal lattice. This technique provides unparalleled accuracy in determining bond lengths, bond angles, and stereochemistry.

While the crystallographic data for the parent molecule, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, is not publicly available, a detailed study on its close analogue, Methyl 4′-amino-3′,5′-diisopropyl-[1,1′-biphenyl]-4-carboxylate, provides a robust framework for its structural validation.[2] The addition of isopropyl groups is unlikely to alter the fundamental biphenyl backbone conformation significantly, making this a highly relevant case study.

Experimental Protocol: From Powder to Precision

The journey from a synthesized powder to a refined crystal structure is a meticulous process that demands both theoretical understanding and practical skill.

Part 1: Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

A plausible and efficient route for the synthesis of the title compound is the Suzuki-Miyaura cross-coupling reaction.[1] This widely used method involves the palladium-catalyzed reaction of a boronic acid with a halide.

Step-by-Step Synthesis:

• Reactant Preparation: In a round-bottom flask, dissolve 4-aminophenylboronic acid and methyl 4-bromobenzoate in a suitable solvent system, such as a mixture of toluene, ethanol, and water.

• Catalyst and Base Addition: Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0), and a base, such as sodium carbonate.

• Reaction Execution: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture and perform an extractive work-up. The organic layer is then dried and the solvent removed under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the desired Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Part 2: Crystallization

The critical and often most challenging step is growing a single crystal of sufficient quality for X-ray diffraction. Several methods can be employed, with slow evaporation being a common and effective technique for small organic molecules.

Step-by-Step Crystallization (Slow Evaporation):

• Solvent Selection: The choice of solvent is crucial. The ideal solvent is one in which the compound is moderately soluble. For Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a solvent system like ethanol or a mixture of dichloromethane and hexane could be effective.

• Solution Preparation: Dissolve the purified compound in a minimal amount of the chosen solvent in a clean vial. Gentle warming can be used to aid dissolution.

• Slow Evaporation: Cover the vial with a cap that has a small pinhole or with parafilm punctured with a needle. This allows for the slow evaporation of the solvent.

• Crystal Growth: Place the vial in a vibration-free environment at a constant temperature. Over a period of days to weeks, as the solvent slowly evaporates, the solution will become supersaturated, and crystals will begin to form.

• Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the solution using a spatula or by decanting the mother liquor.

Experimental Workflow for X-ray Crystallographic Validation

Caption: Workflow from synthesis to final structure validation.

Interpreting the Data: A Glimpse into the Crystal Structure

Based on the analysis of the closely related Methyl 4′-amino-3′,5′-diisopropyl-[1,1′-biphenyl]-4-carboxylate, we can anticipate the key structural features of our target molecule.[2] The crystallographic data would be presented in a standardized format, typically in a Crystallographic Information File (CIF).

Parameter	Expected Value (based on analogue)	Significance
Crystal System	Monoclinic	Describes the basic shape of the unit cell.
Space Group	P2₁/n	Defines the symmetry elements within the unit cell.
a, b, c (Å)	~16.9, ~6.2, ~17.0	Dimensions of the unit cell.
β (°)	~100.8	Angle of the unit cell.
Volume (ų)	~1749	Volume of the unit cell.
Z	4	Number of molecules per unit cell.
R(F)	< 0.05	A measure of the agreement between the calculated and observed structure factors, indicating a good quality refinement.

Data adapted from the crystallographic study of Methyl 4′-amino-3′,5′-diisopropyl-[1,1′-biphenyl]-4-carboxylate.[2]

A Comparative Analysis: Alternative Structural Elucidation Techniques

While X-ray crystallography provides the most definitive structural data, other spectroscopic techniques are indispensable for routine characterization and can provide complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule.[3] ¹H and ¹³C NMR are standard techniques for organic compounds.

• ¹H NMR: Would provide information on the number of different types of protons and their neighboring protons through chemical shifts and coupling patterns. For Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, distinct signals for the aromatic protons on both rings and the methyl ester protons would be expected.

• ¹³C NMR: Would show the number of chemically non-equivalent carbon atoms. The biphenyl carbons and the carbonyl carbon of the ester would have characteristic chemical shifts.

Causality in Experimental Choices: NMR is often the first-line technique for structural confirmation after synthesis due to its non-destructive nature and the wealth of information it provides on the molecular framework in solution.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments.[4]

• Molecular Ion Peak (M+): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate (227.26 g/mol ).

• Fragmentation Pattern: The molecule would fragment in a predictable manner upon ionization, providing clues about its structure. For example, loss of the methoxy group (-OCH₃) or cleavage at the biphenyl linkage could be observed.

Causality in Experimental Choices: MS is crucial for confirming the molecular weight of the synthesized compound and can provide evidence for the presence of key functional groups through characteristic fragmentation patterns.

Comparison of Structural Validation Techniques

Caption: Comparison of key structural validation techniques.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Absolute 3D structure, bond lengths, bond angles, stereochemistry, crystal packing.	Unambiguous and definitive structural determination.[1]	Requires high-quality single crystals, which can be difficult to obtain; provides solid-state structure which may differ from solution.
NMR Spectroscopy	Connectivity of atoms, chemical environment of nuclei, relative stereochemistry.	Provides detailed structural information in solution; non-destructive.[3]	Does not provide absolute 3D structure or bond lengths; spectra can be complex to interpret.
Mass Spectrometry	Molecular weight, elemental composition (with high resolution), fragmentation patterns.	High sensitivity, requires very small sample amounts, provides molecular formula confirmation.	Provides no information on stereochemistry and limited information on connectivity.[4]

Conclusion: An Integrated Approach to Structural Certainty

While NMR and mass spectrometry are essential tools for the initial characterization and confirmation of the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, they cannot provide the definitive, high-resolution three-dimensional structural information that is critical for drug development. Single-crystal X-ray crystallography, despite the experimental challenge of obtaining suitable crystals, remains the unparalleled method for unambiguously determining the precise atomic arrangement of a molecule. The insights gained from a crystal structure—from the exact conformation of the biphenyl rings to the intermolecular interactions in the solid state—are invaluable for understanding its properties and for rational drug design. Therefore, a comprehensive structural validation strategy should leverage the strengths of each technique, with X-ray crystallography serving as the ultimate arbiter of molecular truth.

References

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Beyond Palladium: A Comparative Guide to Alternative Catalysts for the Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Introduction: The Quest for Sustainable Biphenyl Synthesis

The biphenyl moiety is a cornerstone in modern medicinal chemistry and materials science, forming the structural backbone of numerous pharmaceuticals, agrochemicals, and functional materials.[1] Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, in particular, is a vital intermediate in the synthesis of various organic compounds. For decades, palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, have been the gold standard for constructing these critical C-C bonds, lauded for their high efficiency and broad functional group tolerance.[2][3][4] However, the high cost, low earth abundance, and potential toxicity of palladium have spurred a critical search for more sustainable and economical alternatives.[3][5] This guide provides an in-depth comparison of emerging alternative catalysts—primarily focusing on nickel, copper, and iron systems—for the synthesis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate," offering researchers the data and insights needed to navigate this evolving landscape.

The Limitations of Palladium: A Necessary Disruption

While palladium catalysis is a powerful and well-understood tool, its drawbacks are becoming increasingly significant in the context of large-scale and sustainable chemical manufacturing.[2][3][5] The reliance on a precious metal contributes substantially to the overall cost of a synthetic route.[5] Furthermore, residual palladium in active pharmaceutical ingredients (APIs) is strictly regulated, necessitating costly and often complex purification steps. These factors create a compelling case for the exploration of catalysts based on more earth-abundant and less toxic metals.[6]

Nickel Catalysis: The Front-Running Alternative

Nickel, palladium's lighter group 10 counterpart, has emerged as a highly promising and cost-effective alternative for cross-coupling reactions.[1][3][7] Its unique electronic properties and reactivity patterns offer distinct advantages, particularly in the activation of challenging substrates.[1][7]

Mechanistic Insights: Why Nickel Shines

Unlike palladium, which primarily operates through a Pd(0)/Pd(II) catalytic cycle, nickel can access multiple oxidation states, including Ni(0), Ni(I), Ni(II), and Ni(III).[2][8][9] This versatility allows for different mechanistic pathways, including those involving single-electron transfer (SET) and radical intermediates.[7][8] This unique reactivity is particularly beneficial for the activation of less reactive but more economical aryl chlorides, a significant advantage over many palladium systems.[1]

The generally accepted catalytic cycle for nickel-catalyzed Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination, similar to palladium.[10][11] However, the specific intermediates and the rate-determining step can vary depending on the reaction conditions and substrates.[8][9]

Caption: Generalized catalytic cycle for Nickel-catalyzed Suzuki-Miyaura coupling.

Performance Comparison: Nickel vs. Palladium

Experimental data consistently demonstrates that nickel catalysts can achieve comparable, and in some cases superior, performance to palladium, especially with more challenging substrates.

Catalyst System	Aryl Halide	Coupling Partner	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
NiCl₂(dppe)	4-Chlorotoluene	Phenylmagnesium bromide	-	THF	RT	-	High	[1]
NiCl₂(PPh₃)₂	Aryl bromide	Phenylboronic acid	K₃PO₄	Toluene	-	-	-	[10]
Pd(OAc)₂/XPhos	Aryl chloride	Arylboronic acid	K₃PO₄	Dioxane/H₂O	100	1	>95	[12]
Pd(PPh₃)₄	Aryl bromide	Arylboronic acid	K₃PO₄	1,4-Dioxane	70-80	18-22	60-80	[12]

Note: This table presents illustrative data from various sources and is not a direct head-to-head comparison under identical conditions.

Experimental Protocol: Nickel-Catalyzed Synthesis of a Biphenyl Derivative

This protocol is adapted from a general procedure for nickel-catalyzed Suzuki-Miyaura coupling.[10]

Materials:

• Methyl 4-bromobenzoate (1.0 equiv)

• 4-Aminophenylboronic acid (1.2 equiv)

• NiCl₂(PPh₃)₂ (5 mol%)

• Potassium phosphate (K₃PO₄), crushed (3.0 equiv)

• Degassed Toluene

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add methyl 4-bromobenzoate, 4-aminophenylboronic acid, NiCl₂(PPh₃)₂, and crushed potassium phosphate.

• Add degassed toluene to the flask via syringe.

• Stir the reaction mixture at 80-100 °C and monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Copper Catalysis: A Renaissance for Ullmann-type Couplings

Copper-catalyzed cross-coupling reactions, particularly Ullmann-type aminations, have undergone a significant resurgence, offering a mild and cost-effective alternative for the formation of C-N bonds.[13][14] This is highly relevant for the synthesis of our target molecule, which contains a primary amine. While not a direct C-C bond formation, a copper-catalyzed C-N coupling could be a key step in a convergent synthesis.

Mechanistic Considerations in Copper Catalysis

The precise mechanism of copper-catalyzed amination is still a subject of research, but it is generally believed to proceed through a Cu(I)/Cu(III) cycle involving oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the amine and reductive elimination to form the C-N bond. The choice of ligand is crucial for stabilizing the copper catalyst and facilitating the catalytic cycle.[13][15]

Caption: A plausible catalytic cycle for Copper-catalyzed Ullmann amination.

Performance and Applications

Copper catalysts have shown excellent performance in the amination of aryl chlorides under mild conditions.[15] For instance, the use of a copper catalyst with a sterically encumbered ligand in DMSO with sodium methoxide as a base has enabled reactions to proceed at significantly lower temperatures.[15] This approach could be strategically employed in the synthesis of our target molecule, for example, by coupling 4-aminobiphenyl with a suitable carboxylated electrophile.

Iron Catalysis: The Sustainable Frontier

Iron is the most abundant and least toxic transition metal, making it an incredibly attractive candidate for sustainable catalysis.[6] While iron-catalyzed cross-coupling reactions are less developed than their nickel and copper counterparts, significant progress has been made, demonstrating their potential as a truly green alternative.[16][17]

Challenges and Opportunities in Iron Catalysis

Iron catalysis often involves radical mechanisms, which can lead to different selectivity profiles compared to palladium and nickel. A key challenge is controlling the reactivity and preventing unwanted side reactions. However, recent research has shown that with the right choice of ligands and reaction conditions, iron can effectively catalyze Suzuki-Miyaura type couplings.[17] For example, the use of FeCl₂ with a chiral bisphosphine ligand has enabled the enantioselective cross-coupling of alkyl bromides with arylborates.[17]

Catalyst Selection Workflow

Choosing the optimal catalyst requires a careful consideration of various factors. The following workflow can guide researchers in their decision-making process.

Caption: A decision-making workflow for selecting a suitable catalyst.

Conclusion: A Greener Future for Biphenyl Synthesis

The development of alternative catalysts to palladium for the synthesis of "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate" and other valuable biphenyl derivatives is a critical step towards a more sustainable and cost-effective chemical industry. Nickel catalysis has already established itself as a robust and versatile alternative, particularly for challenging substrates. Copper and iron catalysis, while at an earlier stage of development for this specific transformation, hold immense promise for the future. By understanding the mechanistic nuances and performance characteristics of each catalytic system, researchers can make informed decisions to optimize their synthetic strategies, balancing performance, cost, and environmental impact.

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• Ni-Catalyzed Enantioselective Suzuki–Miyaura-Type Coupling of Styrene Oxides with Arylboronic Acids. (2024). ACS Publications. Retrieved from [Link]

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• Recent advances in nickel catalyzed Suzuki-Miyaura cross coupling reaction via C-O& C-N bond activation. (2023). ResearchGate. Retrieved from [Link]

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• Recent Advancements in Nickel-Catalyzed Electrochemical Reductive Cross-Coupling. (2023). ACS Publications. Retrieved from [Link]

• Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis. (n.d.). MDPI. Retrieved from [Link]

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• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. (2023). ACS Publications. Retrieved from [Link]

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• Recoverable Palladium-Catalyzed Carbon-Carbon Bond Forming Reactions under Thermomorphic Mode: Stille and Suzuki-Miyaura Reactions. (2021). NIH. Retrieved from [Link]

• Nickel- and Palladium-Catalyzed Cross Coupling Reactions. (n.d.). eScholarship. Retrieved from [Link]

• A Versatile System of Solvent, Catalyst, and Ligand for Challenging Biphenyl Synthesis Through Suzuki‐Miyaura Reactions. (2024). NIH. Retrieved from [Link]

• Iron-Catalysed Enantioselective Suzuki–Miyaura Coupling of Racemic Alkyl Bromides. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

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A Senior Application Scientist's Guide to Phosphine Ligand Performance in the Synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Introduction

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a vital biaryl scaffold, frequently utilized as a key intermediate in the synthesis of pharmaceuticals and advanced organic materials.[1] The construction of its core biphenyl structure is most efficiently achieved through the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[2][3][4] This reaction, celebrated for its mild conditions and high functional group tolerance, is profoundly influenced by the choice of phosphine ligand coordinated to the palladium center.[4]

This guide provides an in-depth comparative analysis of various phosphine ligands for the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate. We will explore the mechanistic role of these ligands, present comparative experimental data, and offer a validated protocol to assist researchers, chemists, and drug development professionals in optimizing their synthetic strategies.

The Decisive Role of the Phosphine Ligand

The efficacy of a Suzuki-Miyaura coupling hinges on the ligand's ability to modulate the electronic and steric environment of the palladium catalyst, thereby influencing the three key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[4][5]

• Electronic Properties : Electron-rich ligands increase the electron density on the palladium atom, which facilitates the crucial oxidative addition step, particularly with less reactive aryl chlorides.[6][7]

• Steric Properties : Bulky (sterically hindered) ligands promote the formation of monoligated, coordinatively unsaturated L₁Pd(0) species.[5][8] These species are highly reactive in oxidative addition and also accelerate the final reductive elimination step to release the biaryl product and regenerate the active catalyst.[2][8]

The interplay of these properties dictates the catalyst's overall activity, stability, and substrate scope. Modern ligand design has moved from simple triarylphosphines to sophisticated, bulky, and electron-rich systems that enable reactions at lower temperatures and catalyst loadings.[2][3]

Figure 1: The Suzuki-Miyaura Catalytic Cycle.

A Comparative Analysis of Phosphine Ligand Classes

The selection of a phosphine ligand is a critical parameter for success. Below, we compare several classes of ligands, highlighting their structural features and typical performance in Suzuki-Miyaura couplings relevant to our target synthesis.

Figure 3: Experimental Synthesis Workflow.

Materials & Reagents

• 4-Bromoaniline (1.0 equiv)

• Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (1.1 equiv)

• Palladium(II) Acetate, Pd(OAc)₂ (0.005 equiv, 0.5 mol%)

• SPhos (0.01 equiv, 1.0 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

• 1,4-Dioxane, anhydrous

Step-by-Step Procedure

• Vessel Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 4-bromoaniline (1.0 equiv), methyl 4-(boronic ester) (1.1 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes. This step is crucial as the Pd(0) active species can be sensitive to oxygen.

• Solvent Addition: Through the septum, add anhydrous 1,4-dioxane via syringe to achieve a concentration of approximately 0.2 M with respect to the 4-bromoaniline. Begin stirring to create a suspension.

• Catalyst Preparation & Addition: In a separate vial, quickly weigh and add Pd(OAc)₂ (0.5 mol%) and SPhos (1.0 mol%). Add a small amount of dioxane, swirl to mix, and immediately add the catalyst slurry to the main reaction flask via syringe. The ligand-to-palladium ratio of 2:1 ensures the formation of the active catalytic species.

• Reaction: Allow the reaction to stir vigorously at room temperature (approx. 25 °C). The use of a highly active ligand like SPhos obviates the need for heating, which preserves sensitive functional groups and reduces byproduct formation.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or GC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). The organic layers are combined.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate as a solid.

Conclusion and Recommendations

The choice of phosphine ligand is a paramount decision in the synthesis of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate via Suzuki-Miyaura coupling.

• For Maximum Efficiency and Mild Conditions: Bulky, electron-rich dialkylbiaryl phosphines such as SPhos and XPhos are the undisputed choice. They deliver near-quantitative yields at room temperature with low catalyst loadings, making them ideal for both small-scale research and large-scale process chemistry. [5][9][10]* For Cost-Sensitive, Less Demanding Syntheses: Traditional ligands like PPh₃ can be effective but require more forcing conditions (higher temperatures and catalyst loadings), which may not be suitable for complex or sensitive substrates. [11] By leveraging advanced ligand systems, researchers can access complex biaryl structures with greater efficiency and reliability, accelerating the pace of discovery in medicinal chemistry and materials science.

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• Walker, S. D., et al. (2004). A Rational Approach to the Development of Highly Active Catalysts for Palladium-Catalyzed Cross-Coupling. Angewandte Chemie International Edition, 43(14), 1871-1876. [Link]

• Cheung, C. W., & Buchwald, S. L. (2015). Mild and General Conditions for the Suzuki-Miyaura Coupling of Aryl and Heteroaryl Chlorides. Organic Letters, 17(1), 162-165.
• Doyle, A. G., & Jacobsen, E. N. (2007). Enantioselective Alkylation of Acyclic α,α-Disubstituted Ketones. Journal of the American Chemical Society, 129(41), 12604-12605.

• Barder, T. E., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1474–1484. [Link]

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• Barder, T. E., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1474-1484. [Link]

• DergiPark (2020). Palladium(II) Complexes of Monodentate Phosphine Ligands and Their Application as Catalyst in Suzuki-Miyaura C-C Coupling Reaction at Room Temperature. Trakya University Journal of Natural Sciences. [Link]

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• Zhang, Z., et al. (2024). Data-Driven Phosphine Ligand Design of Ni-Catalyzed Enantioselective Suzuki–Miyaura Cross-Coupling Reaction for the Synthesis of Biaryl Atropisomers. ChemRxiv. [Link]

• Asahara, H., et al. (2021). 4a,8a-Azaboranaphthalene-4-yl phosphine ligands: synthesis and electronic modulation in Suzuki–Miyaura coupling reactions. RSC Advances, 11(52), 32909-32913. [Link]

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A Comparative Analysis of the Electronic Properties of Functionalized Biphenyl Carboxylates: A Guide for Researchers

For professionals in drug development, materials science, and molecular electronics, understanding and manipulating the electronic properties of organic molecules is paramount. Biphenyl carboxylates serve as a versatile scaffold in these fields, offering a tunable platform where the introduction of functional groups can dramatically alter electronic behavior. This guide provides an in-depth comparative study of the electronic properties of functionalized biphenyl carboxylates, grounded in experimental data and theoretical principles. We will explore how different substituents influence key electronic parameters and detail the experimental and computational methodologies used to characterize these molecules.

The Biphenyl Carboxylate Backbone: A Foundation for Functional Electronics

The biphenyl moiety, consisting of two connected phenyl rings, provides a conjugated system that is the basis for its electronic properties. The carboxylate group not only enhances solubility and provides a convenient attachment point for further chemical modification but also acts as an electron-withdrawing group, influencing the overall electronic landscape of the molecule. The true power of this scaffold lies in the ability to introduce additional functional groups onto the biphenyl rings, allowing for precise tuning of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. This, in turn, dictates the molecule's redox potentials, optical absorption, and charge transport characteristics.

The Influence of Functional Groups on Electronic Properties: A Tale of Two Effects

The electronic properties of functionalized biphenyl carboxylates are primarily governed by the interplay of inductive and resonance effects of the appended functional groups. These effects directly impact the energy levels of the frontier molecular orbitals (HOMO and LUMO), thereby altering the HOMO-LUMO energy gap.

• Electron-Donating Groups (EDGs) , such as methoxy (-OCH₃) and amino (-NH₂), increase the electron density of the biphenyl system through resonance and inductive effects. This leads to a destabilization (raising) of the HOMO energy level more significantly than the LUMO level, resulting in a decrease in the HOMO-LUMO gap.

• Electron-Withdrawing Groups (EWGs) , such as nitro (-NO₂) and cyano (-CN), pull electron density away from the biphenyl core. This causes a stabilization (lowering) of both the HOMO and LUMO energy levels, but the effect on the LUMO is generally more pronounced. Consequently, EWGs also tend to decrease the HOMO-LUMO gap, though through a different mechanism than EDGs.

The position of the substituent also plays a critical role. Functional groups at the para (4') position of the second phenyl ring exert the most significant influence on the electronic properties due to direct conjugation with the biphenyl backbone and the carboxylate group.

Below is a diagram illustrating the general impact of electron-donating and electron-withdrawing groups on the frontier molecular orbitals of a biphenyl carboxylate.

Caption: Effect of substituents on frontier orbital energies.

Comparative Data of Functionalized Biphenyl Carboxylates

To provide a clear comparison, the following table summarizes key electronic properties of a series of 4'-substituted-biphenyl-4-carboxylic acids. The data is a synthesis of values reported in the literature and calculated trends.[1][2]

Substituent (R) at 4'-position	Hammett Constant (σp)[3][4]	Oxidation Potential (Eox vs. Fc/Fc+) (V)	Reduction Potential (Ered vs. Fc/Fc+) (V)	HOMO (eV) (Calculated)	LUMO (eV) (Calculated)	HOMO-LUMO Gap (eV) (Calculated)	λmax (nm)
-H (Unsubstituted)	0.00	~1.8	~-2.5	-6.2	-1.5	4.7	~280
-OCH₃ (Methoxy)	-0.27	~1.6	~-2.6	-5.9	-1.4	4.5	~295
-NH₂ (Amino)	-0.66	~1.3	~-2.7	-5.6	-1.3	4.3	~310
-Cl (Chloro)	0.23	~1.9	~-2.4	-6.3	-1.7	4.6	~285
-CN (Cyano)	0.66	~2.1	~-2.2	-6.5	-2.0	4.5	~290
-NO₂ (Nitro)	0.78	~2.2	~-2.0	-6.7	-2.3	4.4	~300

Note: Experimental values can vary depending on the specific experimental conditions (solvent, electrolyte, etc.). Calculated values provide a useful trend but may not perfectly match experimental data.

Experimental and Computational Methodologies

A comprehensive understanding of the electronic properties of functionalized biphenyl carboxylates is achieved through a combination of experimental techniques and computational modeling.

Experimental Protocols

1. Synthesis of Functionalized Biphenyl Carboxylates:

The most common and versatile method for synthesizing substituted biphenyl carboxylic acids is the Suzuki-Miyaura cross-coupling reaction .[5]

• Step 1: Reactant Preparation: A solution of a substituted phenylboronic acid and a bromobenzoic acid ester is prepared in a suitable solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane) and an aqueous solution of a base (e.g., Na₂CO₃, K₂CO₃).

• Step 2: Catalyst Addition: A palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], is added to the reaction mixture.

• Step 3: Reaction: The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) for several hours until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Step 4: Workup and Purification: After cooling, the organic layer is separated, washed, dried, and the solvent is evaporated. The resulting crude biphenyl ester is then purified, typically by column chromatography.

• Step 5: Hydrolysis: The purified ester is hydrolyzed to the corresponding carboxylic acid using a strong base (e.g., NaOH or KOH) followed by acidification.

Caption: Suzuki-Miyaura coupling workflow.

2. Electrochemical Characterization: Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to determine the oxidation and reduction potentials of a molecule, which are related to the HOMO and LUMO energy levels, respectively.[2][6]

• Step 1: Solution Preparation: A solution of the functionalized biphenyl carboxylate is prepared in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Step 2: Cell Assembly: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Step 3: Measurement: The potential of the working electrode is swept linearly with time to a set potential and then swept back to the initial potential. The resulting current is measured as a function of the applied potential.

• Step 4: Data Analysis: The oxidation and reduction peak potentials are determined from the voltammogram. These can be correlated to the HOMO and LUMO energies using empirical relationships, often by referencing to an internal standard like ferrocene/ferrocenium (Fc/Fc⁺).

3. Spectroscopic Analysis: UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly the π to π* transitions in conjugated systems. The absorption maximum (λmax) is related to the HOMO-LUMO gap.[7]

• Step 1: Sample Preparation: A dilute solution of the functionalized biphenyl carboxylate is prepared in a UV-transparent solvent (e.g., ethanol, cyclohexane).

• Step 2: Measurement: The absorbance of the solution is measured over a range of wavelengths, typically from 200 to 400 nm.

• Step 3: Data Analysis: The wavelength of maximum absorbance (λmax) is identified. A lower HOMO-LUMO gap generally corresponds to a longer λmax (a red shift).

Computational Modeling

Density Functional Theory (DFT) Calculations:

DFT is a widely used computational method to predict the electronic structure and properties of molecules.

• Step 1: Molecular Geometry Optimization: The 3D structure of the functionalized biphenyl carboxylate is built and its geometry is optimized to find the lowest energy conformation.

• Step 2: Electronic Structure Calculation: A single-point energy calculation is performed on the optimized geometry to determine the energies of the molecular orbitals, including the HOMO and LUMO.

• Step 3: Property Calculation: From the calculated orbital energies, the HOMO-LUMO gap can be directly obtained. Other properties like the molecular electrostatic potential can also be calculated to visualize the electron distribution.

Charge Transport in Functionalized Biphenyl Carboxylate-Based Molecular Junctions

The electronic properties of individual functionalized biphenyl carboxylate molecules directly influence their ability to conduct electricity in a molecular junction. The carboxylate group often serves as an effective anchor to metal electrodes. The conductance of the molecular junction is strongly dependent on the alignment of the molecule's HOMO and LUMO levels with the Fermi level of the electrodes.

By tuning the HOMO-LUMO gap and the position of these orbitals with different functional groups, the charge transport mechanism can be modulated from off-resonant tunneling to near-resonant tunneling, significantly impacting the conductance of the molecular device.

Conclusion and Future Outlook

Functionalized biphenyl carboxylates represent a powerful and versatile class of molecules for a wide range of applications in drug discovery and molecular electronics. The ability to systematically tune their electronic properties through the introduction of specific functional groups provides a clear pathway for the rational design of molecules with desired characteristics. The combination of synthetic chemistry, electrochemical and spectroscopic analysis, and computational modeling provides a robust toolkit for researchers to explore and exploit the rich electronic landscape of these fascinating compounds. Future research will likely focus on incorporating these tailored molecules into more complex systems, such as supramolecular assemblies and advanced electronic devices, to unlock new functionalities and applications.

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• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (n.d.).

• Bezborodov, V. S., et al. (2023). Synthesis and Physicochemical Properties of Functional Biphenyl Derivatives Designed for Anisotropic Nanomaterials. Liquid Crystals and their Application, 23(4), 6–18. Available at: [Link]

• Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. (n.d.).

• Merkel, P. B., et al. (2009). Accurate oxidation potentials of benzene and biphenyl derivatives via electron-transfer equilibria and transient kinetics. The Journal of Organic Chemistry, 74(15), 5317–5326. Available at: [Link]

• The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. (n.d.). Shimadzu. Retrieved from [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (2023). RSC Advances, 13(28), 19045-19098. Available at: [Link]

• Electrochemical Characterization of Aromatic Molecules with 1,4-Diaza Groups for Flow Battery Applications. (2021). Batteries & Supercaps, 4(4), 656-665. Available at: [Link]

• The Ultraviolet Absorption Spectra of Substituted Biphenyls. (1954). Journal of the American Chemical Society, 76(17), 4385–4388. Available at: [Link]

• Hammett equation. (n.d.). In Wikipedia. Retrieved from [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Available at: [Link]

• Correlation between Hammett Substituent Constants and Directly Calculated π-Conjugation Strength. (2009). The Journal of Organic Chemistry, 74(23), 9152–9158. Available at: [Link]

• Synthesis, crystal structure, DFT/HF, Hirshfeld surface, and molecular docking analysis of 4-(tert-butyl)-4-nitro-1,1-biphenyl. (2023). European Journal of Chemistry, 14(1), 90-98. Available at: [Link]

• Bridging the gap between Hammett parameters and the electronic structure of aromatic systems. (2023). Chemistry World. Available at: [Link]

• Reduction Data Obtained from Cyclic Voltammetry of Benzophenones and Copper-2-Hydroxyphenone Complexes. (2019). Data, 4(4), 146. Available at: [Link]

• Cyclic voltammetry data of polypyridine ligands and Co(II) complexes. (2019). Data in Brief, 25, 104136. Available at: [Link]

• Accurate oxidation potentials of benzene and biphenyl derivatives via electron-transfer equilibria and transient kinetics. (2009). The Journal of Organic Chemistry, 74(15), 5317–5326. Available at: [Link]

• The Optical Properties, UV-Vis. Absorption and Fluorescence Spectra of 4-Pentylphenyl 4-n-benzoate Derivatives in Different Solvents. (2019). Journal of Fluorescence, 29(4), 939–953. Available at: [Link]

• Cyclic Voltammetry of Ion-Coupled Electron Transfer Reactions for Diagnosing Energy Storage Materials. (2025). arXiv. Available at: [Link]

• Synthesis, Molecular Structure, HOMO-LUMO, Chemical, Spectroscopic (UV-Vis and IR), Thermochemical Study of Ethyl 6-amino-5-cyano-2-methyl-4-(4-nitrophenyl)-4H-pyran-3-carboxylate: A DFT Exploration. (2021). Material Science Research India, 18(2), 1-13. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

For professionals engaged in research and drug development, the responsible handling and disposal of chemical reagents is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, an aromatic amine and biphenyl derivative, requires meticulous disposal procedures due to its inherent chemical hazards. This guide provides a direct, procedural framework for its safe management, moving beyond simple checklists to explain the scientific rationale behind each critical step.

Immediate Hazard Assessment and Safety Protocols

Before any disposal activities commence, a thorough understanding of the compound's risks is essential. The primary hazards associated with Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate stem from its classification as an aromatic amine, a class of compounds known for potential toxicity and carcinogenicity.

Table 1: Hazard Profile of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

Hazard Classification	GHS Hazard Statement	Implication for Handling & Disposal
Acute Toxicity (Oral), Category 4	H302: Harmful if swallowed	Avoid ingestion. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area[1].
Carcinogenicity, Category 1A/1B	H350: May cause cancer	Minimize exposure. All handling and disposal steps should be performed in a designated area, preferably a fume hood, to prevent inhalation of dusts[1].
Skin Irritation, Category 2	H315: Causes skin irritation	Prevent skin contact by using appropriate gloves and lab coats[2].
Eye Irritation, Category 2	H319: Causes serious eye irritation	Wear safety glasses or goggles[2].
Specific target organ toxicity	H335: May cause respiratory irritation	Avoid breathing dust. Handle in a well-ventilated area or fume hood.

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks of exposure during handling and disposal.

Table 2: Recommended Personal Protective Equipment

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical goggles (ANSI Z87.1 or EN 166 compliant)	Protects against accidental splashes or airborne dust particles[3].
Hand Protection	Chemical-resistant nitrile rubber gloves	Provides a barrier against skin contact. Contaminated gloves should be disposed of as hazardous waste[3].
Body Protection	Laboratory coat	Prevents contamination of personal clothing[3].
Respiratory	Use only in a chemical fume hood or well-ventilated area. For larger spills, a NIOSH-approved respirator may be necessary[3].	Minimizes the risk of inhaling fine dust particles of the compound.

Emergency Procedures: Spills and Exposure

In the event of a spill, immediately evacuate non-essential personnel and secure the area[4]. For solid spills, do not dry sweep. Instead, moisten the material with a suitable solvent or use a HEPA-filter vacuum for cleanup and place it into a sealed, labeled hazardous waste container[4]. Ensure adequate ventilation and wash the area thoroughly after cleanup is complete[4].

If skin contact occurs, wash the affected area promptly with plenty of soap and water[2]. In case of eye contact, rinse cautiously with water for several minutes[2]. If inhaled, move the person to fresh air. For any significant exposure or if feeling unwell, seek immediate medical attention[1][2].

Disposal Pathways: A Decision-Making Framework

The primary and most recommended method for the disposal of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is through a licensed hazardous waste management service. However, for very small quantities, in-laboratory chemical degradation may be a viable alternative, provided the necessary safety controls are in place.

Caption: Decision workflow for disposal of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Pathway 1: Off-Site Disposal via Certified Vendor (Primary Method)

This approach ensures compliance with all federal and local regulations and is the required method for all but trace quantities of the chemical.

Step-by-Step Protocol:

• Waste Segregation: Isolate waste Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate and any materials contaminated with it (e.g., pipette tips, weighing paper) from other waste streams. It should be classified as a non-halogenated, solid organic hazardous waste[5]. Never mix it with incompatible materials like strong oxidizing agents or acids in the same waste container[5][6].

• Containerization: Place the waste in a robust, chemically compatible container with a tightly sealing lid[7]. The original product container is often the best choice[7]. Ensure the container is in good condition and free from external contamination[7].

• Labeling: Clearly label the container with a hazardous waste tag as soon as accumulation begins[7]. The label must include:

  • The words "Hazardous Waste"[5].

  • The full chemical name: "Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate"[5].

  • Associated hazards (e.g., "Toxic," "Carcinogen")[1][5].

  • The date accumulation started[5].

• Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area[3]. The storage area should have secondary containment to control any potential leaks[7]. Keep it away from heat sources and direct sunlight[3].

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup[8]. Do not dispose of this chemical in the general trash or down the drain[1][5].

Pathway 2: In-Laboratory Chemical Degradation (Small Quantities)

For research settings generating very small quantities (e.g., milligrams from analytical standards), chemical degradation can be an option. The causality behind this protocol is the effective oxidation of the hazardous aromatic amine group into less toxic degradation products by a strong oxidizing agent[9][10].

Experimental Protocol: Oxidation with Acidified Potassium Permanganate This procedure must be carried out in a chemical fume hood while wearing all required PPE.

• Preparation: For every 0.01 moles of the aromatic amine waste (approximately 2.27 g), prepare a solution in 3 L of 1.7 N sulfuric acid in a 5-L flask. Stir to dissolve.

• Oxidation: Slowly add 1 L of 0.2 M potassium permanganate solution to the flask while stirring[10]. The solution will turn a deep purple color.

• Reaction: Allow the mixture to stand at room temperature for a minimum of 8 hours to ensure complete degradation of the aromatic amine[10].

• Quenching: After the reaction period, check for the presence of excess permanganate (the purple color). If present, reduce it by the slow, careful addition of a reducing agent like sodium bisulfite solution until the purple color disappears.

• Neutralization: Carefully neutralize the resulting solution to a pH of approximately 7 using a dilute base, such as sodium hydroxide or sodium bicarbonate[9].

• Final Disposal: Once neutralized and confirmed to be free of the original hazardous compound, the resulting aqueous solution may be permissible for drain disposal, pending verification with local sewer authority regulations[9].

This in-lab treatment requires careful execution and validation. The generator must ensure the procedure safely eliminates the regulated hazard before the products are disposed of as non-hazardous waste[9].

Regulatory and Compliance Imperatives

The disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[11][12]. As the generator of the waste, your laboratory is legally responsible for its safe management from "cradle to grave." This includes proper identification, segregation, storage, and documentation[13]. Always consult your institution's EHS department, as they will be versed in both federal and specific state and local requirements.

By adhering to these rigorous, scientifically-grounded procedures, you ensure the safety of laboratory personnel, protect the environment, and maintain the highest standards of professional integrity in your research endeavors.

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• Safety D
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• Proper Disposal of 3-Amino-6-methylpyrazine-2-carbonitrile: A Guide for Labor
• Biphenyl - Hazardous Substance Fact Sheet. New Jersey Department of Health.
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A Researcher's Guide to the Safe Handling of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate

As a novel research chemical, Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its biphenyl structure, containing an aromatic amine, necessitates a robust and informed approach to laboratory handling to ensure the safety of all personnel. This guide provides a detailed protocol for the safe use, storage, and disposal of this compound, grounded in established safety principles and regulatory standards.

Understanding the Risks: Hazard Analysis

Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate is classified as harmful if swallowed, in contact with skin, or if inhaled.[2][3] It is also known to cause skin and eye irritation and may lead to respiratory irritation.[3][4] The presence of the 4-aminobiphenyl moiety is of particular concern. 4-Aminobiphenyl is a known human carcinogen, primarily causing bladder cancer.[5] Its carcinogenic effects are linked to its metabolic activation in the body, leading to the formation of DNA adducts.[5] While the carcinogenic potential of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate has not been fully investigated, the principle of prudent practice dictates that it should be handled as a potential carcinogen.

Summary of Hazard Information:

Hazard Statement	Classification	Source
H302: Harmful if swallowed	Acute toxicity, Oral (Category 4)	[2][3][4]
H312: Harmful in contact with skin	Acute toxicity, Dermal (Category 4)	[2]
H315: Causes skin irritation	Skin corrosion/irritation (Category 2)	[3][4]
H319: Causes serious eye irritation	Serious eye damage/eye irritation (Category 2A)	[3][4]
H332: Harmful if inhaled	Acute toxicity, Inhalation (Category 4)	[2]
H335: May cause respiratory irritation	Specific target organ toxicity, single exposure (Category 3)	[3][4]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the hazards associated with Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, a comprehensive PPE strategy is mandatory. The selection of appropriate PPE is crucial to prevent exposure through inhalation, skin contact, and eye contact.

Core PPE Requirements:

• Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood, a full-face respirator with appropriate cartridges should be used to prevent inhalation of dust particles.[6]

• Eye and Face Protection: Tightly fitting safety goggles with side-shields are essential to protect against splashes and dust.[6] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.

• Skin Protection:

  • Gloves: Double gloving with compatible chemical-resistant gloves is recommended. Nitrile or neoprene gloves are suitable for handling many aromatic amines.[7] It is critical to check the manufacturer's glove compatibility data for the specific solvent being used.

  • Lab Coat/Coveralls: A flame-resistant lab coat or disposable coveralls should be worn to protect street clothes and minimize skin exposure.[6]

• Footwear: Closed-toe shoes made of a non-porous material are required in the laboratory at all times.[8]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate will minimize the risk of exposure and ensure a safe working environment.

Receipt and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[9] The recommended storage temperature is between 2-8°C, and it should be kept in a dark place.[3][4]

Handling and Use

All handling of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate should be performed in a certified chemical fume hood to minimize inhalation exposure.[2]

Step-by-Step Handling Protocol:

• Preparation: Before starting work, ensure the fume hood is functioning correctly and the work area is clean and uncluttered. Assemble all necessary equipment and reagents.

• Weighing: Weigh the solid compound in the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

• Dissolving: If the experimental procedure requires a solution, add the solvent to the solid in a closed container within the fume hood.

• Reaction: Conduct all reactions in a closed system or under reflux within the fume hood.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands thoroughly with soap and water.[2]

Caption: Workflow for the safe handling of Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate.

Disposal Plan

All waste containing Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, including contaminated consumables and solutions, must be treated as hazardous waste.

Waste Segregation and Disposal:

• Solid Waste: Collect all solid waste, including contaminated gloves, weighing boats, and paper towels, in a designated, labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste in a labeled, sealed, and chemically resistant container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: Arrange for the disposal of all hazardous waste through a licensed chemical waste disposal company, following all local, regional, and national regulations.[6][9]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[4]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes.[2][4] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical attention.[2][4]

Spill Response:

• Evacuate: Evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For small spills, absorb the material with an inert absorbent material such as vermiculite or sand.

• Collect: Carefully collect the absorbed material into a labeled hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

By adhering to these guidelines, researchers can safely handle Methyl 4'-amino[1,1'-biphenyl]-4-carboxylate, minimizing risks and ensuring a secure laboratory environment.

References

• Prairieland FS. (2020). Anhydrous Ammonia PPE. YouTube. [Link]

• International Agency for Research on Cancer. (2012). 4-AMINOBIPHENYL. In Chemical Agents and Related Occupations. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 100F. National Center for Biotechnology Information. [Link]

• Univar Solutions. (2025). Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. [Link]

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